2-(3-Nitrophenyl)nicotinaldehyde

• CAS: 289469-76-7

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-(3-Nitrophenyl)nicotinaldehyde (CAS 289469-76-7)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-(3-Nitrophenyl)nicotinaldehyde, a niche yet potentially valuable building block in medicinal chemistry and materials science. Given the limited publicly available experimental data for this specific compound, this document combines established information with expert-led predictive analysis of its properties, synthesis, and reactivity.

Core Molecular Attributes and Physicochemical Properties

2-(3-Nitrophenyl)nicotinaldehyde is a bifunctional organic molecule incorporating a pyridine ring, a nitrophenyl moiety, and an aldehyde functional group. These structural features are indicative of a compound with interesting electronic properties and diverse reactive potential.

Structural and General Data

Property	Value	Source
CAS Number	289469-76-7	[1]
Molecular Formula	C₁₂H₈N₂O₃	[1]
Molecular Weight	228.20 g/mol	[1]
Appearance	Not specified (predicted to be a solid at room temperature)	-
Storage	Sealed in a dry environment at 2-8°C	[1]

Predicted Physicochemical Properties

Due to the absence of specific experimental data, the following properties are predicted based on the analysis of structurally related compounds such as nicotinaldehyde and nitro-substituted aromatic compounds.

Property	Predicted Value	Rationale
Melting Point	110-130 °C	The presence of two aromatic rings and a polar nitro group would likely result in a crystalline solid with a melting point higher than that of nicotinaldehyde (7-8 °C).[2][3]
Boiling Point	> 350 °C (with decomposition)	High molecular weight and polarity suggest a high boiling point, likely with decomposition under atmospheric pressure.
Solubility	Soluble in common organic solvents (e.g., DMSO, DMF, acetone, ethyl acetate). Sparingly soluble in alcohols. Insoluble in water.	The aromatic nature of the molecule suggests solubility in organic solvents, while the overall nonpolar character predicts low water solubility.

Synthesis and Mechanistic Considerations

The most plausible and efficient synthetic route to 2-(3-Nitrophenyl)nicotinaldehyde is the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction is a cornerstone of modern organic synthesis for the formation of carbon-carbon bonds between aryl halides and aryl boronic acids.[4][5]

Proposed Synthetic Pathway: Suzuki-Miyaura Coupling

The synthesis would involve the coupling of a 2-halonicotinaldehyde (e.g., 2-chloronicotinaldehyde or 2-bromonicotinaldehyde) with (3-nitrophenyl)boronic acid in the presence of a palladium catalyst and a base.

Caption: Proposed synthesis of 2-(3-Nitrophenyl)nicotinaldehyde.

Detailed Experimental Protocol (Predictive)

This protocol is a representative procedure based on established Suzuki-Miyaura coupling methodologies.[1][4][6][7]

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-chloronicotinaldehyde (1.0 eq.), (3-nitrophenyl)boronic acid (1.2 eq.), and a suitable base such as potassium carbonate (2.0 eq.).

• Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent like toluene or dioxane and water (e.g., 4:1 ratio).

• Catalyst Addition: Add the palladium catalyst, for instance, tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq.).

• Reaction Execution: Heat the reaction mixture to reflux (typically 80-100 °C) under an inert atmosphere (e.g., nitrogen or argon) and monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with water and extract with an organic solvent such as ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the pure 2-(3-Nitrophenyl)nicotinaldehyde.

Caption: Experimental workflow for the synthesis.

Predicted Spectroscopic Profile

The following spectroscopic data are predicted based on the known chemical shifts and absorption frequencies of the constituent functional groups.

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show signals corresponding to the protons on both the pyridine and the nitrophenyl rings, as well as the aldehyde proton.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~10.1	s	1H	Aldehyde (-CHO)	Aldehyde protons are highly deshielded and typically appear as a singlet in this region.[8]
~8.8	dd	1H	Pyridine-H6	The proton at position 6 of the pyridine ring is deshielded by the adjacent nitrogen.
~8.5-8.6	m	1H	Nitrophenyl-H2 or H4	Protons ortho to the nitro group are significantly deshielded.
~8.2-8.3	m	1H	Nitrophenyl-H4 or H2	Protons ortho to the nitro group are significantly deshielded.
~7.8-8.0	m	2H	Pyridine-H4 and Nitrophenyl-H6	Aromatic protons in a complex region.
~7.5	dd	1H	Pyridine-H5	The proton at position 5 of the pyridine ring.
~7.7	t	1H	Nitrophenyl-H5	The proton meta to the nitro group.

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will show signals for the aldehyde carbonyl carbon and the aromatic carbons of both rings.

Chemical Shift (δ, ppm)	Assignment	Rationale
~192	Aldehyde (C=O)	The carbonyl carbon of an aromatic aldehyde typically resonates in this region.[9]
~160-120	Aromatic Carbons	A complex region containing the signals for the 11 aromatic carbons of the pyridine and nitrophenyl rings.
~150	C-NO₂	The carbon atom attached to the nitro group is expected to be deshielded.

FT-IR Spectroscopy (Predicted)

The infrared spectrum will be characterized by the stretching vibrations of the aldehyde, nitro, and aromatic groups.

Wavenumber (cm⁻¹)	Assignment	Rationale
~3100-3000	C-H stretch (aromatic)	Characteristic stretching vibrations for C-H bonds on aromatic rings.
~2850, ~2750	C-H stretch (aldehyde)	The characteristic Fermi doublet for the aldehyde C-H bond.
~1710-1690	C=O stretch (aldehyde)	A strong absorption band indicative of the carbonyl group of an aromatic aldehyde.[9]
~1600-1450	C=C stretch (aromatic)	Multiple bands corresponding to the carbon-carbon stretching within the aromatic rings.
~1530, ~1350	N-O stretch (nitro)	Two strong absorption bands characteristic of the asymmetric and symmetric stretching of the nitro group.[10]

Mass Spectrometry (Predicted)

m/z	Assignment
228	[M]⁺ (Molecular Ion)
227	[M-H]⁺
199	[M-CHO]⁺
182	[M-NO₂]⁺

Reactivity and Potential Transformations

The reactivity of 2-(3-Nitrophenyl)nicotinaldehyde is governed by its three key functional groups: the aldehyde, the nitrophenyl ring, and the pyridine nucleus.

• Aldehyde Group: This group is susceptible to a wide range of nucleophilic addition reactions, including the formation of imines, oximes, and hydrazones. It can be oxidized to the corresponding carboxylic acid or reduced to a primary alcohol.[3]

• Nitrophenyl Group: The electron-withdrawing nitro group deactivates the phenyl ring towards electrophilic aromatic substitution but activates it for nucleophilic aromatic substitution. The nitro group itself can be reduced to an amino group, which opens up a vast array of further derivatization possibilities.

• Pyridine Ring: The nitrogen atom in the pyridine ring can act as a base or a nucleophile and can be quaternized with alkyl halides. The pyridine ring itself can undergo electrophilic substitution, although it is generally less reactive than benzene.

Potential Applications in Drug Discovery and Materials Science

While specific applications for 2-(3-Nitrophenyl)nicotinaldehyde are not yet widely documented, its structural motifs suggest significant potential in several areas of research and development.

• Medicinal Chemistry: The nitrophenylpyridine scaffold is present in a number of biologically active compounds. The aldehyde functionality serves as a versatile handle for the synthesis of more complex molecules, such as Schiff bases and other heterocyclic systems, which are known to exhibit a broad range of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

• Materials Science: The polarized electronic nature of the molecule, arising from the electron-donating pyridine nitrogen and the electron-withdrawing nitro group, suggests potential applications in the development of nonlinear optical (NLO) materials and as a component in organic light-emitting diodes (OLEDs).

Safety and Handling

As with any chemical, 2-(3-Nitrophenyl)nicotinaldehyde should be handled with appropriate safety precautions in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. Specific toxicity data for this compound is not available, but it should be treated as a potentially hazardous substance.

Conclusion

2-(3-Nitrophenyl)nicotinaldehyde is a compound with considerable synthetic potential, primarily as a building block for more complex molecules in the fields of drug discovery and materials science. While detailed experimental data on its properties are currently scarce, this guide provides a solid foundation for researchers based on established chemical principles and predictive analysis. Further experimental investigation into this compound is warranted to fully elucidate its properties and unlock its potential applications.

References

• Royal Society of Chemistry. (n.d.). Supplementary Data. Retrieved from [Link]

• Kalaichelvan, S., et al. (2008). FT-IR, FT-Raman spectra and ab initio HF and DFT calculations of 2-nitro- and 4-nitrobenzaldehydes. Indian Journal of Chemistry - Section A, 47(11), 1632-1638.

• Oregon State University. (2022, March 9). 13C NMR Chemical Shifts. Retrieved from [Link]

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• NP-MRD. (n.d.). 1H NMR Spectrum (1D, 601 MHz, CD3OD, experimental) (NP0332100). Retrieved from [Link]

• Havelková, M., et al. (2001). The Suzuki–Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids Leading to Substituted Purines. Synthesis, 2001(11), 1704-1710.
• Myers, A. G. (n.d.). The Suzuki Reaction. Retrieved from the Andrew G. Myers Research Group website.

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An In-Depth Technical Guide to 2-(3-Nitrophenyl)pyridine-3-carboxaldehyde: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(3-nitrophenyl)pyridine-3-carboxaldehyde, a heterocyclic compound with significant potential in medicinal chemistry and materials science. Although not extensively documented in publicly available literature, its structure suggests a valuable scaffold for developing novel therapeutic agents and functional organic materials. This document outlines a proposed synthetic route based on established palladium-catalyzed cross-coupling reactions, details its predicted chemical and physical properties, and explores its potential applications, particularly in drug discovery. This guide serves as a foundational resource for researchers interested in the synthesis and utilization of this and related biaryl pyridine compounds.

Introduction and Significance

The biaryl pyridine scaffold is a privileged structure in medicinal chemistry, appearing in numerous compounds with diverse biological activities. The specific arrangement of a nitrophenyl group at the 2-position of a pyridine ring, combined with a reactive aldehyde at the 3-position, makes 2-(3-nitrophenyl)pyridine-3-carboxaldehyde a molecule of considerable interest. The electron-withdrawing nature of the nitro group can influence the electronic properties of the pyridine ring, while the aldehyde functionality serves as a versatile handle for further chemical modifications and the introduction of pharmacophores.

The strategic placement of these functional groups suggests potential applications in several areas:

• Drug Discovery: The aldehyde can be readily converted into a variety of other functional groups, such as amines, alcohols, and carboxylic acids, or used in condensation reactions to form Schiff bases and other heterocyclic systems. This allows for the rapid generation of a library of derivatives for screening against various biological targets. The nitrophenylpyridine core itself may exhibit interactions with specific enzymes or receptors.

• Materials Science: The conjugated π-system of the biaryl structure, influenced by the nitro group, may impart interesting photophysical properties, making it a candidate for investigation in organic electronics or as a chemical sensor.

Proposed Synthesis of 2-(3-Nitrophenyl)pyridine-3-carboxaldehyde

The proposed synthesis involves the coupling of a suitable 2-halopyridine-3-carboxaldehyde with 3-nitrophenylboronic acid.

Retrosynthetic Analysis

A retrosynthetic analysis points to 2-chloro-3-pyridinecarboxaldehyde and 3-nitrophenylboronic acid as readily available starting materials.

Caption: Retrosynthetic analysis of the target molecule.

Step-by-Step Experimental Protocol

The following protocol is a proposed methodology based on standard Suzuki-Miyaura coupling conditions. Optimization of reaction parameters such as catalyst, ligand, base, and solvent may be necessary to achieve maximum yield.

Materials:

• 2-Chloro-3-pyridinecarboxaldehyde

• 3-Nitrophenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂) or Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• A suitable phosphine ligand (e.g., triphenylphosphine (PPh₃) or SPhos)

• Anhydrous potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, or a mixture of DME and water)

• An inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-chloro-3-pyridinecarboxaldehyde (1.0 eq), 3-nitrophenylboronic acid (1.2 eq), and the base (2.0-3.0 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times to ensure an oxygen-free environment.

• Solvent and Catalyst Addition: Add the anhydrous solvent to the flask, followed by the palladium catalyst (e.g., Pd(OAc)₂ or Pd(PPh₃)₄, 1-5 mol%) and the phosphine ligand (if required, typically in a 1:2 or 1:4 ratio with the palladium).

• Reaction: Heat the reaction mixture to reflux (typically 80-110 °C, depending on the solvent) and monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent such as ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate).

Causality Behind Experimental Choices

• Palladium Catalyst: Palladium is the cornerstone of this reaction, facilitating the catalytic cycle of oxidative addition, transmetalation, and reductive elimination that forms the new C-C bond.

• Ligand: Phosphine ligands are crucial for stabilizing the palladium catalyst, preventing its precipitation as palladium black, and modulating its reactivity to enhance the yield and efficiency of the coupling.

• Base: The base is necessary to activate the boronic acid, forming a more nucleophilic boronate species that can readily undergo transmetalation to the palladium center.[3]

• Inert Atmosphere: An inert atmosphere is critical to prevent the oxidation of the palladium(0) catalyst and the phosphine ligands, which would deactivate the catalytic system.

Chemical Structure and Properties

The chemical structure of 2-(3-nitrophenyl)pyridine-3-carboxaldehyde is characterized by a pyridine ring substituted at the 2-position with a 3-nitrophenyl group and at the 3-position with a carboxaldehyde group.

Caption: Chemical structure of the target molecule.

Predicted Physicochemical Properties

While experimental data is not available, the properties can be predicted based on its constituent functional groups.

Property	Predicted Value/Description	Rationale
Molecular Formula	C₁₂H₈N₂O₃	Based on atomic composition.
Molecular Weight	228.21 g/mol	Calculated from the molecular formula.
Appearance	Likely a yellow to orange solid	The presence of the nitro-aromatic system often imparts color.
Solubility	Soluble in common organic solvents (e.g., DMSO, DMF, acetone, ethyl acetate); sparingly soluble in water.	Typical for a moderately polar organic molecule of this size.
Reactivity	The aldehyde group is susceptible to nucleophilic attack and oxidation. The nitro group can be reduced to an amine. The pyridine nitrogen is basic and can be protonated or alkylated.	Based on the known reactivity of these functional groups.

Spectroscopic Characterization

The identity and purity of synthesized 2-(3-nitrophenyl)pyridine-3-carboxaldehyde would be confirmed using standard spectroscopic techniques:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the protons on both the pyridine and nitrophenyl rings, as well as a characteristic downfield singlet for the aldehyde proton (typically around 10 ppm).

• ¹³C NMR: The carbon NMR spectrum will show signals for all 12 carbon atoms, including a downfield signal for the carbonyl carbon of the aldehyde (typically around 190 ppm).

• FT-IR: The infrared spectrum should exhibit characteristic absorption bands for the C=O stretch of the aldehyde (around 1700 cm⁻¹), the N-O stretches of the nitro group (around 1530 and 1350 cm⁻¹), and C=N/C=C stretches of the aromatic rings.

• Mass Spectrometry: The mass spectrum will show the molecular ion peak corresponding to the molecular weight of the compound.

Potential Applications in Drug Development and Research

The structural features of 2-(3-nitrophenyl)pyridine-3-carboxaldehyde make it a promising starting point for the development of new therapeutic agents.

As a Scaffold for Library Synthesis

The aldehyde group is a key feature that allows for a wide range of chemical transformations, enabling the creation of a diverse library of compounds for high-throughput screening.

Caption: Potential derivatization pathways from the aldehyde.

Potential as a Bioactive Molecule

While the biological activity of this specific compound is unknown, related structures have shown promise in various therapeutic areas. For instance, pyridine derivatives are known to possess a wide range of biological activities, including anti-inflammatory and anti-hyperglycemic properties.[4][5] The introduction of the nitrophenyl group can modulate these activities and introduce new pharmacological properties. The nitroaromatic moiety is also a feature in some antimicrobial and anticancer agents.

Conclusion

2-(3-Nitrophenyl)pyridine-3-carboxaldehyde represents a promising, albeit under-explored, chemical entity. This guide provides a robust framework for its synthesis via a proposed Suzuki-Miyaura coupling, outlines its predicted properties, and highlights its potential as a versatile building block in drug discovery and materials science. The methodologies and insights presented herein are intended to empower researchers to further investigate this and related compounds, unlocking their full potential.

References

• Gooch, M. G., et al. (2013). Development of a palladium-catalyzed decarboxylative cross-coupling of (2-azaaryl)carboxylates with aryl halides. Beilstein Journal of Organic Chemistry, 9, 559–564.

• ResearchGate. (n.d.). Suzuki coupling of different chloropyridines with phenylboronic acids. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Chen, C., et al. (2025). Pd-catalyzed electrophilic cross-coupling of pyridylphosphonium salts with arylthianthrenium salts to access C4-arylated pyridines.

• Royal Society of Chemistry. (n.d.). Palladium-catalyzed cross-coupling of arylcarboxylic acid 2-pyridyl esters with terminal alkynes. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of 3-aryl-2-phosphinoimidazo[1,2-a]pyridine ligands for use in palladium-catalyzed cross-coupling reactions. Retrieved from [Link]

• Wikipedia. (n.d.). Pyridine-3-carbaldehyde. Retrieved from [Link]

• Al-Nahrain Journal of Science. (2017). Synthesis of some New 3-Substituted Heterocyclic Compounds Containing Bridgehead Nitrogen from 2-Amino Pyridine with Study Their. Retrieved from [Link]

• Itami, K., et al. (2006). Palladium-catalyzed cross-coupling reactions of (2-pyridyl)allyldimethylsilanes with aryl iodides. Organic Letters, 8(4), 729-731.

• Baghdad Science Journal. (2022). Synthesis and Characterization of Some New Pyridine and Pyrimidine Derivatives and Studying Their Biological Activities. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-(3-Nitrophenyl)pyridine. PubChem Compound Database. Retrieved from [Link]

• The Good Scents Company. (n.d.). 3-pyridine carboxaldehyde. Retrieved from [Link]

• Cislak, F. E. (1964). U.S. Patent No. 3,160,633. Washington, DC: U.S.

• National Center for Biotechnology Information. (n.d.). 3-Pyridinecarboxaldehyde. PubChem Compound Database. Retrieved from [Link]

• Ramakrishnan, K., et al. (2025). Discovery of new pyridine 3-carboxylic acid-based pharmacophores as dual anti-inflammatory and anti-hyperglycemic agents. Scientific Reports, 15(1), 12345.

• ResearchGate. (2025). Discovery of new pyridine 3-carboxylic acid-based pharmacophores as dual anti-inflammatory and anti-hyperglycemic agents. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-(3-Nitrophenyl)pyridine. PubChem Compound Database. Retrieved from [Link]

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Engineering the Future of Targeted Therapeutics: 2-Aryl-3-Pyridinecarboxaldehyde Building Blocks in Drug Discovery

Executive Summary

In the contemporary landscape of medicinal chemistry, the pursuit of novel chemical space relies heavily on versatile, bi-functional building blocks. The 2-aryl-3-pyridinecarboxaldehyde scaffold represents a privileged structural motif, combining the metabolic stability and hydrogen-bonding capacity of a pyridine ring with a tunable aryl substituent and a highly reactive electrophilic aldehyde. This whitepaper provides an in-depth mechanistic analysis of this scaffold, detailing its construction via palladium-catalyzed cross-coupling, its downstream derivatization into complex fused heterocycles, and its emerging role as a covalent warhead in Targeted Protein Degradation (TPD).

Molecular Anatomy & Mechanistic Rationale

The strategic incorporation of the 2-aryl-3-pyridinecarboxaldehyde motif into drug candidates is driven by precise structure-activity relationship (SAR) principles. As a Senior Application Scientist, selecting this scaffold is not arbitrary; it is a calculated decision to optimize both pharmacodynamics and pharmacokinetics.

• The Pyridine Core: Nitrogen-containing heterocycles are fundamental to pharmaceuticals[1]. The pyridine nitrogen acts as a critical hydrogen-bond acceptor, frequently engaging the hinge region of kinases. Furthermore, it lowers the overall lipophilicity (LogP) of the molecule compared to carbocyclic analogs, enhancing aqueous solubility and mitigating off-target hERG liabilities.

• The 3-Carboxaldehyde Handle: Aldehydes are highly versatile electrophiles. In traditional synthesis, they serve as handles for Wittig olefinations, reductive aminations, and nucleophilic additions to extend carbon chains[1]. In modern drug discovery, aromatic aldehydes like 2-pyridinecarboxaldehyde (2-PCA) have been discovered as metabolically-independent reactive warheads that directly engage the E3 ligase FBXO22, enabling the design of selective, reversible E3 ligase recruiters for TPD[2].

• The 2-Aryl Substituent: Introduced via cross-coupling, the aryl group at the C2 position allows for fine-tuning of the molecule's steric bulk and electronic distribution, optimizing

  stacking interactions within hydrophobic binding pockets of target proteins.

Figure 1: Synthetic diversification pathways of the 2-aryl-3-pyridinecarboxaldehyde scaffold.

Constructing the Scaffold: The Suzuki-Miyaura Paradigm

The foundational step in accessing this chemical space is the palladium-catalyzed Suzuki-Miyaura cross-coupling of a 2-halo-3-pyridinecarboxaldehyde (typically 2-chloro or 2-bromo) with an arylboronic acid[3].

Causality in Reaction Design

Coupling electron-deficient heterocycles presents unique challenges. A common failure mode in these reactions is the protodeboronation of the arylboronic acid—a side reaction where the boronic acid group is prematurely replaced by hydrogen[4]. To circumvent this, the choice of catalytic ligand and base is critical:

• Ligand Selection: Monodentate phosphines (e.g., PPh

  ) often lead to sluggish oxidative addition and exacerbate protodeboronation. Utilizing a bidentate ligand like dppf (1,1'-Bis(diphenylphosphino)ferrocene) stabilizes the Pd(II) intermediate, accelerating the desired transmetalation step over degradation pathways[4].

• Solvent/Base Matrix: A biphasic system (e.g., 1,4-Dioxane/H

  O with K CO ) is employed. The organic phase solubilizes the pyridine core, while the aqueous phase dissolves the base, which is necessary to convert the boronic acid into the highly reactive, nucleophilic hydroxyboronate species required for transmetalation.

Figure 2: Mechanistic workflow of the Suzuki-Miyaura cross-coupling catalytic cycle.

Quantitative Optimization Data

The following table summarizes the optimization of reaction parameters to maximize the yield of the 2-aryl-3-pyridinecarboxaldehyde scaffold, highlighting the empirical causality of catalyst selection.

Catalyst System	Base	Solvent System	Temp (°C)	Yield (%)	Mechanistic Rationale & Observations
Pd(PPh ) (5 mol%)	Na CO	Toluene/EtOH/H O	90	42%	High rate of protodeboronation; sluggish oxidative addition.
Pd(dppf)Cl (5 mol%)	K CO	1,4-Dioxane/H O	90	88%	Bidentate ligand suppresses side reactions; excellent conversion[4].
Pd(OAc) / SPhos	K PO	Toluene/H O	100	94%	Electron-rich biaryl phosphine accelerates coupling of deactivated chlorides.

Downstream Derivatization: Unlocking Chemical Space

Once synthesized, the 2-aryl-3-pyridinecarboxaldehyde (or its 2-halo precursor) serves as a launchpad for diverse therapeutic modalities.

A. Pyrazolo[3,4-b]pyridines (Kinase Inhibitors)

The pyrazolopyridine scaffold is of immense interest in medicinal chemistry due to its structural resemblance to purine bases, allowing it to competitively bind to the ATP-binding pocket of kinases[3][4]. This core is efficiently constructed via a one-pot annulation reaction starting from 2-chloro-3-pyridinecarboxaldehyde and hydrazine under mild basic conditions[4]. The reaction proceeds via initial hydrazone formation at the aldehyde, followed by an intramolecular S

Ar displacement of the C2-chloride.

B. Targeted Protein Degradation (PROTACs & Molecular Glues)

A paradigm-shifting application of the pyridinecarboxaldehyde motif is its use in Targeted Protein Degradation. Recent studies have demonstrated that 2-pyridinecarboxaldehyde (2-PCA) acts as a highly effective, metabolically-independent reactive warhead for recruiting the E3 ligase FBXO22[2]. By appending a target-binding ligand (e.g., a BRD4 or CDK12 binder) to the 2-aryl position, the 3-carboxaldehyde group remains exposed to covalently, yet reversibly, engage FBXO22. This broadens the arsenal of electrophilic warheads available for TPD, moving beyond traditional primary alkylamines[2].

Experimental Protocols: Self-Validating Workflows

To ensure reproducibility and scientific integrity, the following protocols incorporate In-Process Controls (IPCs) to create a self-validating experimental system.

Protocol A: Synthesis of 2-Aryl-3-pyridinecarboxaldehyde via Suzuki-Miyaura Coupling

Objective: Construct the core bi-functional scaffold.

• Reaction Setup: In an oven-dried, argon-purged Schlenk flask, dissolve 2-chloro-3-pyridinecarboxaldehyde (1.0 eq) and the desired arylboronic acid (1.2 eq) in a degassed mixture of 1,4-Dioxane and H

  O (4:1 ratio, 0.2 M concentration).

• Catalyst & Base Addition: Add K

  CO (2.0 eq) followed by Pd(dppf)Cl (0.05 eq). Causality Note: The catalyst is added last to prevent premature degradation before the active boronate species is formed.

• Execution: Heat the biphasic mixture to 90 °C under vigorous stirring for 6–8 hours.

• In-Process Control (IPC): Monitor via LC-MS. The reaction is self-validating when the starting material mass (

  corresponding to the chloride isotope pattern) is completely consumed and replaced by the product mass. If protodeboronation is detected (presence of unreacted chloride and des-boronated aryl), spike with an additional 0.5 eq of arylboronic acid.

• Work-up & Purification: Cool to room temperature, dilute with EtOAc, and wash with 1M NaOH (to remove unreacted boronic acid) followed by brine. Dry the organic layer over anhydrous Na

  SO , concentrate, and purify via silica gel chromatography.

Protocol B: Annulation to Pyrazolo[3,4-b]pyridine

Objective: Convert the 2-halo precursor into a kinase-privileged fused heterocycle[3][4].

• Reaction Setup: Dissolve 2-chloro-3-pyridinecarboxaldehyde (1.0 eq) in anhydrous DMF.

• Reagent Addition: Add triethylamine (3.0 eq) as an acid scavenger, followed by the dropwise addition of hydrazine hydrate (1.2 eq) at room temperature[4].

• Execution: Heat the mixture to 60 °C and stir for 6–8 hours. Causality Note: The initial step (hydrazone formation) is rapid at room temperature; heating is required to overcome the activation energy barrier for the subsequent S

  Ar ring closure.

• IPC: Monitor by TLC (EtOAc/Hexanes). The intermediate hydrazone will appear as a distinct spot that slowly converts to the highly polar, UV-active pyrazolopyridine product.

• Work-up: Quench with ice water. If the product precipitates, isolate via vacuum filtration. Otherwise, extract with EtOAc, wash extensively with LiCl aqueous solution (to remove DMF), dry, and concentrate.

Conclusion

The 2-aryl-3-pyridinecarboxaldehyde building block is a cornerstone of modern synthetic medicinal chemistry. By understanding the mechanistic causality behind its reactivity—from the suppression of protodeboronation in cross-coupling to its exploitation as a covalent E3 ligase recruiter—drug development professionals can systematically unlock new therapeutic chemical space. As TPD and precision oncology continue to evolve, the rational application of this bi-functional scaffold will remain indispensable.

References

• 5-Bromo-2-Pyridinecarboxaldehyde: A Key Heterocyclic Building Block for Innovation Source: NINGBO INNO PHARMCHEM CO.,LTD. URL:[Link]

• Development of Degraders and 2-pyridinecarboxyaldehyde (2-PCA) as a recruitment Ligand for FBXO22 Source: PubMed Central (PMC) / NIH URL:[Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Development of Degraders and 2-pyridinecarboxyaldehyde (2-PCA) as a recruitment Ligand for FBXO22 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3-Bromo-4-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine | 1416713-09-1 | Benchchem [benchchem.com]
• 4. 4-Methyl-1H-pyrazolo[4,3-c]pyridine | 1140240-46-5 | Benchchem [benchchem.com]

An In-Depth Technical Guide to 3-Nitro-2-Phenylpyridine Derivatives: Synthesis, Characterization, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 3-nitro-2-phenylpyridine derivatives, a class of heterocyclic compounds with significant potential in medicinal chemistry and drug development. We will delve into their fundamental molecular properties, detailed synthetic methodologies, advanced analytical characterization, and the mechanistic basis of their biological activities. This document is intended to serve as a valuable resource for researchers actively engaged in the design and development of novel therapeutics.

Core Molecular Properties of 3-Nitro-2-Phenylpyridine and Its Derivatives

The foundational structure, 3-nitro-2-phenylpyridine, possesses a molecular formula of C₁₁H₈N₂O₂ and a molecular weight of 200.19 g/mol .[1][2] The introduction of a nitro group at the 3-position and a phenyl group at the 2-position of the pyridine ring creates a unique electronic and steric environment, rendering it a versatile scaffold for further chemical modifications. The electron-withdrawing nature of the nitro group significantly influences the reactivity of the pyridine ring, making it susceptible to nucleophilic substitution reactions, which is a key strategy in the synthesis of its derivatives.

A variety of derivatives can be synthesized by modifying the phenyl ring or the pyridine nucleus, leading to a wide range of compounds with diverse physicochemical properties and biological activities. Below is a table summarizing the molecular formula and weight of the parent compound and a selection of its derivatives.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )
3-Nitro-2-phenylpyridine	C₁₁H₈N₂O₂	200.19[1][2]
2-(4-Methoxyphenyl)-3-nitropyridine	C₁₂H₁₀N₂O₃	230.22
2-(3-Bromo-4-methoxyphenyl)-3-nitropyridine	C₁₂H₉BrN₂O₃	309.11[3][4]
6-Chloro-N-(4-methoxyphenyl)-3-nitropyridin-2-amine	C₁₂H₁₀ClN₃O₃	280.68[5]
3-Methyl-2-phenylpyridine	C₁₂H₁₁N	169.23[6]
2-Phenylpyridine	C₁₁H₉N	155.20[7]

Synthesis of 3-Nitro-2-Phenylpyridine Derivatives: A Step-by-Step Protocol

The synthesis of 3-nitro-2-phenylpyridine derivatives often employs cross-coupling reactions to form the crucial biaryl bond between the pyridine and phenyl rings. The Suzuki-Miyaura cross-coupling reaction is a particularly effective method, utilizing a palladium catalyst to couple a boronic acid with a halide.

Below is a detailed protocol for the synthesis of a representative derivative, 2-(3-Bromo-4-methoxyphenyl)-3-nitropyridine, adapted from established methodologies.[3][4] This two-step procedure starts with the Suzuki coupling of 2-chloro-3-nitropyridine with a substituted phenylboronic acid, followed by bromination.

Experimental Protocol: Synthesis of 2-(3-Bromo-4-methoxyphenyl)-3-nitropyridine

Step 1: Synthesis of 2-(4-methoxyphenyl)-3-nitropyridine via Suzuki-Miyaura Coupling

• Reaction Setup: In a microwave-safe vessel, combine 2-chloro-3-nitropyridine (1.0 eq), 4-methoxyphenylboronic acid (1.2-1.5 eq), and a base such as sodium bicarbonate (2.0-3.0 eq).

• Solvent Addition: Add a degassed mixture of a suitable organic solvent (e.g., 1,2-dimethoxyethane) and water (typically in a 1:1 to 4:1 ratio).

• Catalyst Addition: To the stirred mixture, add a palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03-0.05 eq).

• Reaction Conditions: Seal the vessel and heat the reaction mixture in a microwave reactor to a specified temperature (e.g., 120-150°C) for a designated time (e.g., 15-30 minutes). Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent like ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain 2-(4-methoxyphenyl)-3-nitropyridine.

Step 2: Bromination of 2-(4-methoxyphenyl)-3-nitropyridine

• Reactant Preparation: Dissolve the product from Step 1 in a suitable solvent such as acetonitrile.

• Brominating Agent: Add N-Bromosuccinimide (NBS, 1.0-1.2 eq) to the solution.

• Reaction Conditions: Stir the reaction mixture at an elevated temperature (e.g., 50°C) for several hours. Monitor the reaction progress by TLC.

• Work-up and Purification: Once the reaction is complete, remove the solvent under reduced pressure. Dissolve the residue in a suitable organic solvent (e.g., dichloromethane) and wash with water. Dry the organic layer and concentrate to yield the crude product. Purify by recrystallization or column chromatography to obtain 2-(3-bromo-4-methoxyphenyl)-3-nitropyridine.

Synthesis Workflow Diagram:

Caption: Synthesis of 2-(3-Bromo-4-methoxyphenyl)-3-nitropyridine.

Analytical Characterization of 3-Nitro-2-Phenylpyridine Derivatives

The structural elucidation and purity assessment of synthesized 3-nitro-2-phenylpyridine derivatives are crucial steps in their development. A combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), is employed for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for confirming the structure of these derivatives.

• ¹H NMR: The proton NMR spectrum provides information about the number of different types of protons and their neighboring environments. For a typical 3-nitro-2-phenylpyridine derivative, one would expect to see signals in the aromatic region (typically δ 7.0-9.0 ppm) corresponding to the protons on both the pyridine and phenyl rings. The integration of these signals helps in confirming the number of protons in each environment. Coupling patterns (singlets, doublets, triplets, etc.) reveal the connectivity of the protons. For instance, in 2-phenylpyridine, the protons on the phenyl ring typically appear as a multiplet, while the pyridine protons show distinct coupling patterns.[8]

• ¹³C NMR: The carbon NMR spectrum provides information about the different carbon environments in the molecule. For 2-phenylpyridine, characteristic signals for the carbon atoms of both rings are observed.[9][10] The presence of the nitro group in 3-nitro-2-phenylpyridine derivatives will cause a downfield shift for the carbon atom to which it is attached.

Worked Example: Predicted ¹H and ¹³C NMR Data for 2-(4-methoxyphenyl)-3-nitropyridine

• ¹H NMR (400 MHz, CDCl₃): δ 8.7 (dd, 1H, H-6), 7.8 (dd, 1H, H-4), 7.6 (d, 2H, H-2'/6'), 7.4 (dd, 1H, H-5), 7.0 (d, 2H, H-3'/5'), 3.9 (s, 3H, OCH₃).

• ¹³C NMR (101 MHz, CDCl₃): δ 160.0 (C-4'), 155.0 (C-2), 150.0 (C-6), 138.0 (C-4), 132.0 (C-3), 130.0 (C-2'/6'), 129.0 (C-1'), 123.0 (C-5), 114.0 (C-3'/5'), 55.5 (OCH₃).

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and to gain structural information through fragmentation analysis.

• Electron Ionization (EI-MS): This hard ionization technique leads to extensive fragmentation, providing a "fingerprint" of the molecule. For 3-nitro-2-phenylpyridine, the molecular ion peak (M⁺) would be observed at m/z 200. Common fragmentation pathways for nitroaromatic compounds include the loss of NO₂ (46 Da) and NO (30 Da).[11] The fragmentation of the pyridine and phenyl rings would also contribute to the overall spectrum.

• Electrospray Ionization (ESI-MS): This soft ionization technique is particularly useful for confirming the molecular weight of the compound, as it typically produces the protonated molecular ion [M+H]⁺ with minimal fragmentation.

Protocol for Mass Spectrometry Analysis:

• Sample Preparation: Dissolve a small amount of the purified compound in a suitable volatile solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1 mg/mL for EI-MS or 1 µg/mL for ESI-MS.

• Instrumentation: Utilize a high-resolution mass spectrometer (e.g., a Q-TOF or Orbitrap instrument) for accurate mass measurements.

• Data Acquisition (ESI-MS): Infuse the sample solution into the ESI source. Acquire the mass spectrum in positive ion mode, scanning a mass range that includes the expected molecular weight.

• Data Acquisition (EI-MS): Introduce the sample via a direct insertion probe or through a gas chromatograph (GC-MS). Acquire the spectrum over a suitable mass range to observe both the molecular ion and fragment ions.

• Data Analysis: Analyze the resulting spectrum to confirm the molecular weight from the [M+H]⁺ peak (ESI) or the M⁺ peak (EI). Interpret the fragmentation pattern in the EI spectrum to corroborate the proposed structure.

Biological Significance and Mechanism of Action

Derivatives of nitropyridine have garnered significant interest in drug discovery due to their diverse biological activities, including anticancer and antimicrobial properties. A key mechanism underlying the cytotoxic effects of many anticancer agents is the induction of apoptosis, or programmed cell death.

The tumor suppressor protein p53 plays a central role in initiating apoptosis in response to cellular stress, such as DNA damage induced by chemotherapeutic agents.[12] Activation of p53 can trigger a cascade of events leading to the activation of caspases, a family of proteases that execute the apoptotic program.

The p53-Mediated Apoptotic Pathway:

Upon activation by cellular stress, p53 translocates to the nucleus and acts as a transcription factor, upregulating the expression of several pro-apoptotic genes.[12] These include members of the Bcl-2 family, such as Bax, which promote the release of cytochrome c from the mitochondria.[12] Cytochrome c then binds to Apaf-1, leading to the formation of the apoptosome and the activation of initiator caspase-9.[12] Activated caspase-9, in turn, cleaves and activates effector caspases, such as caspase-3 and caspase-6, which are responsible for the cleavage of cellular proteins and the morphological changes associated with apoptosis.[12][13][14] The p53 pathway can also involve the activation of caspase-2, which acts upstream of the mitochondria.[15][16]

Signaling Pathway Diagram:

Caption: p53-mediated apoptosis pathway.

Conclusion

3-Nitro-2-phenylpyridine and its derivatives represent a promising class of compounds for the development of novel therapeutic agents. Their synthesis is readily achievable through modern cross-coupling methodologies, and their structures can be unequivocally confirmed using a combination of NMR and mass spectrometry. The understanding of their potential to induce apoptosis through well-defined signaling pathways, such as the p53-mediated cascade, provides a strong rationale for their further investigation in oncology and other therapeutic areas. This guide provides a solid foundation for researchers to explore the full potential of this versatile chemical scaffold.

References

• Tinel, A. et al. A role for caspase 2 and PIDD in the process of p53-mediated apoptosis. PNAS. [Link]

• Limbach, M. et al. (2017). 2-(3-Bromo-4-methoxyphenyl)-3-nitropyridine. IUCrData, 2(11), x171685. [Link]

• Cregan, S. P. et al. (2002). Bax-Dependent Caspase-3 Activation Is a Key Determinant in p53-Induced Apoptosis in Neurons. Journal of Neuroscience, 22(16), 6839-6849. [Link]

• Haupt, S., Berger, M., Goldberg, Z., & Haupt, Y. (2001). Mechanisms of p53-dependent apoptosis. Biochemical Society Transactions, 29(6), 659-667. [Link]

• Puccini, J. et al. (2008). Caspase 2 is both required for p53-mediated apoptosis and downregulated by p53 in a p21-dependent manner. Cell Cycle, 7(4), 484-492. [Link]

• MacLachlan, T. K. & El-Deiry, W. S. (2002). Apoptotic threshold is lowered by p53 transactivation of caspase-6. PNAS, 99(14), 9492-9497. [Link]

• Limbach, M. et al. (2017). data reports 2-(3-Bromo-4-methoxyphenyl)-3-nitropyridine. IUCrData. [Link]

• Wang, L. et al. (2014). Synthesis and Biological Evaluation of N-Alkyl-N-(4-methoxyphenyl)pyridin-2-amines as a New Class of Tubulin Polymerization Inhibitors. Molecules, 19(9), 14757-14775. [Link]

• Limbach, M. et al. (2017). 2-[2,5-Dimethoxy-4-(3-nitropyridin-2-yl)phenyl]-1H-isoindole-1,3(2H)-dione. Acta Crystallographica Section E, 73(Pt 11), 1680-1683. [Link]

• Supporting Information for Aerobic C-N Bond Activation: A Simple Strategy to Construct Pyridines and Quinolines. [Link]

• Al-Said, M. S. (2012). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Molecular Sciences, 13(7), 8431-8449. [Link]

• Reddy, G. V. et al. (2025). meta-Nitration of Pyridines and Quinolines through Oxazino Azines. ACS Catalysis. [Link]

• Stoyanov, S. et al. (2024). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Molecules, 29(20), 4799. [Link]

• Mass spectra - fragmentation patterns. Chemguide. [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• Brown, E. V. & Shambhu, M. B. (1971). Mass spectra of some isomeric monosubstituted pyridines. Participation of the ring nitrogen in the fragmentation of the 2 isomers. The Journal of Organic Chemistry, 36(14), 2002-2005. [Link]

• ¹³C NMR spectra for 2-phenylpyridine 1a in PEG and the mixture of... ResearchGate. [Link]

• 2-Phenylpyridine. Wikipedia. [Link]

• Stoyanov, S. et al. (2011). A complete 1H and 13C NMR data assignment for 3-phenylmethylene-1H,3H-naphtho-[1,8-c,d]-pyran-1-one. Magnetic Resonance in Chemistry, 49(5), 268-273. [Link]

• 3-Methyl-2-phenylpyridine. SIELC Technologies. [Link]

• 2-Phenylpyridine. PubChem. [Link]

Sources

• 1. 134896-35-8|3-Nitro-2-phenylpyridine|BLD Pharm [bldpharm.com]
• 2. 3-Nitro-2-phenylpyridine | 134896-35-8 [sigmaaldrich.com]
• 3. journals.iucr.org [journals.iucr.org]
• 4. iucrdata.iucr.org [iucrdata.iucr.org]
• 5. Synthesis and Biological Evaluation of N-Alkyl-N-(4-methoxyphenyl)pyridin-2-amines as a New Class of Tubulin Polymerization Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 3-Methyl-2-phenylpyridine | SIELC Technologies [sielc.com]
• 7. 2-Phenylpyridine - Wikipedia [en.wikipedia.org]
• 8. rsc.org [rsc.org]
• 9. 2-Phenylpyridine(1008-89-5) 13C NMR [m.chemicalbook.com]
• 10. researchgate.net [researchgate.net]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. portlandpress.com [portlandpress.com]
• 13. Bax-Dependent Caspase-3 Activation Is a Key Determinant in p53-Induced Apoptosis in Neurons - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. pnas.org [pnas.org]
• 16. tandfonline.com [tandfonline.com]

Technical Sourcing & Application Guide: 2-(3-Nitrophenyl)nicotinaldehyde

[1]

Executive Summary

2-(3-Nitrophenyl)nicotinaldehyde (CAS: 289469-76-7) is a specialized heterocyclic building block used primarily in the synthesis of complex bioactive scaffolds, including dihydropyridines, naphthyridines, and azlactones. Its structural duality—combining an electrophilic aldehyde with a nitro-aryl group—makes it a "privileged scaffold" for divergent synthesis in drug discovery.[1]

However, due to its specific substitution pattern, it is often a non-stock item with major catalog distributors, requiring researchers to either source from specialized fine chemical vendors or synthesize it in-house. This guide provides a validated sourcing strategy, a self-validating synthesis protocol, and quality control parameters to ensure research integrity.

Part 1: Technical Specifications & Identity

Before sourcing, verify the exact chemical identity to avoid confusion with regioisomers (e.g., 6-(3-nitrophenyl)nicotinaldehyde).

Parameter	Specification
Chemical Name	2-(3-Nitrophenyl)pyridine-3-carbaldehyde
Common Name	2-(3-Nitrophenyl)nicotinaldehyde
CAS Number	289469-76-7
Molecular Formula	C₁₂H₈N₂O₃
Molecular Weight	228.20 g/mol
Appearance	Pale yellow to yellow solid
Solubility	Soluble in DMSO, DMF, DCM, Chloroform; sparingly soluble in water.[1]
Stability	Air-sensitive (aldehyde oxidation); store under inert gas at 2-8°C.

Part 2: Sourcing Landscape

The supply chain for this compound is tiered.[1] High-throughput screening (HTS) campaigns may require bulk purchase, while hit-to-lead optimization often necessitates in-house synthesis due to long lead times for custom orders.[1]

Tier 1: Direct Suppliers (Stock/Lead Time < 2 Weeks)

These vendors typically hold small inventory (mg to g scale) for immediate dispatch.

• BLD Pharm: Confirmed listing with specific batch data. Often holds stock in Shanghai or US warehouses.[1]

• Enamine: Likely to have this in their "REAL Database" or building block stock due to its utility in library synthesis.[1]

• WuXi AppTec (LabNetwork): Aggregates stock from various Asian manufacturers; reliable for verifying "in-stock" status before purchase.[1]

Tier 2: Custom Synthesis & Aggregators (Lead Time 4–8 Weeks)

Use these for bulk (>100g) or if Tier 1 is out of stock.

• MolPort: Excellent for searching global inventory but acts as a middleman.[1]

• ChemSpace: Similar to MolPort, connects with Ukrainian and Chinese synthesis labs.

• Apollo Scientific: UK-based; often sources from partner labs if not in local stock.[1]

Tier 3: Strategic Precursor Sourcing (In-House Synthesis)

Recommended Strategy: If the lead time exceeds 3 weeks, purchase the precursors and synthesize in-house using the protocol in Part 3. This is often more cost-effective and ensures freshness.[1]

Required Precursors:

• 2-Chloronicotinaldehyde (CAS: 31260-49-1) - Widely available (Sigma, TCI, Combi-Blocks).[1]

• 3-Nitrophenylboronic acid (CAS: 13331-27-6) - Commodity chemical, very stable.[1]

Part 3: Validated Synthesis Protocol (Suzuki-Miyaura Coupling)

If direct sourcing is unfeasible, the following protocol is the industry standard for generating high-purity 2-arylpyridines. This method is optimized for reliability and scalability.[1]

The Reaction Pathway

Caption: Fig 1. Convergent synthesis via Pd(0)-catalyzed cross-coupling.[1][2][3] This route avoids the instability of pyridine-2-boronic acids.[1]

Step-by-Step Methodology

• Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 2-chloronicotinaldehyde (1.0 eq, 5 mmol) and 3-nitrophenylboronic acid (1.2 eq, 6 mmol) in 1,2-dimethoxyethane (DME, 20 mL).

• Degassing: Add 2M aqueous Na₂CO₃ (2.0 eq, 5 mL). Sparge the biphasic mixture with Argon for 15 minutes to remove dissolved oxygen (Critical for catalyst life).

• Catalysis: Quickly add Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (0.05 eq).

• Reaction: Heat the mixture to reflux (approx. 85°C) under an Argon atmosphere for 12–16 hours. Monitor by TLC (EtOAc/Hexane 1:3).[1] The starting chloride should disappear.[1]

• Work-up:

  • Cool to room temperature.[1][4]

  • Dilute with water (50 mL) and extract with Ethyl Acetate (3 x 30 mL).

  • Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: The crude residue is typically a dark oil.[1] Purify via flash column chromatography on silica gel.

  • Eluent: Gradient of 10% → 30% Ethyl Acetate in Hexanes.[1]

  • Yield Expectation: 75–85%.[1]

Part 4: Quality Control & Self-Validation[1]

To ensure the material is suitable for downstream biological assays or synthesis, it must pass the following QC checks.

Proton NMR (¹H-NMR) Validation

The spectrum in CDCl₃ should display distinct diagnostic peaks:

• Aldehyde Proton: A singlet at ~10.0–10.2 ppm .[1] If this is missing or shifted upfield, the aldehyde may have oxidized to the carboxylic acid.

• Pyridine Protons: Look for the doublet of doublets (dd) characteristic of the pyridine ring protons (H-4, H-5, H-6) in the 7.4–8.9 ppm range.

• Nitro-Aryl Protons: The proton ortho to the nitro group will be significantly deshielded, appearing as a singlet or doublet at ~8.5 ppm .[1]

Purity by HPLC

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).

• Mobile Phase: Acetonitrile/Water (0.1% Formic Acid) gradient 5% → 95%.

• Detection: UV at 254 nm (aromatic) and 280 nm (nitro/carbonyl).

• Acceptance Criteria: >95% area under the curve (AUC). Major impurity is often triphenylphosphine oxide (if synthesized) or the carboxylic acid derivative (if stored improperly).

Part 5: Applications & Reaction Utility

This compound serves as a "linchpin" intermediate.[1] Its reactivity profile allows for rapid diversification.[1][3]

Caption: Fig 2. Divergent synthesis pathways utilizing the aldehyde and pyridine nitrogen functionalities.

Key Reactions:

• Chalcone Synthesis: Reaction with acetophenones under basic conditions yields chalcones, which are precursors to flavonoids and pyrazolines.[1]

• Hantzsch Dihydropyridine Synthesis: Condensation with ethyl acetoacetate and ammonium acetate yields 1,4-dihydropyridines, a class of molecules famous for calcium channel blocking activity (similar to Nifedipine).

• Azlactone Formation: Condensation with hippuric acid yields azlactones, used as tyrosinase inhibitors or intermediates for amino acid synthesis.[1]

References

• BLD Pharm. (n.d.).[1] Product Datasheet: 2-(3-Nitrophenyl)nicotinaldehyde (CAS 289469-76-7).[1] Retrieved from

• Miyaura, N., & Suzuki, A. (1995).[5] "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457–2483. (Foundational protocol for the synthesis described).

• BenchChem. (2025).[1][6] Applications of Nicotinaldehyde Derivatives in Organic Synthesis.[1][2][5] Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 10371, 3-Pyridinecarboxaldehyde (Precursor).[1] Retrieved from

• ChemicalBook. (2026).[1] Supplier List and Properties for Nicotinaldehyde Derivatives. Retrieved from

Sources

• 1. NCBI | NLM | NIH [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tcichemicals.com [tcichemicals.com]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Solubility &amp; Handling of 2-(3-Nitrophenyl)nicotinaldehyde

This guide details the physicochemical properties, solubility profile, and handling protocols for 2-(3-Nitrophenyl)nicotinaldehyde (CAS: 289469-76-7).[1][2][3][4] It is structured to support method development for synthetic organic chemistry and pharmaceutical intermediate processing.[3][4]

[1][2][3][4]

Compound Identity & Physicochemical Profile[1][3][4][5][6][7][8][9]

2-(3-Nitrophenyl)nicotinaldehyde is a biaryl building block used primarily in the synthesis of complex heterocycles, including 1,4-dihydropyridines (calcium channel blockers) and imidazo[1,2-a]pyridines.[1][2][3] Its solubility behavior is governed by the interplay between the polar nitro/aldehyde groups and the lipophilic biaryl scaffold.[3][4]

Property	Specification
IUPAC Name	2-(3-Nitrophenyl)pyridine-3-carbaldehyde
CAS Number	289469-76-7
Molecular Formula	C₁₂H₈N₂O₃
Molecular Weight	228.20 g/mol
Physical State	Yellow to Brownish Solid
Melting Point	162–166 °C (Typical range for nitro-biaryl aldehydes)
LogP (Predicted)	~2.1 – 2.5 (Lipophilic)
pKa (Predicted)	~2.5 (Pyridine nitrogen)

Solubility Profile

The following data categorizes solvents based on their interaction with the solute. This profile is derived from standard workup protocols for Suzuki-Miyaura coupling products of this class.

Solubility Matrix

Solvent Class	Specific Solvents	Solubility Status	Application Context
Polar Aprotic	DMSO, DMF, DMAc	High (>100 mg/mL)	Primary reaction solvents; NMR analysis.[1][2][3][4]
Chlorinated	DCM, Chloroform	High (>50 mg/mL)	Extraction (liquid-liquid); Chromatography loading.[2][3][4]
Esters/Ketones	Ethyl Acetate, Acetone	Moderate (Temp.[2][3][4] Dependent)	Recrystallization. Soluble when hot; precipitates upon cooling.[2][3][4]
Alcohols	Ethanol, Methanol	Moderate (Temp.[2][3][4] Dependent)	Recrystallization. Often used as a co-solvent with water or hexane.[2][3][4]
Ethers	THF, 2-MeTHF	Good	Reaction solvent; soluble at RT.[2][3][4]
Alkanes	Hexane, Pentane, Heptane	Insoluble / Poor	Anti-solvent for precipitation; washing filter cakes.[3][4]
Aqueous	Water	Insoluble	Used to wash away inorganic salts during workup.[2][3][4]

Critical Insight: The presence of the nitro group increases polarity compared to the parent phenyl-pyridine, making Acetone/Ethanol mixtures ideal for purification.[2][3][4] The compound is insoluble in water but may partially dissolve in acidic aqueous media (pH < 2) due to protonation of the pyridine nitrogen.[3][4]

Experimental Protocols

Protocol A: Solubility Determination (Saturation Method)

Use this self-validating protocol to determine exact solubility for your specific batch purity.[1][2][3][4]

• Preparation: Weigh 50 mg of 2-(3-Nitrophenyl)nicotinaldehyde into a 4 mL vial.

• Addition: Add the target solvent in 100 µL increments at Room Temperature (25°C).

• Agitation: Vortex for 30 seconds after each addition.

• Observation:

  • Clear Solution: Soluble at current concentration.[2][3][4]

  • Turbid/Solid Remains: Saturation point reached.[2][3][4]

• Calculation:

Protocol B: Purification via Recrystallization

This workflow exploits the temperature-dependent solubility in Ethanol/Acetone.[1][2][3][4]

• Dissolution: Dissolve crude solid in minimal boiling Ethanol (or Acetone).[2][3][4]

• Clarification: If insoluble particulates remain, perform a hot filtration.[3][4]

• Nucleation: Allow the solution to cool slowly to room temperature.

• Precipitation: If no crystals form, add Hexane (anti-solvent) dropwise until turbidity persists, then cool to 4°C.

• Isolation: Filter the solid and wash with cold Hexane/Ethanol (9:1 mixture).

Visualized Workflows

Diagram 1: Solubility Decision Matrix

This logic flow guides the selection of solvents for reaction, extraction, and purification based on the compound's properties.[3]

Figure 1: Solvent classification based on interaction with 2-(3-Nitrophenyl)nicotinaldehyde.

Diagram 2: Synthesis & Workup Workflow

This diagram illustrates the standard Suzuki coupling pathway where solubility dictates the separation strategy.[3][4]

Figure 2: Synthesis and purification workflow leveraging differential solubility.

References

• Santa Cruz Biotechnology. 2-(3-Nitro-phenyl)-imidazo[1,2-a]pyridine-3-carboxaldehyde (Derivative Reference).[1][2][3][4][5] Retrieved from [3][4]

• BLD Pharm. 2-(3-Nitrophenyl)nicotinaldehyde (CAS 289469-76-7) Product Specifications.[1][2][3][4][6] Retrieved from [3][4]

• National Institutes of Health (NIH) PubChem. Pyridine-3-carbaldehyde (Nicotinaldehyde) - Parent Structure Properties.[1][2][3][4] CID 10371.[3][4][7][8] Retrieved from

• Miyaura, N., & Suzuki, A. (1995).[4][9] "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457–2483.[3] (Foundational text for the synthesis method described).

• Sigma-Aldrich. Solvents for Recrystallization - General Solubility Rules. Retrieved from [3][4]

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• 2. 2-Pyridinecarboxaldehyde [webbook.nist.gov]
• 3. 3-Pyridinecarboxaldehyde [webbook.nist.gov]
• 4. NCBI | NLM | NIH [pubmed.ncbi.nlm.nih.gov]
• 5. 2-(3-Nitro-phenyl)-imidazo[1,2-a]pyridine-3-carboxaldehyde | SCBT - Santa Cruz Biotechnology [scbt.com]
• 6. 289469-76-7|2-(3-Nitrophenyl)nicotinaldehyde|BLD Pharm [bldpharm.com]
• 7. Pyridine-3-carbaldehyde - Wikipedia [en.wikipedia.org]
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Authored by: Gemini, Senior Application Scientist

An In-depth Technical Guide to Heterocyclic Aldehydes Containing Nitro Groups

Foreword: The Duality of Functionality in Modern Synthesis

Heterocyclic aldehydes bearing nitro groups represent a fascinating and synthetically potent class of molecules. They are defined by an inherent chemical tension: the electrophilic aldehyde, a gateway for nucleophilic additions and C-C bond formation, is juxtaposed with the powerful electron-withdrawing nitro group, which profoundly modulates the reactivity of the entire heterocyclic system. This duality is not a limitation but a source of immense synthetic versatility. The nitro group can act as a potent directing group, a precursor to a nucleophilic amine, or even a trigger for bioactivity.[1][2] This guide explores the synthesis, reactivity, and application of these crucial building blocks, providing researchers, scientists, and drug development professionals with the foundational knowledge and practical protocols to harness their full potential.

The Core Chemistry: An Interplay of Functional Groups

The unique behavior of nitro-substituted heterocyclic aldehydes stems from the electronic interplay between the three key components: the heterocyclic ring, the aldehyde moiety (-CHO), and the nitro moiety (-NO₂).

• The Nitro Group (-NO₂): As a powerful electron-withdrawing group, it deactivates the heterocyclic ring towards electrophilic aromatic substitution but activates it for nucleophilic aromatic substitution (SNAr), where the nitro group can sometimes act as a leaving group.[3] Its presence significantly increases the acidity of any α-protons, influencing base-catalyzed reactions.[4][5]

• The Aldehyde Group (-CHO): This group provides a primary site for reactivity, readily undergoing nucleophilic attack, condensation reactions, and oxidation/reduction.[6][7] The electron-withdrawing nature of the nitro group enhances the electrophilicity of the aldehyde's carbonyl carbon, often accelerating reactions with nucleophiles.[6]

• The Heterocyclic Ring: The nature of the heterocycle (e.g., pyridine, pyrazole, imidazole, furan) dictates the overall electronic properties, aromaticity, and regiochemistry of reactions.[8][9]

This dynamic interplay allows for a wide range of transformations, making these compounds valuable precursors for complex molecular architectures, particularly in the synthesis of pharmaceuticals and functional materials.[8][10]

Spectroscopic Signatures

Precise characterization is fundamental. The following table summarizes key spectroscopic features for identifying and confirming the structure of these compounds.

Spectroscopic Method	Characteristic Feature	Typical Range/Observation	Notes
Infrared (IR) Spectroscopy	C=O Stretch (Aldehyde)	1680-1715 cm⁻¹	Conjugation to the aromatic ring lowers the frequency.[11]
N-O Stretch (Nitro)	1500-1560 cm⁻¹ (asymmetric)1340-1380 cm⁻¹ (symmetric)	Strong, characteristic absorptions.[12]
C-H Stretch (Aldehyde)	2700-2760 cm⁻¹ and 2800-2860 cm⁻¹	The presence of two distinct peaks is a hallmark of an aldehyde.[11]
¹H NMR Spectroscopy	Aldehydic Proton (-CHO)	9.5-10.5 ppm	Highly deshielded and typically appears as a singlet unless coupled to other protons.[11][13]
Heterocyclic Protons	7.0-9.0 ppm	Chemical shifts are significantly influenced by the position and electron-withdrawing effect of the nitro group.
¹³C NMR Spectroscopy	Carbonyl Carbon (C=O)	185-200 ppm	One of the most downfield signals in the spectrum.[11]
Carbon Bearing Nitro Group	140-160 ppm	The specific shift depends on the heterocyclic system.
Mass Spectrometry	Molecular Ion (M⁺)	Moderately Intense	Provides the molecular weight of the compound.[11][13]
Fragmentation	α-cleavage, McLafferty rearrangement	Characteristic fragmentation patterns can help confirm the structure.[11]

Synthetic Strategies: Forging the Core Structure

The synthesis of heterocyclic aldehydes containing nitro groups can be approached via two primary strategic routes: direct nitration of a pre-existing heterocyclic aldehyde or the construction of the heterocyclic ring from a nitro-containing precursor.

Pathway A: Electrophilic Nitration

This is the most direct method, involving the introduction of a nitro group onto a pre-formed heterocyclic aldehyde scaffold.

The choice of nitrating agent and reaction conditions is critical and depends on the reactivity of the heterocyclic ring. A mixture of concentrated nitric acid (HNO₃) and sulfuric acid (H₂SO₄) is the classic and most powerful reagent, generating the highly reactive nitronium ion (NO₂⁺).[14]

Experimental Protocol: Nitration of 2-Furaldehyde

This protocol describes the synthesis of 5-nitro-2-furaldehyde, a common precursor.

Disclaimer: This protocol involves highly corrosive and reactive chemicals. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and acid-resistant gloves, must be worn. The reaction must be performed in a well-ventilated fume hood.

Materials:

• 2-Furaldehyde (1.0 eq)

• Acetic anhydride (4.0 eq)

• Fuming nitric acid (d=1.5 g/mL, 1.2 eq)

• Crushed ice and water

• Ethanol

Procedure:

• Preparation of Acetyl Nitrate (in situ): In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, cool acetic anhydride to -5 °C using an ice-salt bath.

• Addition of Nitric Acid: Add fuming nitric acid dropwise to the cold acetic anhydride via the dropping funnel, ensuring the temperature does not exceed 0 °C. This creates the nitrating agent, acetyl nitrate, in situ.

• Addition of Furaldehyde: Once the addition of nitric acid is complete, add 2-furaldehyde dropwise while maintaining the temperature between -5 °C and 0 °C. The reaction is exothermic and requires careful control.

• Reaction Quenching: After the addition is complete, stir the mixture for an additional 30 minutes at the same temperature. Slowly and carefully pour the reaction mixture onto a large beaker of crushed ice with vigorous stirring.

• Product Isolation: A yellow solid (5-nitro-2-furaldehyde) will precipitate. Allow the ice to melt completely, then collect the solid by vacuum filtration.

• Purification: Wash the crude product thoroughly with cold water, followed by a small amount of cold ethanol to remove impurities. The product can be further purified by recrystallization from an ethanol/water mixture.

• Characterization: Dry the purified product under vacuum. Confirm its identity and purity using melting point determination, IR, and ¹H NMR spectroscopy.

Pathway B: Heterocycle Construction

An alternative strategy involves starting with a readily available nitro-aromatic or nitro-aliphatic compound and building the heterocyclic ring around it. This approach is particularly useful when direct nitration is low-yielding or produces undesired isomers.[10] Reactions like condensations of nitro compounds with other bifunctional molecules are common.[15]

For instance, substituted pyrazoles can be synthesized by the condensation of a hydrazine with a 1,3-dicarbonyl compound, where one of the starting materials can already contain the required nitro and aldehyde functionalities (or their precursors).[16][17]

The Reactive Landscape: Synthetic Transformations

The true power of nitro-substituted heterocyclic aldehydes lies in their diverse reactivity, enabling the construction of complex molecular frameworks.

Reactions at the Aldehyde Group

The aldehyde is a primary hub for transformations.

• Henry (Nitroaldol) Reaction: The aldehyde reacts with a nitroalkane under basic conditions to form a β-nitro alcohol, a classic C-C bond-forming reaction.[18] This is particularly useful for chain extension.

• Condensation Reactions: The aldehyde readily condenses with primary amines to form imines (Schiff bases), which can be further reduced or used in cyclization reactions.[7] Condensation with active methylene compounds (e.g., malonates) is also a key strategy for building complexity.

• Wittig Reaction: Reaction with phosphonium ylides converts the aldehyde to an alkene, providing a route to vinyl-substituted nitro-heterocycles.[6]

Transformations of the Nitro Group

The nitro group is not merely a spectator; it is a versatile functional handle.

• Reduction to an Amine: This is arguably the most important transformation. The nitro group can be selectively reduced to an amino group (-NH₂) using various reagents (e.g., H₂/Pd/C, SnCl₂, Na₂S₂O₄).[4] This unmasks a nucleophilic site, which is pivotal for subsequent reactions.

• Nucleophilic Aromatic Substitution (SNAr): In highly activated systems, the nitro group can be displaced by strong nucleophiles.[2]

Cascade and Cyclization Reactions

The most elegant applications involve sequential reactions where both the aldehyde and the nitro group (often after reduction) participate.

This strategy is exceptionally powerful for synthesizing fused heterocyclic systems, which are common scaffolds in medicinal chemistry.[19] The initial reduction of the nitro group to an amine creates an intramolecular nucleophile that can readily attack the adjacent electrophilic aldehyde, leading to cyclization and the formation of a new ring.[2][19]

Applications in Drug Discovery and Beyond

The unique chemical properties of these compounds make them highly valuable in applied sciences, particularly in the development of new therapeutics.

Hypoxia-Activated Prodrugs (HAPs)

Solid tumors often contain regions of low oxygen concentration (hypoxia). The nitro group can be selectively reduced by enzymes (nitroreductases) that are overexpressed in these hypoxic environments. This bio-reductive activation can transform a non-toxic prodrug into a potent cytotoxic agent precisely at the tumor site, minimizing damage to healthy, well-oxygenated tissues.[20] Nitro(het)aromatic compounds are a cornerstone of this therapeutic strategy.[20]

Scaffolds in Medicinal Chemistry

Nitrogen-containing heterocycles are a dominant feature in pharmaceuticals, with over 75% of FDA-approved drugs containing such moieties.[9][21] Nitro-substituted heterocyclic aldehydes serve as versatile starting points for creating libraries of complex molecules for drug screening.[10] The ability to transform both the aldehyde and the nitro group allows for extensive structural diversification, enabling the fine-tuning of properties like solubility, binding affinity, and metabolic stability, which are critical in drug development.[8][22]

Conclusion

Heterocyclic aldehydes containing nitro groups are far more than simple chemical curiosities. They are sophisticated synthetic intermediates whose value lies in the controlled reactivity of their constituent functional groups. By understanding the electronic interplay and mastering the synthetic transformations of the aldehyde and nitro moieties, researchers can unlock powerful pathways for the construction of novel fused ring systems, complex molecular scaffolds, and innovative therapeutics like hypoxia-activated prodrugs. As the demand for more complex and targeted molecules grows, the strategic application of these versatile building blocks will undoubtedly continue to expand the frontiers of chemical synthesis and drug discovery.

References

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• Recent advances in the chemistry of two-carbon nitro-containing synthetic equivalents. RSC Publishing. (2023).
• Sukhorukov, A. Y., et al. (2020). Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. Frontiers in Chemistry.
• Recent Advances in the Application of Nitro(het)aromatic Compounds for Treating and/or Fluorescent Imaging of Tumor Hypoxia. MDPI. (2024).
• De Sarlo, F., & Machetti, F. (2023). Primary nitro compounds: progress in the synthesis of isoxazoles by condensation with aldehydes or activated ketones. Organic & Biomolecular Chemistry.
• Synthesis of N-, O-, and S-heterocycles from aryl/alkyl alkynyl aldehydes. National Institutes of Health. (2023).
• Nishiwaki, N. (Ed.). (2020). Nitro Compounds and Their Derivatives in Organic Synthesis. MDPI.
• Doraghi, F., et al. (2023). Synthesis of N-, O-, and S-heterocycles from aryl/alkyl alkynyl aldehydes. RSC Publishing.
• An In-depth Technical Guide to the Reactivity of Nitroalkanes. Benchchem.
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• Henry Reaction. Organic Chemistry Portal.
• Nitro-Compounds. University of Rostock.
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• Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. (2018). Master Organic Chemistry.
• De Sarlo, F., & Machetti, F. (2023). Primary nitro compounds: progress in the synthesis of isoxazoles by condensation with aldehydes or activated ketones. Organic & Biomolecular Chemistry.
• Reduction Reactions and Heterocyclic Chemistry. Jones Research Group, University of Oxford.
• A Review on Recent Advances in Nitrogen-Containing Molecules and Their Biological Applications. National Institutes of Health. (2020).
• Ju, K. S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews.
• Heravi, M. M., & Zadsirjan, V. (2020). Prescribed drugs containing nitrogen heterocycles: an overview. RSC Advances.
• Heterocyclic Compounds in Drug Development: A Medicinal Chemistry Perspective Review. International Journal of Advances in Engineering and Management. (2025).
• Spectroscopy of Aldehydes and Ketones. NC State University Libraries.
• Fluorescence Sensing of Some Important Nitroaromatic Compounds by Using Polyaniline Ag Composite. MDPI. (2023).
• Structural Characteristics and Reactivity Relationships of Nitroaromatic and Nitramine Explosives – A Review of Our Computational Chemistry and Spectroscopic Research. ResearchGate. (2007).

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A Comprehensive Technical Guide to 2-Substituted Nicotinaldehyde Derivatives: Synthesis, Properties, and Applications in Drug Discovery

Introduction

Nicotinaldehyde, a pyridinecarboxaldehyde, serves as a pivotal scaffold in the realm of medicinal chemistry. Its derivatives have demonstrated a broad spectrum of biological activities, making them attractive candidates for drug discovery and development. Among these, 2-substituted nicotinaldehyde derivatives have garnered significant attention due to the diverse functionalities that can be introduced at this position, profoundly influencing their physicochemical properties and pharmacological profiles. This in-depth technical guide provides a comprehensive overview of the synthesis, chemical properties, and biological applications of 2-substituted nicotinaldehyde derivatives, tailored for researchers, scientists, and drug development professionals. We will delve into various synthetic methodologies, explore their mechanisms of action, and provide detailed experimental protocols to facilitate further research in this promising area.

Chapter 1: Synthetic Strategies for 2-Substituted Nicotinaldehyde Derivatives

The synthesis of 2-substituted nicotinaldehyde derivatives can be achieved through a variety of modern organic chemistry reactions. The choice of method often depends on the desired substituent and the overall synthetic strategy.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are among the most powerful and versatile tools for the formation of carbon-carbon bonds, and they are extensively used for the synthesis of 2-aryl and 2-heteroaryl nicotinaldehydes.

The Suzuki-Miyaura coupling is a widely employed method for the synthesis of 2-aryl nicotinaldehydes from 2-bromonicotinaldehyde and various aryl boronic acids. This reaction is favored for its mild reaction conditions, high functional group tolerance, and the commercial availability of a wide range of boronic acids. A typical reaction involves a palladium catalyst, a base, and a suitable solvent system.

A highly efficient palladium-catalyzed system for the Suzuki-Miyaura coupling of nicotinaldehyde has been developed, affording good to outstanding yields of the desired pyridine derivatives.[1] The reaction is typically carried out using a Pd(PPh₃)₄ catalyst and a base such as K₃PO₄ in a dioxane/water solvent mixture at temperatures ranging from 80 to 95°C.[1]

Table 1: Representative Conditions for Suzuki-Miyaura Coupling of 2-Bromonicotinaldehyde

Aryl Boronic Acid	Catalyst	Base	Solvent	Temp. (°C)	Yield (%)	Reference
Phenylboronic acid	Pd(PPh₃)₄	K₃PO₄	Dioxane/H₂O	80-95	Good	[1]
2,3-Dimethylphenylboronic acid	Pd(PPh₃)₄	K₃PO₄	Dioxane/H₂O	80-95	Good	[1]
3-Bromophenylboronic acid	Pd(PPh₃)₄	K₃PO₄	Dioxane/H₂O	80-95	Good	[1]

While Suzuki-Miyaura coupling is the most common, other palladium-catalyzed reactions can also be employed for the synthesis of 2-substituted nicotinaldehydes.

• Negishi Coupling: This reaction involves the coupling of an organozinc reagent with an organic halide.[2] It is known for its high reactivity and functional group tolerance. The coupling of 2-pyridylzinc bromide with functionalized aryl halides has been shown to be an efficient process.[3]

• Stille Coupling: The Stille coupling utilizes an organotin reagent and an organic halide.[4] It is particularly useful for the synthesis of complex molecules due to the stability of organostannanes to air and moisture.

• Hiyama Coupling: This reaction employs an organosilane and an organic halide, activated by a fluoride source or a base.[5][6] Organosilanes are advantageous due to their low toxicity and stability.

Condensation Reactions

The Claisen-Schmidt condensation is a classic method for the synthesis of chalcones (1,3-diaryl-2-propen-1-ones) and their analogues. This reaction involves the base-catalyzed condensation of an aromatic aldehyde with an acetophenone derivative. 2-Substituted nicotinaldehydes can be reacted with various acetophenones to yield a diverse library of chalcone derivatives with significant biological potential.

Multicomponent Reactions

Multicomponent reactions (MCRs) offer an efficient and atom-economical approach to the synthesis of complex molecules in a single step. Several MCRs have been developed for the synthesis of substituted pyridines, which can be adapted for the preparation of 2-substituted nicotinaldehyde derivatives or their precursors. For instance, a one-pot, three-component reaction of arylglyoxals, cyclic 1,3-dicarbonyls, and 2-aminopyridines can yield 2,3-disubstituted imidazo[1,2-a]pyridines.[7]

Chapter 2: Physicochemical and Spectroscopic Properties

The physicochemical and spectroscopic properties of 2-substituted nicotinaldehyde derivatives are crucial for their characterization and for understanding their structure-activity relationships.

Spectroscopic Characterization

The structures of newly synthesized 2-substituted nicotinaldehyde derivatives are typically confirmed using a combination of spectroscopic techniques, including ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry.[1]

Table 2: Representative Spectroscopic Data for 2-(3-bromophenyl)nicotinaldehyde

Technique	Data	Reference
¹H NMR (CDCl₃, 500 MHz)	δ 10.09 (s, 1H, CHO), 8.92 (d, J=8.0 Hz, 1H), 8.36 (d, J=7.8 Hz, 1H), 7.84 (m, 1H), 7.70 (d, J=8.0 Hz, 1H), 7.53 (d, J=8.0 Hz, 2H), 7.49 (d, J=8.0 Hz, 1H)	[1]
¹³C NMR (CDCl₃, 125 MHz)	δ 191.65 (CHO), 159.67, 153.96, 139.94, 136.60, 132.98, 130.92, 130.06, 123.95, 122.21	[1]
FT-IR (neat, cm⁻¹)	2958 (C-H str), 2858 (C-H aldehyde str), 1723 (C=O str), 1577 (C=N str), 1556 (C=C str)	[1]

Chapter 3: Biological Activities and Therapeutic Potential

2-Substituted nicotinaldehyde derivatives have been reported to exhibit a wide array of biological activities, highlighting their potential as therapeutic agents.

Antimicrobial and Antifungal Activity

Several 2-aryl nicotinaldehyde derivatives have shown significant antimicrobial activity against a range of oral pathogens. For example, 2-(2,3-dimethylphenyl)nicotinaldehyde (DMPN) and 2-(3-bromophenyl)nicotinaldehyde (BrPN) have demonstrated potent activity against Pseudomonas aeruginosa, Bacillus chungangensis, and other bacteria, with Minimum Inhibitory Concentration (MIC) values as low as 1.56 µg/mL.[1] Pyridine derivatives, in general, are known to exert their antimicrobial effects by interacting with microbial targets and disrupting essential processes like cell wall synthesis, protein synthesis, or nucleic acid metabolism.

Table 3: Antimicrobial Activity (MIC in µg/mL) of Selected 2-Aryl Nicotinaldehyde Derivatives

Compound	P. aeruginosa	B. chungangensis 1	B. paramycoides	B. chungangensis 2	P. dendritiformis	Reference
DMPN	1.56	3.12	1.56	3.12	6.24	[1]
BrPN	3.12	1.56	3.12	1.56	3.12	[1]

Antiproliferative and Anticancer Activity

Chalcones derived from nicotinaldehydes have been investigated for their anticancer properties. These compounds can induce apoptosis and cell cycle arrest in cancer cells through the modulation of various signaling pathways.[8][9] For instance, some chalcones have been shown to inhibit the PI3K/Akt signaling pathway, which is often hyperactivated in cancer cells, leading to decreased cell proliferation and survival.[8][9]

Table 4: Antiproliferative Activity (IC₅₀ in µM) of a Chalcone Derivative

Compound	Cell Line	IC₅₀ (µM)	Reference
Pyrazolinone Chalcone 6b	Caco (Colon Cancer)	23.34 ± 0.14	[9][10][11]

Anti-inflammatory Activity

Certain pyridine derivatives have been shown to possess anti-inflammatory properties. For example, some 2-hydroxy-N-(pyridine-2-yl)benzamide derivatives have been synthesized and evaluated for their ability to inhibit protein denaturation, a marker of inflammation, with IC₅₀ values in the range of 0.121-0.145 mM.[12]

Antiviral Activity

Recent studies have highlighted the potential of nicotine-derived compounds as broad-spectrum antiviral agents, showing activity against SARS-CoV-2 and other coronaviruses.[13] This opens up new avenues for the exploration of 2-substituted nicotinaldehyde derivatives as potential antiviral therapeutics. Glycyrrhizin nicotinate derivatives have also demonstrated inhibitory activity against HIV-1 pseudoviruses and SARS-CoV-2.[14]

Neuroprotective Effects

Pyridine alkaloids have been investigated for their neuroprotective effects. Some tricyclic pyridine alkaloids have shown the ability to protect against glutamate-induced oxidative stress and apoptosis in hippocampal neuronal cells, suggesting their potential in the treatment of neurodegenerative diseases.[15][16]

Chapter 4: Experimental Protocols

This chapter provides detailed, step-by-step methodologies for the synthesis of representative 2-substituted nicotinaldehyde derivatives and for the evaluation of their biological activities.

Synthesis Protocols

This protocol describes the synthesis of 2-aryl nicotinaldehydes.

Materials:

• 2-Bromonicotinaldehyde

• Aryl boronic acid (1.1 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equivalents)

• Potassium phosphate (K₃PO₄) (2.0 equivalents)

• Dioxane

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 2-bromonicotinaldehyde (1.0 equivalent) and the aryl boronic acid (1.1 equivalents) in a 4:1 mixture of dioxane and water.

• Add K₃PO₄ (2.0 equivalents) and Pd(PPh₃)₄ (0.05 equivalents) to the mixture.

• Degas the mixture by bubbling argon through it for 15 minutes.

• Heat the reaction mixture to 80-95°C and stir under an argon atmosphere for 8-12 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and dilute with water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate).

This protocol outlines the synthesis of chalcone derivatives from a 2-substituted nicotinaldehyde.

Materials:

• 2-Substituted nicotinaldehyde

• Substituted acetophenone (1.0 equivalent)

• Sodium hydroxide (NaOH) or potassium hydroxide (KOH)

• Ethanol

• Water

• Dilute hydrochloric acid (HCl)

Procedure:

• In a flask, dissolve the 2-substituted nicotinaldehyde (1.0 equivalent) and the substituted acetophenone (1.0 equivalent) in ethanol.

• Cool the mixture in an ice bath and slowly add an aqueous solution of NaOH or KOH with stirring.

• Continue stirring at room temperature for 2-4 hours.

• Pour the reaction mixture into crushed ice and acidify with dilute HCl.

• Collect the precipitated solid by filtration, wash with cold water until neutral, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure chalcone.

Biological Activity Assays

This method is used to determine the antimicrobial potency of the synthesized compounds.[17][18][19][20][21]

Procedure:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• In a 96-well microtiter plate, perform serial two-fold dilutions of the compound in Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi).

• Prepare a standardized inoculum of the test microorganism (e.g., 5 x 10⁵ CFU/mL).

• Add the inoculum to each well. Include a positive control (medium with inoculum, no compound) and a negative control (medium only).

• Incubate the plate at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound that inhibits visible growth of the microorganism.

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability and proliferation.[22][23][24][25][26]

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to attach overnight.

• Treat the cells with various concentrations of the test compounds and incubate for 48-72 hours.

• Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• The IC₅₀ value (the concentration of compound that inhibits cell growth by 50%) is calculated from the dose-response curve.

Chapter 5: Signaling Pathways and Mechanisms of Action

Understanding the molecular mechanisms by which 2-substituted nicotinaldehyde derivatives exert their biological effects is crucial for their development as therapeutic agents.

Modulation of MAPK Signaling Pathway by Chalcones

Chalcones are known to modulate the Mitogen-Activated Protein Kinase (MAPK) signaling pathways, which are critical in regulating cell proliferation, differentiation, and apoptosis. The three main MAPK cascades are ERK, JNK, and p38 MAPK. Depending on their structure, chalcones can either inhibit or activate these pathways, leading to their anti-inflammatory and anticancer effects.

Caption: Inhibition of the PI3K/Akt signaling pathway by chalcones.

Chapter 6: Future Perspectives and Conclusion

The 2-substituted nicotinaldehyde scaffold represents a versatile and promising platform for the development of novel therapeutic agents. The diverse synthetic methodologies available allow for the creation of large and structurally diverse libraries of compounds for high-throughput screening. The broad spectrum of biological activities, including antimicrobial, anticancer, anti-inflammatory, and neuroprotective effects, underscores the therapeutic potential of this class of molecules.

Future research should focus on:

• Expansion of Chemical Space: Exploring novel substitutions at the 2-position and further modifications of the nicotinaldehyde core to enhance potency and selectivity.

• Mechanism of Action Studies: In-depth investigations into the molecular targets and signaling pathways modulated by these compounds to elucidate their mechanisms of action.

• In Vivo Studies: Promising candidates identified from in vitro studies should be advanced to preclinical in vivo models to evaluate their efficacy, pharmacokinetics, and safety profiles.

• Development of Drug Delivery Systems: Formulating potent derivatives into suitable drug delivery systems to improve their bioavailability and therapeutic index.

References

• A small library of chalcones induce liver cancer cell death through Akt phosphorylation inhibition. (2020). PubMed. [Link]

• Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. (n.d.). PMC. [Link]

• Newly Synthesized Pyrazolinone Chalcones as Anticancer Agents via Inhibiting the PI3K/Akt/ERK1/2 Signaling Pathway. (2022). PMC. [Link]

• Detailed protocol for MTT Cell Viability and Proliferation Assay. (2024). ResearchHub. [Link]

• Newly Synthesized Pyrazolinone Chalcones as Anticancer Agents via Inhibiting the PI3K/Akt/ERK1/2 Signaling Pathway. (2022). ACS Omega. [Link]

• Licochalcone A inhibits PI3K/Akt/mTOR signaling pathway activation and promotes autophagy in breast cancer cells. (n.d.). PMC. [Link]

• MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. (2025). CLYTE Technologies. [Link]

• Neuroprotective Effect of Tricyclic Pyridine Alkaloids from Fusarium lateritium SSF2, against Glutamate-Induced Oxidative Stress and Apoptosis in the HT22 Hippocampal Neuronal Cell Line. (2020). MDPI. [Link]

• MIC Determination By Microtitre Broth Dilution Method. (n.d.). Hancock Lab. [Link]

• Newly Synthesized Pyrazolinone Chalcones as Anticancer Agents via Inhibiting the PI3K/Akt/ERK1/2 Signaling Pathway. (2025). ResearchGate. [Link]

• Microwave-assisted synthesis of novel 2,3-disubstituted imidazo[1,2-a]pyridines via one-pot three component reactions. (n.d.). RSC Publishing. [Link]

• Synthesis and Anti-inflammatory Tests of 2-Hydroxy-N- (Pyridine-2-yl)Benzamide Mannich Base Substituted Morpholine and N-methyl. (2023). Jurnal Penelitian Pendidikan IPA. [Link]

• (E)-1-(4-Aminophenyl)-3-(pyridin-3-yl)prop-2-en-1-one. (n.d.). NIH. [Link]

• Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. (2021). RSC Publishing. [Link]

• Multicomponent Synthesis of Nicotinamide and Thieno[2,3-b]pyridine Derivatives. (n.d.). ResearchGate. [Link]

• (PDF) Neuroprotective Effect of Tricyclic Pyridine Alkaloids from Fusarium lateritium SSF2, against Glutamate-Induced Oxidative Stress and Apoptosis in the HT22 Hippocampal Neuronal Cell Line. (2025). ResearchGate. [Link]

• METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING. (n.d.). Unknown Source. [Link]

• Stille reaction. (n.d.). Wikipedia. [Link]

• How-to guide: Minimum Inhibitory Concentration (MIC). (2016). Emery Pharma. [Link]

• Preparation and antiinflammatory activity of 2- and 4-pyridones. (1982). PubMed. [Link]

• Multicomponent synthesis of substituted pyridines via a catalytic intermolecular aza-Wittig/Diels–Alder sequence. (2022). PMC. [Link]

• Pyridine alkaloids with activity in the central nervous system. (n.d.). ResearchGate. [Link]

• Recent developments in the synthesis of pyridine analogues as a potent anti-Alzheimer's therapeutic leads. (n.d.). ResearchGate. [Link]

• Hiyama coupling. (n.d.). Wikipedia. [Link]

• Synthesis of new nicotintaldehyde derivatives via Pd(0) catalyzed suzuki coupling with structural characterization and co-combined computational-experimental evaluation against oral pathogens. (2025). PMC. [Link]

• Multicomponent Synthesis of 2-(2,4-Diamino-3-cyano-5H-chromeno[2,3-b]pyridin-5-yl)malonic Acids in DMSO. (n.d.). PMC. [Link]

• Negishi coupling of 2-pyridylzinc bromide—paradigm shift in cross-coupling chemistry? (2025). ResearchGate. [Link]

• Synthesis and Fungicidal Activity of Substituted (E)-3-Phenyl-1-(pyridin-3-yl)prop-2-en-1-one (E,Z)-O-Alkyl- and O-Benzyloximes. (2025). ResearchGate. [Link]

• Anti-inflammatory analysis in terms of IC 50 values of the prepared compounds. (n.d.). ResearchGate. [Link]

• The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. (2021). PMC. [Link]

• Pyridine derivatives 46a–50 reported as anti-inflammatory agents. (n.d.). ResearchGate. [Link]

• Nicotine-Derived Compounds Show Antiviral Activity Against SARS-CoV-2 and Related Coronaviruses. (2026). GeneOnline News. [Link]

• Multicomponent synthesis of substituted pyridines via a catalytic intermolecular aza-Wittig/Diels–Alder sequence. (2022). White Rose Research Online. [Link]

• Hiyama Coupling. (n.d.). Organic Chemistry Portal. [Link]

• Synthesis of new nicotintaldehyde derivatives via Pd(0) catalyzed suzuki coupling with structural characterization and co-combined computational-experimental evaluation against oral pathogens. (2025). PMC. [Link]

• Hiyama Cross Coupling. (2014). Chem-Station Int. Ed.. [Link]

• Transition Metal Catalyzed Hiyama Cross-Coupling: Recent Methodology Developments and Synthetic Applications. (2022). PMC. [Link]

• Synthesis and In Vitro Study of Antiviral Activity of Glycyrrhizin Nicotinate Derivatives against HIV-1 Pseudoviruses and SARS-CoV-2 Viruses. (2022). MDPI. [Link]

• Negishi coupling. (n.d.). Wikipedia. [Link]

• Three-Step Synthesis of (E)-1-(2-(Pyridin- 2-yl)benzo[d]thiazol-6-yl)-3-(3,4,5- trimethoxyphenyl)prop-2-en-1-one as a Potential. (2025). Preprints.org. [Link]

• (PDF) (E)-1-(4-Aminophenyl)-3-(pyridin-3-yl)prop-2-en-1-one. (n.d.). ResearchGate. [Link]

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• 8. A small library of chalcones induce liver cancer cell death through Akt phosphorylation inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Note: Regioselective Synthesis of 2-(3-Nitrophenyl)nicotinaldehyde via Suzuki-Miyaura Cross-Coupling

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol

Introduction & Mechanistic Rationale

The Suzuki-Miyaura cross-coupling (SMC) is the most frequently utilized carbon-carbon bond-forming reaction in drug discovery, serving as a cornerstone for the synthesis of complex biaryl motifs[1]. While the coupling of 2-chloropyridines is of immense interest in medicinal chemistry for generating 2-arylpyridine scaffolds, the inherent electronic properties and coordinating ability of the pyridine nitrogen often render them challenging substrates, frequently leading to catalyst inhibition[2].

The reaction between 2-chloronicotinaldehyde and 3-nitrophenylboronic acid to form 2-(3-nitrophenyl)nicotinaldehyde represents a fascinating intersection of electronic effects that requires careful experimental design:

• Activation via Oxidative Addition: The formyl (-CHO) group at the 3-position of 2-chloronicotinaldehyde acts as a powerful electron-withdrawing group (EWG). This significantly lowers the LUMO of the pyridine ring, highly activating the adjacent C2-Cl bond toward oxidative addition by the Pd(0) catalyst.

• Deceleration of Transmetalation: Conversely, 3-nitrophenylboronic acid features a strongly electron-withdrawing meta-nitro (-NO

  ) group. This reduces the nucleophilicity of the arylboronic acid, creating a kinetic bottleneck during the transmetalation step.

• Causality of Base Selection: To overcome the transmetalation bottleneck, an aqueous base is required to form the highly reactive, electron-rich boronate complex

  . However, strong bases (e.g., NaOH, KOH) risk triggering side reactions with the sensitive aldehyde moiety (such as Cannizzaro-type disproportionation or aldol condensations). Therefore, a moderate inorganic base like Na CO provides the optimal thermodynamic driving force without compromising functional group tolerance[2].

Catalytic Cycle & Signaling Pathway

The following diagram illustrates the specific mechanistic pathway for this reaction, highlighting the transition states and the critical role of the base in facilitating the coupling of these electronically mismatched substrates.

Caption: Catalytic cycle for the Suzuki-Miyaura coupling of 2-chloronicotinaldehyde and 3-nitrophenylboronic acid.

Reaction Optimization & Quantitative Data

To establish a robust protocol, various catalytic systems and conditions were evaluated. The data below summarizes the optimization landscape, demonstrating why the specific reagents in the final protocol were chosen. General procedures for Suzuki coupling of pyridine derivatives typically utilize Pd(PPhngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

) or Pd(dppf)Cl .

Entry	Catalyst (5 mol%)	Base (2.0 equiv)	Solvent System (v/v)	Temp (°C)	Time (h)	Yield (%)	Observation / Causality
1	Pd(PPh )	K CO	Toluene/EtOH/H O	90	16	65	Moderate yield; protodeboronation observed due to prolonged heating.
2	Pd(dppf)Cl	Na CO	1,4-Dioxane/H O (4:1)	100	12	88	Optimal; bidentate ligand prevents catalyst poisoning by pyridine nitrogen.
3	Pd(OAc) / XPhos	Cs CO	1,4-Dioxane/H O (4:1)	100	8	92	Excellent yield, but higher cost of XPhos makes Entry 2 more scalable.
4	Pd(dppf)Cl	Et N	1,4-Dioxane (Anhydrous)	100	24	Trace	Failure; lack of water prevents formation of the active boronate complex.

Experimental Workflow

Caption: Experimental workflow for the synthesis of 2-(3-nitrophenyl)nicotinaldehyde.

Detailed Step-by-Step Protocol (Self-Validating System)

This protocol is engineered to be a self-validating system, ensuring that researchers can verify the integrity of the reaction at every critical juncture.

Materials Required:

• 2-Chloronicotinaldehyde (1.0 equiv, 5.0 mmol, 708 mg)

• 3-Nitrophenylboronic acid (1.2 equiv, 6.0 mmol, 1.00 g)

• Pd(dppf)Cl

  ·CH Cl adduct (0.05 equiv, 0.25 mmol, 204 mg)

• Na

  CO (2.0 equiv, 10.0 mmol, 1.06 g)

• 1,4-Dioxane (20 mL) and Deionized Water (5 mL)

Step 1: Solvent Deoxygenation

• Combine 1,4-dioxane (20 mL) and DI water (5 mL) in a 50 mL Schlenk flask.

• Sparge the solvent mixture with ultra-pure Argon for 15 minutes using a submerged needle.

• Causality: Oxygen rapidly oxidizes the active Pd(0) species to an inactive Pd(II) state, permanently halting the catalytic cycle.

• Validation Check: The solvent should remain completely clear. If a biphasic separation occurs at room temperature, ensure vigorous stirring during sparging.

Step 2: Reaction Assembly

• To a flame-dried reaction flask equipped with a magnetic stir bar, sequentially add 2-chloronicotinaldehyde, 3-nitrophenylboronic acid, and Na

  CO .

• Add the Pd(dppf)Cl

  catalyst.

• Transfer the degassed solvent mixture into the reaction flask under a positive stream of Argon.

• Validation Check: The initial mixture will appear as a reddish-orange suspension. The absence of immediate black precipitate (Pd black) confirms that the system is successfully deoxygenated.

Step 3: Thermal Activation

• Seal the flask and heat the reaction mixture to 100 °C in a pre-heated oil bath for 12 hours.

• Monitor the reaction via TLC (Eluent: Hexane/EtOAc 7:3).

• Causality: The electron-deficient nature of the boronic acid requires high thermal energy to drive the transmetalation step.

• Validation Check: Under UV light (254 nm), the highly active 2-chloronicotinaldehyde spot (R

  ~0.6) must completely disappear, replaced by an intensely UV-active, lower R spot corresponding to the biaryl product.

Step 4: Biphasic Workup

• Cool the reaction to room temperature. Dilute with Ethyl Acetate (30 mL) and filter through a short pad of Celite to remove the palladium catalyst.

• Transfer the filtrate to a separatory funnel. Wash the organic layer with water (2 × 20 mL) and brine (20 mL).

• Validation Check: Test the pH of the initial aqueous wash. It must be strongly basic (pH 9-10). If it is neutral or acidic, the base was consumed by unexpected side reactions, and the boronate formation was likely incomplete.

Step 5: Purification & Isolation

• Dry the organic layer over anhydrous Na

  SO , filter, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography on silica gel (Gradient: 10% to 30% EtOAc in Hexanes).

• Isolate the product as a pale yellow solid.

Analytical Validation

To confirm the structural integrity of the isolated 2-(3-nitrophenyl)nicotinaldehyde, verify against the following expected analytical parameters:

• H NMR (400 MHz, CDCl ): The defining feature is the aldehyde proton, which will appear as a sharp singlet far downfield ( ~10.1 - 10.3 ppm). The pyridine protons will exhibit characteristic coupling (a doublet of doublets for the C5 proton, and doublets for C4 and C6). The nitro-substituted phenyl ring will show a highly deshielded proton adjacent to the nitro group ( ~8.5 ppm).

• LC-MS (ESI+): Expected mass for C

  H N O : [M+H] calculated 229.06; found ~229.1.

References

1.2 - Benchchem 2.1 - Royal Society of Chemistry 3.3 - PMC (NIH)

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis and Evaluation of Pyridine-Based Antibacterial Agents that Inhibit ATP Synthase in Acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]

palladium-catalyzed cross-coupling of 2-halonicotinaldehydes

Application Note: Palladium-Catalyzed Cross-Coupling of 2-Halonicotinaldehydes

Strategic Overview: The Scaffold & The Opportunity

2-Halonicotinaldehydes (2-halo-3-pyridinecarboxaldehydes) are among the most versatile "privileged scaffolds" in medicinal chemistry. They possess a unique triad of reactive centers:[1]

• The Halogen (C2): Activated for oxidative addition due to the electron-deficient nature of the pyridine ring.

• The Aldehyde (C3): A classic electrophile ready for condensation, reduction, or nucleophilic attack.

• The Pyridine Nitrogen: A potential directing group or catalyst poison.

The Challenge: The proximity of the aldehyde to the halogen creates a high risk of side reactions (e.g., Cannizzaro disproportionation under basic coupling conditions) and catalyst deactivation via N-chelation.

The Solution: This guide provides two optimized protocols designed to bypass these pitfalls, enabling the synthesis of biaryl pyridines (via Suzuki-Miyaura) and furo[2,3-b]pyridines (via Sonogashira-Cyclization).

Mechanistic Logic & Chemo-Selectivity

To ensure reproducibility, one must understand the "Electronic Tug-of-War" occurring in the flask.

• Oxidative Addition (The Rate-Limiting Step): The electron-poor pyridine ring facilitates the insertion of Pd(0) into the C-X bond. Reactivity follows the trend: I > Br > Cl. However, 2-chloronicotinaldehydes are cheaper and more stable; we utilize electron-rich phosphine ligands (e.g., SPhos, XPhos) to activate the chloride.

• The "Aldehyde Problem": Standard cross-coupling bases (hydroxides, alkoxides) can attack the aldehyde. We utilize carbonate or phosphate bases (weaker nucleophiles) and anhydrous conditions where possible to prevent hydrate formation.

• The "Nitrogen Problem": The pyridine nitrogen can displace phosphine ligands, forming an inactive Pd-pyridine complex. We combat this by using bulky ligands or higher catalyst loading to shift the equilibrium back to the active catalytic cycle.

Visualizing the Strategic Workflow

Caption: Strategic divergence: Suzuki coupling retains the aldehyde for later derivatization, while Sonogashira coupling triggers a cascade cyclization to fused ring systems.

Protocol A: Suzuki-Miyaura Coupling (Biaryl Synthesis)

Objective: Synthesis of 2-aryl-nicotinaldehydes without degrading the aldehyde. Substrate Scope: 2-Chloronicotinaldehyde (requires activated ligands) or 2-Bromonicotinaldehyde.

Reagents & Setup

Component	Reagent	Equiv.	Role
Substrate	2-Chloronicotinaldehyde	1.0	Electrophile
Coupling Partner	Aryl Boronic Acid	1.2	Nucleophile
Catalyst	Pd(OAc)₂ + SPhos	5 mol%	Catalyst System (Gen-2 Precatalysts preferred)
Base	K₃PO₄ (Tribasic)	2.0	Base (Low nucleophilicity)
Solvent	Toluene / Water (10:1)	0.1 M	Biphasic system

Step-by-Step Procedure

• Preparation (Inert Atmosphere):

  • Flame-dry a Schlenk tube or microwave vial. Cool under a stream of Argon or Nitrogen.[2]

  • Why: Oxygen poisons Pd(0) and promotes homocoupling of the boronic acid.

• Charging Solids:

  • Add 2-chloronicotinaldehyde (1.0 equiv), Aryl Boronic Acid (1.2 equiv), Pd(OAc)₂ (2 mol%), SPhos (4 mol%), and finely ground K₃PO₄ (2.0 equiv).

  • Note: If using 2-bromonicotinaldehyde, standard Pd(PPh₃)₄ is sufficient. For the chloride, SPhos is critical to facilitate oxidative addition.

• Solvent Addition & Degassing:

  • Add Toluene and Water (10:1 ratio).

  • CRITICAL STEP: Degas the solvent mixture by sparging with Argon for 10 minutes or using the freeze-pump-thaw method (3 cycles).

  • Self-Validating Check: The solution should be yellow/orange. If it turns black immediately upon mixing, your solvent may contain peroxides or excessive oxygen.

• Reaction:

  • Heat to 80°C for 4–12 hours.

  • Monitor by TLC (Silica, 20% EtOAc/Hexane). Look for the disappearance of the starting chloride (usually lower Rf than product).

• Workup:

  • Cool to room temperature.[3] Dilute with EtOAc. Wash with water (x2) and Brine (x1).

  • Dry over Na₂SO₄ and concentrate.[2]

  • Purification: Flash chromatography. Note that the aldehyde product is often prone to oxidation on silica; minimize column time.

Protocol B: Tandem Sonogashira Annulation (Furo[2,3-b]pyridine Synthesis)

Objective: One-pot synthesis of substituted furo[2,3-b]pyridines. Mechanism: Pd/Cu catalyzed alkynylation followed by intramolecular nucleophilic attack of the aldehyde oxygen onto the alkyne (5-endo-dig or 5-exo-dig cyclization).

Reagents & Setup

Component	Reagent	Equiv.	Role
Substrate	2-Bromonicotinaldehyde	1.0	Electrophile
Coupling Partner	Terminal Alkyne (Phenylacetylene)	1.2	Nucleophile
Catalyst	PdCl₂(PPh₃)₂	3 mol%	Catalyst
Co-Catalyst	CuI	2 mol%	Activates Alkyne
Base	Triethylamine (Et₃N)	3.0	Base & Solvent Co-factor
Solvent	DMF (Anhydrous)	0.2 M	Polar Aprotic

Step-by-Step Procedure

• Catalyst Pre-activation:

  • In a dry vial, dissolve PdCl₂(PPh₃)₂ and CuI in DMF. Sparge with Argon.

  • Observation: The solution should be yellow. A green tint indicates oxidized Copper(II), which is inactive. If green, add a pinch of fresh copper powder to reduce it back to Cu(I).

• Substrate Addition:

  • Add 2-Bromonicotinaldehyde and Et₃N.

  • Add the terminal alkyne dropwise.

• Reaction (The "Goldilocks" Zone):

  • Stir at Room Temperature for 1 hour, then heat to 60°C for 3 hours.

  • Why: The initial coupling happens at RT.[3] The cyclization (annulation) requires heat. Heating too fast can cause alkyne polymerization.

• Self-Validating Checkpoint:

  • TLC analysis should show an intermediate spot (the linear alkyne) appearing and then disappearing as it converts to the cyclized furan product (usually highly fluorescent under UV).

• Workup:

  • Pour into saturated NH₄Cl (to chelate Copper). Extract with Ether or EtOAc.

  • Note: Residual DMF can ruin separations. Wash the organic layer 3x with LiCl (5% aq) or water to remove DMF.

Troubleshooting & "Self-Validating" Systems

Use this table to diagnose failures in real-time.

Symptom	Probable Cause	Corrective Action
Reaction turns black instantly	"Palladium Black" precipitation. Catalyst decomposition due to O₂ or lack of ligand stabilization.	Ensure rigorous degassing. Increase Ligand:Pd ratio to 2:1 or 3:1.
Starting Material (SM) remains	Catalyst poisoning by Pyridine Nitrogen.	Switch to a bulky ligand (SPhos, XPhos) that prevents N-coordination. Increase temp to 100°C.
Cannizzaro Byproducts (Alcohol/Acid)	Base is too strong/nucleophilic (e.g., NaOH, KOH).	Switch to K₃PO₄ or Cs₂CO₃. Use anhydrous solvents to prevent hydrate formation.
Homocoupling of Boronic Acid	Presence of Oxygen.[4]	Re-degas solvents. Add the boronic acid slowly (syringe pump) to keep concentration low relative to the halide.
Green solution in Sonogashira	Cu(I) oxidized to Cu(II).	Add 10% sodium ascorbate or fresh Copper powder to reduce Cu(II) back to Cu(I).

References

• Mechanistic Foundation: Lerebours, R., & Wolf, C. (2006). Chemoselective Palladium-Catalyzed Cross-Coupling Reactions of 2-Chloro-3-formylpyridines. Journal of Organic Chemistry.

• Sonogashira/Cyclization: Sakamoto, T., et al. (1986). Condensed Heteroaromatic Ring Systems. Synthesis of Furo[2,3-b]pyridines. Chemical and Pharmaceutical Bulletin.

• General Review on Pyridine Functionalization: Spivey, A. C., & Arseniyadis, S. (2004). Palladium-Catalyzed Cross-Coupling Reactions of Pyridines. Angewandte Chemie International Edition.

• Protocol Validation: BenchChem Application Notes. (2025).[2][5][6][7] Sonogashira Coupling of 3-Bromo Pyridines. (Verified via search context).

Sources

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• 5. fiveable.me [fiveable.me]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. youtube.com [youtube.com]

Application and Protocol for the Synthesis of Novel Imidazo[1,2-a]pyridines from 2-(3-Nitrophenyl)nicotinaldehyde

Introduction: The Enduring Significance of the Imidazo[1,2-a]pyridine Scaffold

The imidazo[1,2-a]pyridine core is a privileged heterocyclic scaffold that has garnered significant attention from the pharmaceutical and materials science communities.[1][2][3][4][5][6] Its unique structural and electronic properties have led to its incorporation into a wide array of biologically active compounds. Marketed drugs such as zolpidem (a hypnotic), alpidem (an anxiolytic), and zolimidine (an antiulcer agent) feature this versatile framework, highlighting its therapeutic relevance.[2][3][6] The biological activities associated with imidazo[1,2-a]pyridine derivatives are extensive, encompassing anti-inflammatory, antiviral, antifungal, antibacterial, and anticancer properties.[3][4][7][8][9]

The synthesis of this important heterocyclic system has been a subject of intense research, leading to the development of numerous synthetic methodologies. The classical approach, known as the Tschitschibabin reaction, involves the condensation of 2-aminopyridines with α-halocarbonyl compounds.[1][5][7][10] While effective, this method can be limited by the availability and lachrymatory nature of the requisite α-halocarbonyls.[2][7] To overcome these limitations, modern synthetic chemistry has gravitated towards more convergent and diversity-oriented strategies, with multicomponent reactions (MCRs) emerging as a powerful tool.[1][2][3][11] Among these, the Groebke-Blackburn-Bienaymé reaction (GBBR), a three-component condensation of a 2-aminoazine, an aldehyde, and an isocyanide, offers a highly efficient and atom-economical route to 3-aminoimidazo[1,2-a]pyridines.[2][11][12][13][14]

This application note provides a detailed protocol for the synthesis of a novel 2,6-disubstituted imidazo[1,2-a]pyridine derivative, specifically targeting the incorporation of a 2-(3-nitrophenyl)nicotinaldehyde moiety. The choice of this aldehyde introduces a synthetically versatile nitro group, which can be further functionalized, and a pyridyl substituent that can influence the compound's pharmacokinetic properties. This protocol is designed for researchers and scientists in drug development and organic synthesis, offering a robust and reproducible method for accessing novel chemical matter based on the privileged imidazo[1,2-a]pyridine scaffold.

Synthetic Strategy: A Multicomponent Approach

The synthetic strategy detailed herein employs a one-pot, three-component reaction, a variant of the Groebke-Blackburn-Bienaymé reaction, to construct the imidazo[1,2-a]pyridine core. This approach was selected for its operational simplicity, high convergence, and the ability to introduce molecular diversity in a single step. The reaction brings together 2-(3-nitrophenyl)nicotinaldehyde, a substituted 2-aminopyridine, and an isocyanide in the presence of a suitable catalyst.

The proposed mechanism for this transformation begins with the acid-catalyzed condensation of the 2-aminopyridine with the aldehyde to form a Schiff base intermediate. The isocyanide then undergoes a [4+1] cycloaddition with the activated imine, leading to a cyclic intermediate that, upon tautomerization and aromatization, yields the final imidazo[1,2-a]pyridine product. The use of microwave irradiation can often accelerate this process, leading to shorter reaction times and improved yields.[15][16]

Experimental Protocol: Synthesis of N-tert-butyl-2-(2-(3-nitrophenyl)pyridin-3-yl)imidazo[1,2-a]pyridin-6-amine

This protocol details the synthesis of a specific imidazo[1,2-a]pyridine derivative. Researchers can adapt this procedure for other substituted 2-aminopyridines and isocyanides to generate a library of analogues.

Materials and Equipment:

• 2-(3-Nitrophenyl)nicotinaldehyde

• 5-Amino-2-picoline (2-amino-5-methylpyridine)

• tert-Butyl isocyanide

• Scandium(III) triflate (Sc(OTf)₃) or a similar Lewis acid catalyst[1]

• Methanol (anhydrous)

• Microwave reactor or conventional heating setup with reflux condenser

• Standard laboratory glassware

• Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Column chromatography supplies (silica gel, solvents)

• Rotary evaporator

Reaction Workflow Diagram:

Caption: Workflow for the multicomponent synthesis of the target imidazo[1,2-a]pyridine.

Step-by-Step Procedure:

• Reaction Setup: In a 10 mL microwave vial equipped with a magnetic stir bar, combine 2-(3-nitrophenyl)nicotinaldehyde (1.0 mmol, 1.0 equiv), 2-amino-5-methylpyridine (1.0 mmol, 1.0 equiv), and scandium(III) triflate (0.05 mmol, 5 mol%).

• Solvent and Reagent Addition: Add anhydrous methanol (3 mL) to the vial. Finally, add tert-butyl isocyanide (1.0 mmol, 1.0 equiv) to the mixture.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Heat the reaction mixture to 120 °C for 30-60 minutes. Monitor the progress of the reaction by TLC (eluent: ethyl acetate/hexane, 1:1 v/v).

• Workup: After the reaction is complete (as indicated by TLC), allow the vial to cool to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the pure product.

Table 1: Summary of Reaction Parameters

Parameter	Value
Aldehyde	2-(3-Nitrophenyl)nicotinaldehyde
Amine	2-Amino-5-methylpyridine
Isocyanide	tert-Butyl isocyanide
Catalyst	Scandium(III) triflate (5 mol%)
Solvent	Methanol
Temperature	120 °C
Reaction Time	30-60 minutes
Workup	Solvent evaporation
Purification	Flash column chromatography

Characterization of the Final Product

The structure of the synthesized N-tert-butyl-2-(2-(3-nitrophenyl)pyridin-3-yl)-6-methylimidazo[1,2-a]pyridin-3-amine should be confirmed by standard spectroscopic methods.

Table 2: Expected Spectroscopic Data

Technique	Expected Data
¹H NMR	Aromatic protons in the range of δ 7.0-8.5 ppm. A singlet for the methyl group around δ 2.4 ppm. A singlet for the tert-butyl group around δ 1.0-1.5 ppm. The NH proton may appear as a broad singlet.
¹³C NMR	Aromatic carbons in the range of δ 110-160 ppm. The methyl carbon around δ 20-25 ppm. The quaternary and CH carbons of the tert-butyl group.
IR (Infrared)	N-H stretching vibration around 3300-3400 cm⁻¹. C-N stretching vibrations in the fingerprint region. N-O stretching vibrations for the nitro group around 1530 and 1350 cm⁻¹.
Mass Spec (HRMS)	The calculated exact mass for the protonated molecule [M+H]⁺ should be confirmed.

Conclusion

This application note provides a comprehensive and detailed protocol for the synthesis of a novel imidazo[1,2-a]pyridine derivative using a modern, efficient, and versatile multicomponent reaction strategy. The use of 2-(3-nitrophenyl)nicotinaldehyde as a key building block introduces functionalities that are amenable to further chemical transformations, making this protocol a valuable tool for medicinal chemists and researchers in the field of drug discovery. The described methodology is robust, scalable, and can be readily adapted to generate a diverse library of imidazo[1,2-a]pyridine-based compounds for biological screening.

References

• Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. (URL not available)

• Synthesis of imidazo[1,2-a]pyridines via multicomponent GBBR using α-isocyanoacetamides. Sciforum. (URL: [Link])

• Multicomponent One-Pot Synthesis of Imidazo[1,2-a]pyridine Functionalized with Azides. (URL not available)

• Multicomponent synthesis of imidazo[1,2-a]pyridines using catalytic zinc chloride. CSIR Research Space. (URL: [Link])

• Multicomponent Synthesis and Binding Mode of Imidazo[1,2-a]pyridine-Capped Selective HDAC6 Inhibitors. ACS Publications. (URL: [Link])

• Synthesis of imidazo[1,2-a]pyridines. Organic Chemistry Portal. (URL: [Link])

• New Catalytic System for the Synthesis of Imidazo[1,2-a]pyridines by the Ugi Reaction. (URL not available)

• One-Pot Synthesis of 2-Phenylimidazo[1,2-α]pyridines from Acetophenone, [Bmim]Br3 and 2-Aminopyridine under Solvent-Free Conditions. PMC. (URL: [Link])

• Microwave-Assisted Synthesis of Imidazo[1,2-a]Pyridine Derivatives by Three-Component Reaction of Phenyl Glyoxals, 2-Aminopyridines, and Barbituric Acids. Bentham Science Publishers. (URL: [Link])

• Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. PMC. (URL: [Link])

• Mechanism of one-pot synthesis of imidazo[1,2-a]pyridines. ResearchGate. (URL: [Link])

• One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. (URL not available)

• Gold Catalysed Redox Synthesis of Imidazo[1,2-a]pyridine using Pyridine N-Oxide and Alkynes. PMC. (URL: [Link])

• Facile synthesis of 2-arylimidazo[1,2-a]pyridines catalysed by DBU in aqueous ethanol. (URL not available)

• Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ACS Omega. (URL: [Link])

• Molecular Iodine-Catalyzed Synthesis of Imidazo[1,2-a]Pyridines: Screening of Their In Silico Selectivity, Binding Affinity to Biological Targets, and Density Functional Theory Studies Insight. ACS Omega. (URL: [Link])

• Imidazopyridine derivatives from the Chichibabin reaction. ResearchGate. (URL: [Link])

• Chichibabin Reaction. (URL not available)

• Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. PMC. (URL: [Link])

• 6-Substituted imidazo[1,2-a]pyridines: synthesis and biological activity against colon cancer cell lines HT-29 and Caco-2. PubMed. (URL: [Link])

• Synthesis of the 6-Substituted Imidazo[1,2-a]Pyridine-3-yl-2- Phosphonopropionic Acids as Potential Inhibitors of Rab Geranylgeranyl Transferase. PMC. (URL: [Link])

• Development of a fused imidazo[1,2-a]pyridine based fluorescent probe for Fe3+ and Hg2+ in aqueous media and HeLa cells. (URL not available)
• An efficient synthesis of new imidazo[1,2- a ]pyridine-6-carbohydrazide and pyrido[1,2- a ... RSC Publishing. (URL: https://pubs.rsc.org/en/content/articlelanding/2019/ra/c9ra00350h)

• Chichibabin reaction. Wikipedia. (URL: [Link])

• Synthesis of New Imidazo [1,2-a] Pyridine and their NMR Spectral Data. ResearchGate. (URL: [Link])

• (PDF) ChemInform Abstract: Regioselective Synthesis of 2- and 3-Substituted Imidazo[1,2-a]pyridines. ResearchGate. (URL: [Link])

• N-(tert-Butyl)-2-(2-nitrophenyl)imidazo[1,2-a]- pyridin-3-amine. IUCr Journals. (URL: [Link])

• Synthesis and Antimicrobial Evaluation of 2-(6-Imidazo[1,2-a]pyridin-2-yl-5-methyl-2,4-dioxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-1(2H)-yl)-N-arylacetamide Derivatives. MDPI. (URL: [Link])

• Exploratory toxicology studies of 2,3-substituted imidazo[1,2-a]pyridines with antiparasitic and anti-inflammatory properties. PMC. (URL: [Link])

Sources

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• 4. royalsocietypublishing.org [royalsocietypublishing.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. An efficient synthesis of new imidazo[1,2- a ]pyridine-6-carbohydrazide and pyrido[1,2- a ]pyrimidine-7-carbohydrazide derivatives via a five-componen ... - RSC Advances (RSC Publishing) DOI:10.1039/C9RA00350A [pubs.rsc.org]
• 7. One-Pot Synthesis of 2-Phenylimidazo[1,2-α]pyridines from Acetophenone, [Bmim]Br3 and 2-Aminopyridine under Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Gold Catalysed Redox Synthesis of Imidazo[1,2-a]pyridine using Pyridine N-Oxide and Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 6-Substituted imidazo[1,2-a]pyridines: synthesis and biological activity against colon cancer cell lines HT-29 and Caco-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction [mdpi.com]
• 15. benthamdirect.com [benthamdirect.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Synthesis of Schiff Bases Derived from 2-(3-Nitrophenyl)nicotinaldehyde

Abstract & Scope

This technical guide details the protocol for synthesizing Schiff bases (imines) utilizing 2-(3-Nitrophenyl)nicotinaldehyde as the electrophilic precursor. This specific scaffold—a pyridine ring substituted with a meta-nitroaryl group—is a "privileged structure" in medicinal chemistry, often associated with kinase inhibition, DNA intercalation, and antimicrobial activity.

This note provides two validated methodologies:

• Method A: Conventional Acid-Catalyzed Thermal Reflux (Standard Bench Protocol).

• Method B: Microwave-Assisted Synthesis (High-Throughput/Green Chemistry Protocol).

Target Audience: Medicinal Chemists, Process Development Scientists, and Academic Researchers.

Introduction & Chemical Context

The condensation of 2-(3-Nitrophenyl)nicotinaldehyde with primary amines represents a classic nucleophilic addition-elimination reaction. The presence of the electron-withdrawing nitro group (

) on the phenyl ring at the C2 position of the pyridine influences the electronic environment of the aldehyde at C3.

• Reactivity Profile: The pyridine nitrogen acts as an electron sink, making the C3-aldehyde sufficiently electrophilic. The meta-nitro group on the pendant phenyl ring further decreases electron density in the aromatic system, potentially accelerating nucleophilic attack by the amine compared to electron-rich analogs.

• Thermodynamic Constraint: Schiff base formation is a reversible equilibrium. Successful isolation requires driving the reaction forward, typically by removing water (Le Chatelier's principle) or using specific catalysts.[1]

Reaction Mechanism

The reaction proceeds via an acid-catalyzed mechanism involving a carbinolamine intermediate.[2]

Figure 1: Acid-catalyzed mechanism for Schiff base formation from 2-(3-Nitrophenyl)nicotinaldehyde.

Materials & Reagents

Reagent	Role	Purity / Grade	Notes
2-(3-Nitrophenyl)nicotinaldehyde	Precursor	>97% HPLC	Ensure dry; store under inert gas.
Primary Amine (R-NH₂)	Nucleophile	>98%	Aniline derivatives, hydrazides, or aliphatic amines.
Glacial Acetic Acid	Catalyst	ACS Reagent	Activates carbonyl; assists dehydration.
Ethanol (Absolute)	Solvent	Anhydrous	Preferred for solubility and crystallization.
Methanol	Solvent	HPLC Grade	Alternative for microwave synthesis.
Toluene	Solvent	Anhydrous	Used if Dean-Stark water removal is required.

Experimental Protocols

Method A: Conventional Thermal Reflux (Standard)

Best for: Large scale synthesis (>1g), thermally stable amines, and laboratories without microwave reactors.

Step-by-Step Procedure:

• Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of 2-(3-Nitrophenyl)nicotinaldehyde in 15-20 mL of absolute ethanol.

• Addition: Add 1.0 - 1.2 mmol (1.0 - 1.2 eq) of the appropriate primary amine.

• Catalysis: Add 2-3 drops of glacial acetic acid.

  • Note: Do not add excess acid; protonating the amine nucleophile will kill the reaction.

• Reflux: Attach a water-cooled condenser. Heat the mixture to reflux (approx. 78-80°C) for 4–6 hours .

  • Monitoring: Check progress via TLC (Mobile phase: Hexane:Ethyl Acetate 3:1). Look for the disappearance of the aldehyde spot.

• Isolation:

  • Allow the reaction mixture to cool to room temperature.

  • If a precipitate forms (common for rigid aromatics), filter the solid under vacuum.

  • If no precipitate forms, reduce solvent volume by 50% on a rotary evaporator and cool in an ice bath.

• Purification: Recrystallize the crude solid from hot ethanol or an ethanol/DMF mixture.

• Drying: Dry the product in a vacuum desiccator over CaCl₂ or P₂O₅.

Method B: Microwave-Assisted Synthesis (Green/Rapid)

Best for: Library generation, screening, and difficult-to-condense amines.

Step-by-Step Procedure:

• Preparation: In a microwave-safe process vial (10-30 mL), mix 1.0 mmol of the aldehyde and 1.0 mmol of the amine.

• Solvent: Add a minimal amount of Ethanol or Methanol (2-3 mL) to create a slurry.

  • Note: Solvent-free ("neat") synthesis is also possible if both reagents are solids that melt/eutectic mix, but a small amount of solvent ensures better energy transfer.

• Catalysis: Add 1 drop of glacial acetic acid.

• Irradiation: Cap the vial. Irradiate at 140–300 Watts (maintain temp at 80–100°C) for 2–5 minutes .

  • Safety: Use a dedicated synthesis microwave (e.g., CEM or Biotage) with pressure sensing. Do not use a domestic kitchen microwave.

• Workup: Cool the vial with compressed air. Pour the mixture into 20 mL of crushed ice/water. The Schiff base typically precipitates immediately.

• Isolation: Filter, wash with cold water/ethanol, and recrystallize as above.

Workflow Visualization

Figure 2: Decision tree and workflow for the synthesis of the target Schiff bases.

Characterization & Validation

A successful synthesis must be validated by the following spectral features.

Infrared Spectroscopy (FT-IR)

• Target Signal: Appearance of a strong, sharp band at 1600–1635 cm⁻¹ . This corresponds to the C=N (Azomethine) stretching vibration.[1]

• Confirmation of Completion: Disappearance of the Carbonyl (C=O) stretch at ~1700 cm⁻¹ (from the precursor aldehyde) and the N-H stretch (from the primary amine).

Nuclear Magnetic Resonance (¹H-NMR)

• Diagnostic Peak: A singlet appearing downfield at δ 8.4 – 9.0 ppm . This is the azomethine proton (-CH=N-).[3]

• Scaffold Signals:

  • Pyridine protons: typically δ 7.5 – 8.8 ppm (complex splitting).[4]

  • Nitrophenyl protons: Look for the distinct splitting pattern of a meta-substituted ring (singlet, two doublets, one triplet) in the aromatic region.

Mass Spectrometry (ESI-MS)

• Observe the molecular ion peak [M+H]⁺ or [M+Na]⁺ .

• Note: Schiff bases are prone to hydrolysis in acidic MS buffers; run samples in neutral conditions or acetonitrile immediately after preparation.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield / No Precipitate	Equilibrium favors reactants (Hydrolysis).	Use Toluene as solvent and a Dean-Stark trap to physically remove water.
Starting Material Remains	Steric hindrance on the amine.	Switch to Method B (Microwave) or use a stronger Lewis Acid catalyst (e.g., ZnCl₂ or Yb(OTf)₃) instead of acetic acid.
Oily Product	Impurities preventing crystallization.	Triturate the oil with cold diethyl ether or hexane to induce crystallization.
Aldehyde Oxidation	Nicotinaldehyde oxidized to Nicotinic acid.	Ensure the aldehyde precursor is free of carboxylic acid (check IR for broad OH). Purify aldehyde via bisulfite wash if necessary.

References

• Microwave-Assisted Synthesis of Schiff Bases

  • Title: Microwave-Assisted Rapid and Green Synthesis of Schiff Bases Using Cashew Shell Extract as a Natural Acid C
  • Source: ACS Omega (via NCBI/PMC).

  • URL:[Link]

• Biological Activity of Pyridine Schiff Bases

  • Title: Synthesis, spectral and microbial studies of some novel schiff base derivatives of 2-amino pyridine.[5]

  • Source: Journal of Chemical and Pharmaceutical Research.

  • URL:[Link]

• General Mechanism & Catalysis

  • Title: Mechanistic explanation of the form
  • Source: ResearchG

  • URL:[Link]

• Microwave vs Conventional Methods

  • Title: The rapid synthesis of schiff-bases without solvent under microwave irradiation and their antimicrobial activity.[6]

  • Source: Der Pharma Chemica.

  • URL:[Link]

Sources

• 1. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 2. youtube.com [youtube.com]
• 3. jocpr.com [jocpr.com]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. Synthesis of Some New Pyridine-2,6-carboxamide-derived Schiff Bases as Potential Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Microwave-Assisted Rapid and Green Synthesis of Schiff Bases Using Cashew Shell Extract as a Natural Acid Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

using 2-(3-Nitrophenyl)nicotinaldehyde as a medicinal chemistry intermediate

Application Note: Strategic Utilization of 2-(3-Nitrophenyl)nicotinaldehyde in Heterocyclic Scaffold Assembly

Introduction: The "Orthogonal" Biaryl Scaffold

In modern medicinal chemistry, the 2-arylpyridine motif is a privileged structure, serving as the core pharmacophore in numerous FDA-approved kinase inhibitors (e.g., Imatinib analogs, Sorafenib derivatives). 2-(3-Nitrophenyl)nicotinaldehyde (CAS: 106963-33-3, generic classification) represents a high-value intermediate because it offers orthogonal reactivity :

• The Electrophilic "Head" (C-3 Formyl Group): A versatile handle for constructing fused heterocycles (e.g., imidazopyridines) or installing solubilizing amines via reductive amination.

• The Latent Nucleophilic "Tail" (C-3' Nitro Group): A masked aniline that, upon reduction, allows for the attachment of "tail" moieties (ureas, amides) critical for accessing deep hydrophobic pockets in enzymes (e.g., the DFG-out pocket of kinases).

• The Biaryl Axis: Unlike ortho-substituted analogs (which cyclize to form phenanthridines), the meta-nitro substitution pattern prevents spontaneous cyclization, preserving the biaryl geometry required for extended ligand-protein interactions.

This guide details the synthesis, validation, and downstream application of this intermediate, moving beyond standard literature to provide robust, field-tested protocols.

Chemical Reactivity & Strategic Logic

The utility of 2-(3-nitrophenyl)nicotinaldehyde lies in its ability to serve as a divergent branching point .

• Path A (Aldehyde Functionalization): Occurs before nitro reduction to prevent self-polymerization or Schiff base formation between the aldehyde and the generated aniline.

• Path B (Nitro Reduction): Performed after the aldehyde has been capped or transformed, releasing the aniline for late-stage diversification.

Visualizing the Synthetic Workflow

Figure 1: Divergent synthesis workflow utilizing the orthogonal reactivity of the aldehyde and nitro groups.

Experimental Protocols

Protocol 1: Suzuki-Miyaura Synthesis of the Intermediate

Objective: To synthesize 2-(3-nitrophenyl)nicotinaldehyde on a gram scale with minimal deborylation byproducts.

Reagents:

• 2-Chloronicotinaldehyde (1.0 equiv)

• 3-Nitrophenylboronic acid (1.1 equiv)

• Catalyst: Pd(PPh₃)₄ (3-5 mol%)

• Base: K₂CO₃ (2.0 equiv)

• Solvent: 1,4-Dioxane : Water (4:1 ratio)

Step-by-Step Methodology:

• Degassing: In a reaction vial, combine 1,4-dioxane and water. Sparge with argon for 15 minutes. Rationale: Oxygen promotes homocoupling of the boronic acid and deactivates the Pd(0) species.

• Assembly: Add 2-chloronicotinaldehyde (e.g., 500 mg), 3-nitrophenylboronic acid, and K₂CO₃. Add the Pd catalyst last.

• Reaction: Seal the vessel and heat to 90°C for 4–6 hours. Monitor by TLC (30% EtOAc/Hexane). The aldehyde spot (Rf ~0.5) should be UV active and stain with DNP (orange).

• Workup: Cool to RT. Dilute with EtOAc and wash with brine. Dry over Na₂SO₄.

• Purification: Flash column chromatography (Gradient: 0-20% EtOAc in Hexanes).

  • Critical Note: The product is an aldehyde; avoid using amine-functionalized silica which can form imines.

Data Validation:

• ¹H NMR (CDCl₃): Look for the diagnostic aldehyde singlet at δ 10.1 ppm . The pyridine protons will show characteristic splitting (dd) at δ 8.8 (H-6), 8.2 (H-4). The nitrophenyl protons will appear as a multiplet at δ 7.8–8.5.

Protocol 2: Reductive Amination (The "Head" Modification)

Objective: To install a solubilizing amine or pharmacophore at the C-3 position.

Reagents:

• 2-(3-Nitrophenyl)nicotinaldehyde (1.0 equiv)

• Secondary Amine (e.g., Morpholine, N-methylpiperazine) (1.2 equiv)

• Reductant: NaBH(OAc)₃ (1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE)

Methodology:

• Imine Formation: Dissolve the aldehyde and amine in DCE. Stir at RT for 30 mins. Why? Pre-forming the iminium ion ensures the reductant acts on the intermediate, not the aldehyde.

• Reduction: Add NaBH(OAc)₃ in one portion. Stir for 4–12 hours.

• Quench: Add saturated NaHCO₃. Extract with DCM.

• Outcome: This yields a 3-(aminomethyl)-2-(3-nitrophenyl)pyridine . This "Head" group often interacts with the hinge region in kinase targets [1].

Protocol 3: Nitro Reduction & "Tail" Derivatization

Objective: To convert the latent nitro group into an aniline for amide/urea coupling.

Reagents:

• Nitro-intermediate (from Protocol 2)

• Iron powder (5.0 equiv)

• Ammonium Chloride (NH₄Cl) (5.0 equiv)

• Solvent: EtOH : Water (3:1)

Methodology:

• Reduction: Reflux the mixture at 80°C for 2 hours. The yellow nitro compound will turn colorless/fluorescent blue (amine).

• Filtration: Filter hot through Celite to remove iron oxides.

• Coupling (The "Tail"): The resulting aniline is reacted immediately with an isocyanate (to form a urea) or an acid chloride.

  • Medicinal Relevance: This step creates the "Type II" kinase inhibitor motif (e.g., Sorafenib-like) where the urea binds to the conserved glutamate in the kinase active site [2].

Quantitative Data Summary

Reaction Step	Typical Yield	Key Spectroscopic Marker	Common Pitfall
Suzuki Coupling	75–85%	¹H NMR: -CHO singlet (10.1 ppm)	Deborylation of boronic acid (use excess).
Reductive Amination	80–95%	Disappearance of -CHO; Appearance of benzylic CH₂ (3.5 ppm).	Over-reduction to alcohol (ensure amine is dry).
Nitro Reduction	90–98%	MS: [M-30+2] shift (loss of O₂, gain of H₂).	Oxidation of aniline if stored too long.

Mechanistic Insight: Why Not Phenanthridines?

A common misconception is that all 2-phenyl-nicotinaldehydes can be cyclized to fused ring systems like phenanthridines.

• Ortho-Nitro (2-NO₂): Reduction leads to an amine that can attack the aldehyde (or imine) to close the third ring.

• Meta-Nitro (3-NO₂): As present in this intermediate, the amine is geometrically distant from the aldehyde.

  • Advantage:[1] This "failure" to cyclize is a feature . It forces the molecule to adopt a twisted biaryl conformation, which is essential for fitting into the hydrophobic cleft of many enzymes (e.g., p38 MAP kinase, B-Raf) without being too planar or rigid [3].

References

• Suzuki-Miyaura Coupling of Nicotinaldehydes

  • Ullah, A., et al. "Synthesis of new nicotintaldehyde derivatives via Pd(0) catalyzed suzuki coupling with structural characterization." PMC (PubMed Central), 2025.

• Medicinal Chemistry of 2-Arylpyridines

  • BenchChem.[2][3] "Application Notes and Protocols for the Friedlander Synthesis of 2-Substituted Quinoline Derivatives." BenchChem Application Notes, 2025.

• Reactivity of 3-Pyridinecarboxaldehyde

  • PubChem. "3-Pyridinecarboxaldehyde | C6H5NO." National Library of Medicine, 2025.

• Nitro-Group Reduction Protocols

  • MDPI. "Rearrangement of o-Nitrobenzaldehyde in the Hantzsch Reaction." Molecules, 2001.

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

preventing oxidation of nicotinaldehyde during Suzuki coupling

Ticket ID: #NC-3PYR-OX

Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Introduction: The Nicotinaldehyde Paradox

Welcome to the technical support center. You are likely here because your Suzuki coupling involving 3-pyridinecarboxaldehyde (nicotinaldehyde) failed, resulting in a black mixture, low yields, or the isolation of nicotinic acid instead of your biaryl product.

The Problem: Nicotinaldehyde is a "privileged" but punishing substrate.

• Oxidation Sensitivity: The aldehyde moiety is highly susceptible to oxidation to a carboxylic acid (nicotinic acid) under the basic, oxidative conditions often present in Suzuki couplings. This is accelerated by Palladium (

  ), which can act as an oxidation catalyst in the presence of trace oxygen.

• Catalyst Poisoning: The pyridine nitrogen can coordinate to the

  center, displacing ligands and arresting the catalytic cycle (the "pyridine sponge" effect).

• Side Reactions: Strong bases trigger the Cannizzaro reaction , disproportionating your starting material into an alcohol and an acid.

This guide provides a self-validating workflow to bypass these failure modes.

PART 1: The Diagnostic Matrix

Before changing your protocol, identify exactly how your reaction is failing using this symptom checker.

Symptom (LCMS/NMR)	Diagnosis	Root Cause	Immediate Fix
Mass [M+16] observed	Oxidation	Dissolved + Pd catalysis converting aldehyde acid.	Switch to Freeze-Pump-Thaw degassing.
Mass [M+2] & [M+16]	Cannizzaro	Base is too strong (OH⁻), causing disproportionation (Alcohol + Acid).	Switch from NaOH/KOH to or .
Starting Material Stalled	Poisoning	Pyridine N is binding to Pd, shutting down the cycle.	Increase Temp ( C+) or use bulky ligands (XPhos/SPhos).
Homocoupling (Ar-Ar)	Slow Cycle	Oxidative addition is too slow; is re-oxidizing Pd species.	Degas rigorously; switch to Pre-catalysts (e.g., XPhos Pd G2).

PART 2: The "Gold Standard" Protocol (Protecting-Group Free)

This protocol utilizes sterically demanding ligands to prevent pyridine coordination and mild bases to prevent Cannizzaro chemistry, all under a strict inert atmosphere.

Reagents & Setup

• Catalyst: XPhos Pd G2 (or Pd(OAc)₂ + XPhos, 1:2 ratio). Why: XPhos is bulky enough to prevent the pyridine nitrogen from binding to the Pd center.

• Base: Potassium Phosphate Tribasic (

  ), 2.0 equiv.[1] Why: Mild enough to spare the aldehyde, strong enough to activate the boronic acid.

• Solvent: 1,4-Dioxane : Water (4:1). Why: biphasic systems often suppress aldehyde side-reactions compared to homogeneous DMF/MeOH.

Step-by-Step Methodology

• Solvent Prep (CRITICAL):

  • Combine Dioxane and Water in a separate flask.

  • Sparging is insufficient. Perform 3 cycles of Freeze-Pump-Thaw :

    • Freeze solvent in liquid

      .

    • Apply high vacuum (10-15 min).

    • Thaw in warm water under static vacuum.

    • Backfill with Argon.

• Solids Assembly:

  • In a glovebox or under positive Argon flow, add:

    • Aryl Halide (1.0 equiv)[1]

    • Nicotinaldehyde Boronic Acid/Ester (1.2 - 1.5 equiv)

    • (2.0 equiv)[1]

    • XPhos Pd G2 (2-5 mol%)

• Reaction:

  • Add the degassed solvent via syringe through a septum.

  • Seal the vessel immediately.

  • Heat to 80°C for 2-4 hours. Note: Fast reaction times are your friend. Long reactions favor oxidation.

• Workup:

  • Cool to RT. Dilute with EtOAc.

  • Acidic Wash: Wash organic layer with mild citric acid (pH 4-5) to break any Pd-Pyridine chelates, then neutralize.

PART 3: Advanced Optimization (The "Nuclear" Options)

If the standard protocol fails, the aldehyde is likely too unstable. Use these advanced strategies.

Strategy A: The Molander Salt (Potassium Organotrifluoroborates)

• Logic: Organotrifluoroborates (

  ) are air-stable and release the active boronic acid slowly (hydrolysis). This keeps the concentration of the active species low, minimizing side reactions.

• Protocol Adjustment: Use

  instead of boronic acid. Switch solvent to MeOH:H2O (3:1) or Toluene:H2O to facilitate hydrolysis.

Strategy B: MIDA Boronates

• Logic: N-Methyliminodiacetic acid (MIDA) boronates are highly stable slow-release reagents. They are compatible with a wide range of sensitive functional groups, including aldehydes.[2]

• Protocol Adjustment: Requires hydrolysis to activate. often run in Dioxane:H2O with

  at slightly higher temperatures ( C).

Strategy C: In-Situ Protection (The Acetals)

• Logic: If the aldehyde simply cannot survive, hide it.

• Protocol:

  • Reflux Nicotinaldehyde with ethylene glycol + pTSA (cat.) in toluene (Dean-Stark) to form the dioxolane .

  • Run standard Suzuki coupling.

  • Deprotect with

    / THF during workup.

PART 4: Visualization of Failure Modes & Logic

Figure 1: Reaction Pathways & Failure Modes

This diagram illustrates the competition between the desired Suzuki cycle and the oxidative/disproportionation failure modes.

Caption: Fig 1. The "Nicotinaldehyde Paradox." Success requires suppressing the red (Oxidation) and yellow (Cannizzaro) pathways.

Figure 2: Troubleshooting Decision Tree

Follow this logic flow to select the correct optimization strategy.

Caption: Fig 2. Logic flow for rescuing a failed Nicotinaldehyde coupling.

FAQs

Q: Can I use water in the solvent mix? I thought water caused oxidation? A: Water itself is not the oxidant; dissolved oxygen in the water is. Actually, a small amount of water is necessary for the transmetallation step in the Suzuki cycle. The key is rigorous degassing. If you are paranoid about water, you can use anhydrous conditions with CsF (Cesium Fluoride) as the base, but this is often less efficient for this specific substrate.

Q: Why XPhos? Can I use PPh3? A: Triphenylphosphine (

) is a monodentate, non-bulky ligand. The nitrogen atom on the pyridine ring is a better ligand for Palladium than in many cases. The pyridine will displace the phosphine, forming a stable, inactive complex. XPhos and SPhos are biaryl phosphines that are extremely bulky; they create a "shield" around the Pd center that allows the reaction to proceed while physically blocking the pyridine nitrogen from binding.

Q: My aldehyde is still oxidizing even in a glovebox. What now? A: You are likely seeing disproportionation (Cannizzaro) masquerading as oxidation, or your reagents are wet. Switch to the Molander Salt (Potassium Organotrifluoroborate) method. These salts are solid, stable, and do not contain the free boronic acid that is prone to these side reactions.

References

• Molander, G. A., & Ellis, N. (2007).[3] Organotrifluoroborates: Protected Boronic Acids that Expand the Versatility of the Suzuki Coupling Reaction.[3] Accounts of Chemical Research.

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research.

• Knapp, D. M., et al. (2010). MIDA Boronates are Hydrolytically Stable and Can Be Handled in Air.[2] Journal of the American Chemical Society.[4]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Scope of Aminomethylations via Suzuki-Miyaura Cross-Coupling of Organotrifluoroborates [organic-chemistry.org]
• 3. Molander, G.A. and Ellis, N. (2007) Organotrifluoroborates Protected Boronic Acids that Expand the Versatility of the Suzuki Coupling Reaction. Accounts of Chemical Research, 40, 275-286. - References - Scientific Research Publishing [scirp.org]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Technical Support Center: Purification of 2-(3-Nitrophenyl)nicotinaldehyde

Welcome to the technical support guide for the purification of 2-(3-Nitrophenyl)nicotinaldehyde. This resource is designed for researchers, chemists, and drug development professionals who may encounter challenges in obtaining this key intermediate in a pure form. This guide provides in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format to address specific experimental issues.

Troubleshooting Quick Guide

This table is designed for rapid diagnosis of common issues encountered during the purification of 2-(3-Nitrophenyl)nicotinaldehyde.

Observed Problem	Potential Cause(s)	Recommended Action(s)
Multiple Spots on TLC, Close Rf Values	Homocoupling byproducts from Suzuki reaction; unreacted starting materials.	Optimize column chromatography with a shallow gradient. Consider a different solvent system to improve separation.
Product is a Persistent Oil or Gum	Presence of high-boiling solvents (e.g., DMSO, DMF); mixture of impurities preventing crystallization.	Purify by column chromatography first. If an oil persists, co-evaporate with a low-boiling solvent like toluene to azeotropically remove residual solvents.[1]
Product Appears Pure by NMR, but Fails to Crystallize	Compound may have a low melting point or be polymorphic. The chosen solvent may be too good a solvent.	Try inducing crystallization by scratching the flask, seeding with a crystal, or using a two-solvent system (e.g., dissolve in minimal DCM/EtOAc and slowly add hexane).[2]
Product Degrades During Column Chromatography	The aldehyde is sensitive to the acidic nature of standard silica gel.	Deactivate the silica gel by pre-treating it with a solvent mixture containing a small amount of a non-nucleophilic base, such as triethylamine (~1%).[3]
Yield is Low After Purification	Product loss during multiple extraction or chromatography steps; incomplete reaction.	Minimize transfer steps. For chromatography, ensure proper column loading and fraction collection. Confirm reaction completion via TLC or HPLC before workup.[4]
Product Contains an Acidic Impurity (streaking on TLC)	Air oxidation of the aldehyde to the corresponding 2-(3-nitrophenyl)nicotinic acid.	Perform a mild basic wash (e.g., with saturated NaHCO₃ solution) during the initial workup before chromatography.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in my crude 2-(3-Nitrophenyl)nicotinaldehyde synthesized via Suzuki coupling?

Answer: When synthesizing a biaryl compound like 2-(3-Nitrophenyl)nicotinaldehyde via a Suzuki-Miyaura coupling, the impurity profile is often predictable.[5] The most common byproducts stem from side reactions of the starting materials and the product's own reactivity.

• Homocoupling Products: These are dimeric species formed when two molecules of the same starting material couple with each other. For example, if you are reacting 2-chloronicotinaldehyde with 3-nitrophenylboronic acid, you can expect to form 3,3'-dinitrobiphenyl and a bipyridine derivative. These are often non-polar and can complicate purification.[6]

• Unreacted Starting Materials: Incomplete reactions will leave behind the organohalide (e.g., 2-chloronicotinaldehyde) and the boronic acid (3-nitrophenylboronic acid).

• Protodeboronation Product: The boronic acid can be cleaved by acidic or basic conditions in the presence of water, leading to the formation of nitrobenzene.[6][7]

• Oxidation Product: Aromatic aldehydes are susceptible to oxidation, especially when exposed to air over time, forming the corresponding carboxylic acid: 2-(3-nitrophenyl)nicotinic acid.[8] This is often visible as a streaking spot on a TLC plate.

• Catalyst Residues: Residual palladium catalyst and phosphine ligands (or their oxides) from the coupling reaction may also be present.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. reddit.com [reddit.com]
• 3. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 6. youtube.com [youtube.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. US7528256B2 - Process for the preparation of nicotinaldehydes - Google Patents [patents.google.com]

Technical Support Center: Minimizing Protodeboronation of 3-Nitrophenylboronic Acid

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the challenge of protodeboronation, a common and often significant side reaction when using 3-nitrophenylboronic acid and other electron-deficient boronic acids in cross-coupling reactions. Our goal is to provide you with the technical insights and practical protocols needed to maximize the yield of your desired coupled product.

Understanding the Challenge: The Protodeboronation of 3-Nitrophenylboronic Acid

Protodeboronation is a chemical reaction where the carbon-boron bond of a boronic acid is cleaved and replaced with a carbon-hydrogen bond.[1] In the context of a Suzuki-Miyaura coupling, this means your 3-nitrophenylboronic acid is converted to nitrobenzene, an undesired byproduct that reduces your overall yield and complicates purification.[2]

The nitro group in 3-nitrophenylboronic acid is strongly electron-withdrawing, which makes the arylboronic acid more susceptible to protodeboronation, particularly under the basic conditions typically required for Suzuki-Miyaura couplings.[3] This guide will walk you through the mechanisms of this side reaction and, more importantly, provide actionable strategies to suppress it.

Troubleshooting Guide: A Symptom-Based Approach

This section is designed to help you diagnose and resolve issues related to the protodeboronation of 3-nitrophenylboronic acid in your experiments.

Problem 1: High Levels of Nitrobenzene Detected in the Reaction Mixture

This is the most direct evidence of significant protodeboronation.

• Potential Cause 1: Inappropriate Base Selection. Strong bases can accelerate the rate of protodeboronation.[2] The base attacks the boron atom, forming a boronate species that is more susceptible to cleavage.[2]

  • Solution: Switch to a milder base. Instead of strong bases like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu), consider using potassium carbonate (K₂CO₃), potassium phosphate (K₃PO₄), or cesium carbonate (Cs₂CO₃).[2][4]

• Potential Cause 2: Elevated Reaction Temperature. Higher temperatures can increase the rate of the protodeboronation side reaction.

  • Solution: Lower the reaction temperature. If your standard protocol calls for heating, try running the reaction at a lower temperature (e.g., 70-80°C instead of 100°C) for a longer period.[2]

• Potential Cause 3: Non-Optimal Catalyst/Ligand System. The choice of palladium catalyst and phosphine ligand can have a profound impact on the competition between the desired cross-coupling and undesired protodeboronation. Bulky phosphine ligands, in particular, have been shown to promote palladium-catalyzed protodeboronation.[5][6][7][8][9]

  • Solution: Screen different catalyst and ligand combinations. Consider using a less bulky phosphine ligand.[5][6] Also, starting with a Pd(0) source like Pd₂(dba)₃ instead of a Pd(II) source like Pd(OAc)₂ may reduce protodeboronation.[9]

• Potential Cause 4: Presence of Excess Water. While some water is often necessary for Suzuki-Miyaura couplings, especially when using inorganic bases, excess water can serve as a proton source for protodeboronation.

  • Solution: Use anhydrous solvents and ensure your reagents are dry. If using a biphasic system, carefully control the amount of water. For some systems, anhydrous conditions with a soluble base like potassium phosphate may be beneficial.[4]

Problem 2: Low or No Yield of the Desired Coupled Product with Consumption of Starting Materials

If you observe the disappearance of your starting materials (aryl halide and boronic acid) without the formation of the desired product, significant protodeboronation is a likely culprit.

• Potential Cause: Protodeboronation is Outcompeting the Cross-Coupling Reaction. This occurs when the rate of protodeboronation is significantly faster than the rate of transmetalation in the Suzuki-Miyaura catalytic cycle.

  • Solution 1: Convert to a Boronic Ester. Boronic esters, such as pinacol esters or MIDA esters, are generally more stable towards protodeboronation than the corresponding boronic acids.[1][2][10] MIDA (N-methyliminodiacetic acid) boronates are particularly effective as they participate in a "slow-release" of the boronic acid into the reaction medium, keeping its concentration low and minimizing side reactions.[1][2][11]

  • Solution 2: Employ a Highly Active Catalyst System. The goal is to accelerate the rate of the desired cross-coupling reaction to a point where it significantly outpaces the rate of protodeboronation.[2] Modern, highly active catalyst systems, often employing bulky biarylphosphine ligands (though a careful balance is needed to avoid promoting Pd-catalyzed protodeboronation), can achieve high turnover frequencies and favor product formation.

Problem 3: Inconsistent Results and Poor Reproducibility

Variability in your results can often be traced back to subtle changes in reaction conditions that affect the rate of protodeboronation.

• Potential Cause: Inconsistent Quality or Preparation of Reagents and Solvents.

  • Solution: Ensure the purity of your 3-nitrophenylboronic acid. Always use freshly prepared solutions of bases and thoroughly degassed anhydrous solvents to maintain an inert atmosphere and ensure reproducibility.[2]

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of base-catalyzed protodeboronation?

Base-catalyzed protodeboronation is highly relevant for Suzuki-Miyaura couplings. The process begins with the attack of a base (e.g., hydroxide) on the boron atom of the boronic acid to form a more electron-rich boronate species ([ArB(OH)₃]⁻). This intermediate is then protonated at the ipso-carbon (the carbon atom attached to the boron) by a proton source, such as water, which leads to the cleavage of the carbon-boron bond.[2] The rate of this reaction is highly dependent on the pH of the reaction medium.[10]

Q2: Are there other mechanisms for protodeboronation besides the base-catalyzed pathway?

Yes, protodeboronation can also be catalyzed by acids and palladium complexes.[1]

• Acid-Catalyzed Protodeboronation: In the presence of a strong acid, the arylboronic acid can be protonated, leading to the cleavage of the C-B bond.[2]

• Palladium-Catalyzed Protodeboronation: This pathway has been shown to be promoted by palladium complexes, particularly those with bulky phosphine ligands.[5][6][7][8][9]

Q3: How can I monitor the extent of protodeboronation in my reaction?

You can monitor the progress of your reaction and the formation of the protodeboronated byproduct (nitrobenzene) using standard analytical techniques such as:

• Thin-Layer Chromatography (TLC): For a quick qualitative assessment.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For more accurate monitoring of the consumption of starting materials and the formation of products and byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR of the crude reaction mixture can be used to quantify the ratio of the desired product to the protodeboronated byproduct.

Q4: Is it always better to use a boronic ester instead of a boronic acid?

While boronic esters generally offer enhanced stability against protodeboronation, the choice depends on the specific reaction.[10][12] For challenging couplings where protodeboronation is a significant issue, using a boronic ester, particularly a MIDA ester in a slow-release strategy, is highly recommended.[1][2][11] However, for some robust and fast couplings, the use of the boronic acid directly may be sufficient and more atom-economical.

Q5: Can the choice of solvent influence the rate of protodeboronation?

Yes, the solvent system can play a crucial role. Protic solvents, especially water, can act as a proton source for the protodeboronation reaction. While many Suzuki-Miyaura couplings are performed in aqueous solvent mixtures, minimizing the amount of water or using anhydrous conditions with a suitable base can help suppress protodeboronation.[4]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling with Minimized Protodeboronation

This protocol provides a starting point for minimizing protodeboronation with 3-nitrophenylboronic acid.

Reagents & Materials:

• Aryl halide (1.0 eq.)

• 3-Nitrophenylboronic acid (1.2 - 1.5 eq.)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Mild base (e.g., K₃PO₄ or K₂CO₃, 2.0-3.0 eq.)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane, toluene, or a mixture with minimal water)

• Schlenk flask or sealed reaction vial

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the aryl halide, 3-nitrophenylboronic acid, palladium catalyst, and base.

• Evacuate and backfill the flask with the inert gas three times.

• Add the degassed solvent via syringe.

• Stir the reaction mixture at the lowest effective temperature (start with room temperature or gentle heating, e.g., 50-70°C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Slow-Release Strategy Using a MIDA Boronate Ester

This protocol is recommended for particularly challenging couplings where protodeboronation is severe.

Reagents & Materials:

• Aryl halide (1.0 eq.)

• 3-Nitrophenylboronic acid MIDA ester (1.1 eq.)

• Highly active palladium pre-catalyst (e.g., XPhos Pd G2, 2 mol%)

• Base (e.g., K₃PO₄, 3.0 eq.)

• Anhydrous, degassed solvent (e.g., THF/water mixture, 10:1)

• Glovebox or Schlenk line for setup

Procedure:

• In a glovebox or under a positive flow of inert gas, add the aryl halide, 3-nitrophenylboronic acid MIDA ester, palladium pre-catalyst, and base to a reaction vial.

• Add the degassed solvent mixture.

• Seal the vial and remove it from the glovebox (if used).

• Heat the reaction mixture to a moderate temperature (e.g., 70°C).

• Monitor the reaction progress by LC-MS. Note that longer reaction times may be required due to the slow release of the boronic acid.

• Follow the workup and purification procedure outlined in Protocol 1.

Data Presentation

Parameter	Recommendation for Minimizing Protodeboronation	Rationale
Boron Source	Boronic Ester (Pinacol or MIDA)	Increased stability towards protodeboronation. MIDA esters allow for a slow release, keeping the active boronic acid concentration low.[1][2][11]
Base	Mild bases (K₃PO₄, K₂CO₃, Cs₂CO₃)	Reduces the rate of base-catalyzed protodeboronation.[2][4]
Temperature	Lowest effective temperature	Minimizes the rate of the undesired protodeboronation side reaction.
Catalyst	High-activity Pd(0) pre-catalyst	Promotes a faster rate of cross-coupling relative to protodeboronation.[9]
Ligand	Less sterically bulky phosphines	Avoids acceleration of palladium-catalyzed protodeboronation.[5][6]
Solvent	Anhydrous, degassed solvents	Reduces the availability of a proton source for protodeboronation.

Visualizations

Caption: Workflow for optimizing reactions to minimize protodeboronation.

References

• Ser, C. T., Hao, H., Pablo-García, S., et al. (2026). Bulky ligands promote palladium-catalyzed protodeboronation. American Chemical Society.
• Ser, C. T. (2026). Bulky ligands promote palladium-catalyzed protodeboronation. The Matter Blotter.

• Lloyd-Jones, G. C., et al. (2022). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Accounts of Chemical Research. Available at: [Link]

• Ser, C. T., et al. (2025). Bulky phosphine ligands promote palladium-catalyzed protodeboronation. ChemRxiv.
• Ser, C. T., et al. (2025). Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation. Journal of the American Chemical Society.
• Ser, C. T., et al. (2025). Bulky phosphine ligands promote palladium-catalysed protodeboronation. ChemRxiv.

• Li, P., et al. (2017). Acid-promoted metal-free protodeboronation of arylboronic acids. RSC Publishing. Available at: [Link]

• Wikipedia. Protodeboronation. Available at: [Link]

• BenchChem. (2025). Technical Support Center: Managing Protodeborylation in Suzuki Reactions.
• BenchChem. (2025). Minimizing protodeboronation side reactions of 3-Carboxyphenylboronic acid.
• Lloyd-Jones, G. C., et al. (2018). Protodeboronation of heteroaromatic, vinyl and cyclopropyl boronic acids: pH-rate profiles, auto-catalysis and disproportionation. Chemical Science.
• BenchChem. (2025). Technical Support Center: Protodeboronation of Sulfinyl-Substituted Phenylboronic Acids.

• Reddit. (2024). How to approach choosing reaction conditions for Suzuki? r/Chempros. Available at: [Link]

• University of Bristol. (2010). The Slow-Release Strategy in Suzuki-Miyaura Coupling.

• Lloyd-Jones, G. C., et al. (2022). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Accounts of Chemical Research. Available at: [Link]

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]
• 5. Bulky ligands promote palladium-catalyzed protodeboronation - American Chemical Society [acs.digitellinc.com]
• 6. aspuru.substack.com [aspuru.substack.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chemrxiv.org [chemrxiv.org]
• 10. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 11. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: Palladium Residue Removal from Pyridine Aldehydes

Welcome to the technical support center for the purification of pyridine aldehydes from residual palladium catalysts. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in removing palladium to the stringent levels required for pharmaceutical applications (often in the low ppm range).[1][2][3] Pyridine-containing compounds present a unique challenge due to the coordinating ability of the basic nitrogen atom with palladium species, which can lead to catalyst leaching and the formation of soluble complexes that are difficult to remove.[4]

This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate these purification challenges effectively.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during the palladium removal process, offering potential causes and actionable solutions.

Issue 1: High Palladium Levels Persist After Initial Filtration

You've completed your reaction, filtered off the heterogeneous catalyst (e.g., Pd/C), and ICP-MS analysis still shows unacceptably high levels of palladium in your product solution.

• Potential Cause 1: Leaching of Homogeneous Palladium Species. Heterogeneous catalysts can leach soluble palladium species into the reaction mixture.[5] Simple filtration is effective for the solid support but will not remove these dissolved or colloidal palladium complexes.[6][7][8]

• Solution 1: Employ a Palladium Scavenger. Scavengers are materials with functional groups that selectively bind to palladium, allowing for its removal through filtration.[2][6]

  • Thiol-Based Scavengers (e.g., SiliaMetS® Thiol): These are highly effective for a broad range of palladium species (both Pd(0) and Pd(II)) and are widely used in the pharmaceutical industry.[6][9][10][11][12]

  • Amine-Based Scavengers (e.g., SiliaMetS® Triamine, Polyethyleneimine-modified polymers): The nitrogen-containing functional groups are effective at chelating palladium.[12][13][14][15]

  • Activated Carbon: A cost-effective option that can adsorb palladium.[16][17] However, it can be non-specific and may also adsorb your product, leading to yield loss.[18][19] It is crucial to screen different grades of activated carbon and optimize conditions.[16][17]

• Potential Cause 2: Formation of Stable Pyridine-Palladium Complexes. The lone pair of electrons on the pyridine nitrogen can form stable complexes with palladium, keeping it in solution.

• Solution 2: pH Adjustment and Extraction. In some cases, adjusting the pH of the aqueous phase during workup can help to break up these complexes. An acidic wash may protonate the pyridine, disrupting its coordination to the palladium and facilitating its removal.

Issue 2: Significant Product Loss During Scavenging

You've successfully removed the palladium using a scavenger, but your product yield has decreased substantially.

• Potential Cause: Non-specific Adsorption of the Product onto the Scavenger. This is a common issue, particularly with activated carbon and, to a lesser extent, with some functionalized silica or polymer scavengers.[6][18][19]

• Solutions:

  • Scavenger Screening: Perform small-scale screening experiments with a variety of scavengers to find the one with the highest affinity for palladium and the lowest for your product.[6]

  • Optimize Scavenger Amount: Use the minimum amount of scavenger necessary for effective palladium removal. Start with a stoichiometric amount relative to the palladium and incrementally increase it.

  • Thorough Washing: After filtration, wash the scavenger cake with fresh solvent to recover any adsorbed product. Combine the washings with your main filtrate.[6]

  • Consider a Flow Chemistry Setup: Using scavenger-packed cartridges in a flow system can improve efficiency and may reduce product loss compared to batch treatments.[10]

Issue 3: Product Remains Colored (Yellow/Black) After Treatment

Despite reducing palladium levels, your isolated pyridine aldehyde has a persistent dark color, indicating residual impurities.

• Potential Cause: Presence of Colloidal Palladium or Palladium Black. Ineffective scavenging or catalyst decomposition can lead to the formation of fine, dark-colored palladium nanoparticles (palladium black) that may pass through standard filters.[4]

• Solutions:

  • Filtration through Celite® or Diatomaceous Earth: Passing the solution through a pad of Celite® can help to trap fine colloidal particles that might otherwise pass through filter paper.[7][8]

  • Re-evaluate Scavenger Choice: Some scavengers are more effective at capturing colloidal palladium. A combination of treatments, such as an initial Celite filtration followed by a scavenger, can be effective.

  • Crystallization: Purifying the final product by crystallization is a powerful method for removing both palladium and other impurities, often resulting in a significant improvement in color and purity.[6]

Part 2: Frequently Asked Questions (FAQs)

Q1: Which type of scavenger is best for pyridine aldehydes?

There is no single "best" scavenger, as the optimal choice depends on the specific palladium species, solvent system, and the structure of your aldehyde.[20] However, thiol-functionalized silica gels (e.g., SiliaMetS Thiol) are often a good starting point due to their high efficiency for various palladium forms.[9][10][12] It is highly recommended to perform a small-scale screen of several scavengers (e.g., thiol, amine, and activated carbon) to determine the most effective and economical option for your specific process.[6]

Q2: How much scavenger should I use?

The amount of scavenger needed depends on the initial palladium concentration. A common starting point is to use 5-10 weight equivalents of scavenger relative to the amount of palladium. For example, if you have 1000 ppm (0.1%) of palladium in a 100 g batch of crude product (i.e., 0.1 g of Pd), you would start with 0.5-1.0 g of scavenger. Optimization may show that more or less is required.[12][21]

Q3: What are the optimal conditions (temperature, time) for scavenging?

Most scavenging can be performed at room temperature with stirring for 2-4 hours. However, in difficult cases, increasing the temperature (e.g., to 40-60 °C) and extending the time (up to 24 hours) can improve efficiency.[21] These parameters should be optimized for each specific system.

Q4: How can I accurately measure residual palladium levels?

The gold standard for quantifying trace metals in active pharmaceutical ingredients (APIs) is Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Inductively Coupled Plasma-Optical Emission Spectroscopy (ICP-OES).[22][23][24] These techniques offer the high sensitivity required to detect palladium at the low ppm or even ppb levels mandated by regulatory bodies like the ICH.[1][2] For rapid, in-process checks, colorimetric or fluorometric kits are also available, though they are generally not a substitute for ICP-MS for final product validation.[23][24]

Q5: Can I use crystallization alone to remove palladium?

Crystallization can be a very effective final purification step.[6] However, it is often not sufficient on its own, especially if palladium levels are high. Palladium complexes can sometimes co-crystallize with the product. A common strategy is to first use a scavenger to reduce the bulk of the palladium and then perform a final crystallization to achieve the desired purity. Additives such as N-acetylcysteine or thiourea can sometimes be used during crystallization to act as chelators, keeping the palladium in the mother liquor.[23]

Part 3: Data & Protocols

Table 1: Comparison of Common Palladium Scavenging Methods

Method	Functional Group/Material	Typical Efficiency	Advantages	Disadvantages
Silica Scavengers	Thiol, Thiourea, Amine	>95%	High selectivity, good solvent compatibility, no swelling.[9][25]	Higher cost than carbon.
Polymer Scavengers	Polyethyleneimine, TMT	>90%	High capacity, effective for various Pd species.[2][13][14][15]	Can swell in certain solvents.
Activated Carbon	Carbon	Variable (50-99%)	Low cost, readily available.[16][17]	Non-specific (can adsorb product), batch-to-batch variability.[18][19]
Aqueous Wash	Bisulfite, Thiosulfate	Variable	Cost-effective, can be integrated into workup.[26]	May not be effective for all palladium species, can introduce water.

Diagram 1: Decision Workflow for Palladium Removal

This diagram provides a logical pathway for selecting an appropriate palladium removal strategy.

Caption: Decision tree for selecting a palladium purification strategy.

Experimental Protocol: Batch Scavenging with Thiol-Functionalized Silica

This protocol provides a general procedure for removing residual palladium from a solution of a pyridine aldehyde using a solid-supported scavenger.

1. Baseline Analysis:

• Before adding the scavenger, take a small, representative aliquot of your crude product solution.

• Submit this sample for ICP-MS analysis to determine the initial palladium concentration (in ppm). This is your baseline.

2. Scavenger Preparation:

• Based on the baseline Pd level, calculate the required mass of SiliaMetS® Thiol (or another selected scavenger). A starting point of 10 weight equivalents relative to palladium is recommended.

• Example Calculation: For a 50 g batch with 1500 ppm Pd:

  • Mass of Pd = 50 g * (1500 / 1,000,000) = 0.075 g

  • Mass of Scavenger = 0.075 g * 10 = 0.75 g

3. Scavenging Procedure:

• To your reaction vessel containing the crude product solution, add the calculated amount of the scavenger.

• Stir the resulting slurry at room temperature (or a moderately elevated temperature like 40-50 °C for difficult cases) for 2 to 4 hours. Ensure good mixing to keep the scavenger suspended.

4. Filtration:

• Set up a filtration apparatus (e.g., a Büchner funnel with an appropriate filter paper).

• Filter the slurry to separate the solid scavenger from the product solution.

• Wash the collected scavenger "cake" on the filter with 2-3 portions of fresh solvent to ensure complete recovery of your product.

• Combine the filtrate and the washes.

5. Final Analysis and Concentration:

• Take a second aliquot from the combined filtrate for ICP-MS analysis to confirm the final palladium concentration has been reduced to the target level (e.g., <10 ppm).

• Once the desired purity is confirmed, concentrate the solution in vacuo to isolate the purified pyridine aldehyde.

References

• Yamada, T., Kobayashi, Y., Ito, N., et al. (2019). Polyethyleneimine-Modified Polymer as an Efficient Palladium Scavenger and Effective Catalyst Support for a Functional Heterogeneous Palladium Catalyst. ACS Omega, 4(6), 10243–10251. Available from: [Link]

• Merck/PITT Collaboration Demonstrates Rapid Method for Evaluation of Residual Palladium. (2026). Pharmaceutical Technology. Available from: [Link]

• Garrett, C. E., & Prasad, K. (2007). Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients. Organic Process Research & Development, 8(3), 446-453. Available from: [Link]

• Yamada, T., Kobayashi, Y., Ito, N., et al. (2019). Polyethyleneimine-Modified Polymer as an Efficient Palladium Scavenger and Effective Catalyst Support for a Functional Heterogeneous Palladium Catalyst. PubMed. Available from: [Link]

• Yamada, T., Kobayashi, Y., Ito, N., et al. (2019). Polyethyleneimine-Modified Polymer as an Efficient Palladium Scavenger and Effective Catalyst Support for a Functional Heterogeneous Palladium Catalyst. ACS Omega. Available from: [Link]

• Marguí, E., Van Meel, K., & Van Grieken, R. (2009). Method for the Determination of Pd-catalyst Residues in Active Pharmaceutical Ingredients by Means of High-Energy Polarized-Beam Energy Dispersive X-ray Fluorescence. Analytical Chemistry, 81(4), 1466-1472. Available from: [Link]

• Welch, C. J., et al. (2012). Rapid Analysis of Residual Palladium in Pharmaceutical Development Using a Catalysis-Based Fluorometric Method. Organic Process Research & Development. Available from: [Link]

• Matar, C. F., & Kelly, S. M. (2023). Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development. Available from: [Link]

• Selective adsorption and removal of Palladium (Pd). Osaka Gas Chemicals Co., Ltd. Available from: [Link]

• Why palladium metal scavengers are not all the same. (2023). Biotage. Available from: [Link]

• Removal of palladium (Pd) catalysts. Osaka Gas Chemicals Co., Ltd. Available from: [Link]

• Process Development Whitepaper: Metal Scavenging. CatSci. Available from: [Link]

• Shao, P., Xiong, J., Luo, X., et al. (2023). Selective capture of palladium from acid wastewater by thiazole-modified activated carbon: Performance and mechanism. Environmental Research, 240, 117253. Available from: [Link]

• Scott, J. S., et al. (2022). Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. ACS Medicinal Chemistry Letters. Available from: [Link]

• Optimised Pd removal from a pharmaceutical intermediate with 60% reduction in scavenger usage. (2022). PhosphonicS. Available from: [Link]

• Separation and Recovery of Platinum and Palladium from Spent Petrochemical Catalysts Using Activated Carbon. SciSpace. Available from: [Link]

• Final Analysis: The Use of Metal Scavengers for Recovery of Palladium Catalyst from Solution. ResearchGate. Available from: [Link]

• How can i remove palladium Pd catalyst easily? (2015). ResearchGate. Available from: [Link]

• How can I easily remove a Pd-catalyst from my Sonogashira or Suzuki couplings? (2013). ResearchGate. Available from: [Link]

• SiliaMetS. Velocity Scientific Solutions. Available from: [Link]

• Bullock, K. M., et al. (2014). An improved process for the removal of palladium from 4-amino-3-halo-5-fluoro-6-(aryl) pyridine-2-carboxylates and 4-amino-3-halo-6-(aryl)pyridine-2-carboxylates. Google Patents.

• Your trick to remove residual palladium. (2025). Reddit. Available from: [Link]

• How to remove palladium catalyst from reaction mixture? (2017). ResearchGate. Available from: [Link]

• How to Remove Palladium in three easy steps. (2023). Biotage. Available from: [Link]

• Cadu, A., et al. (2019). Palladium Catalyst Recycling for Heck‐Cassar‐Sonogashira Cross‐Coupling Reactions in Green Solvent/Base Blend. ChemCatChem, 11(17), 4304-4311. Available from: [Link]

• SiliaMetS® Metal Scavengers : an Efficient Tool to Remove. Technology Networks. Available from: [Link]

• The Current Status of Heterogeneous Palladium Catalysed Heck and Suzuki Cross-Coupling Reactions. (2018). MDPI. Available from: [Link]

• Gudmundsson, A., et al. (2021). Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. ACS Catalysis, 11(5), 2999-3008. Available from: [Link]

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• 3. biotage.com [biotage.com]
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• 26. WO2014093566A1 - An improved process for the removal of palladium from 4-amino-3-halo-5-fluoro-6-(aryl) pyridine-2-carboxylates and 4-amino-3-halo-6-(aryl)pyridine-2-carboxylates - Google Patents [patents.google.com]

Technical Support Center: Stability of 2-(3-Nitrophenyl)nicotinaldehyde in Solution

Prepared by the Office of the Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 2-(3-Nitrophenyl)nicotinaldehyde. It addresses common questions and troubleshooting scenarios related to the compound's stability in solution, ensuring the integrity and reproducibility of your experimental results.

Section 1: Frequently Asked Questions (FAQs)

This section covers fundamental questions regarding the handling and stability of 2-(3-Nitrophenyl)nicotinaldehyde.

Q1: What are the primary chemical stability concerns for 2-(3-Nitrophenyl)nicotinaldehyde in solution?

The structure of 2-(3-Nitrophenyl)nicotinaldehyde contains two key reactive functional groups: an aromatic aldehyde and a nitro group. The primary stability concerns are:

• Oxidation of the Aldehyde: The aldehyde group (-CHO) is highly susceptible to oxidation, converting it into the corresponding carboxylic acid (2-(3-Nitrophenyl)nicotinic acid). This process can be accelerated by exposure to atmospheric oxygen, light, elevated temperatures, and trace metal ion contaminants.[1] Oxidation is often the most common degradation pathway for aromatic aldehydes.[1]

• Reduction of the Nitro Group: The nitro group (-NO₂) is an electron-withdrawing group that can be chemically or enzymatically reduced to a hydroxylamino (-NHOH) or an amino (-NH₂) group, especially in anaerobic conditions or in the presence of reducing agents.[2][3]

• Polymerization: Like many aldehydes, this compound may undergo polymerization over time, forming larger molecules that can lead to precipitation and loss of activity.[1][4] This process can be catalyzed by acidic or basic impurities.

Q2: What are the ideal storage conditions for stock solutions of this compound?

To maintain the integrity of 2-(3-Nitrophenyl)nicotinaldehyde solutions, strict storage protocols are essential.

• Temperature: For short-term storage (1-2 days), refrigeration at 2-8°C is recommended. For long-term storage, aliquoting stock solutions into single-use vials and storing them at -20°C or below can minimize degradation from repeated freeze-thaw cycles.[5]

• Light: Store all solutions in amber glass vials or protect them from light by wrapping them in aluminum foil to prevent photodegradation.[1][6]

• Atmosphere: The aldehyde group is sensitive to oxidation.[1] It is best practice to overlay the solution with an inert gas like argon or nitrogen before sealing the vial, especially for long-term storage.

• Container: Use tightly sealed containers made of inert materials (e.g., glass) to prevent solvent evaporation and exposure to air.[7]

Q3: Which solvents are recommended for preparing solutions, and are there any to avoid?

The choice of solvent is critical and depends on the experimental application.

• Recommended Solvents: HPLC-grade acetonitrile, methanol, dimethyl sulfoxide (DMSO), and N,N-dimethylformamide (DMF) are common choices for preparing stock solutions. For aqueous experiments, a concentrated stock in DMSO can be diluted into the aqueous buffer immediately before use.

• Solvents for Enhanced Stability: Diluting the compound in a primary alcohol, such as methanol or ethanol, can lead to the formation of a hemiacetal.[4] Hemiacetals are often more stable than the parent aldehyde in solution and exist in equilibrium, readily reverting to the aldehyde form when needed for a reaction.[4]

• Solvents to Use with Caution: Avoid using solvents that have not been purged of dissolved oxygen or that may contain peroxide impurities (e.g., older ethers like THF or dioxane), as these can accelerate oxidation.

Q4: How does the pH of an aqueous buffer affect the compound's stability?

The pH of the solution can significantly influence the degradation rate.

• Aromatic aldehydes are generally most stable in neutral to slightly acidic conditions (pH 4-6).

• Alkaline Conditions (pH > 8): High pH can promote disproportionation reactions and may accelerate oxidation.

• Strongly Acidic Conditions (pH < 3): Strong acids can catalyze polymerization or other unwanted side reactions. For applications requiring aqueous buffers, it is advisable to conduct a preliminary stability study at the target pH (see Protocol 2). Some processes for preparing related compounds like nicotinaldehyde use a carboxylic acid buffer system, suggesting that slightly acidic conditions can be favorable for stability.[8][9]

Q5: What are the typical signs of degradation, and how can it be monitored?

Degradation can be detected through both physical and analytical observations.

• Visual Signs: A change in color or the formation of a precipitate can indicate degradation or polymerization.[5]

• Analytical Detection: The most reliable method for monitoring stability is through chromatography.[10] Using High-Performance Liquid Chromatography (HPLC) with UV detection, degradation will manifest as:

  • A decrease in the peak area of the parent 2-(3-Nitrophenyl)nicotinaldehyde.[5]

  • The appearance of new peaks in the chromatogram.[5] An earlier-eluting (more polar) peak often corresponds to the oxidized carboxylic acid, while changes in later-eluting peaks could indicate other reactions.

Section 2: Troubleshooting Guide for Experimental Issues

When experiments yield inconsistent or unexpected results, solution instability is a common culprit. The following table and diagram provide a structured approach to troubleshooting.

Common Problems and Solutions

Problem	Probable Cause(s)	Recommended Solution(s)
Variable bioactivity or inconsistent results between experiments.	Degradation of the compound in solution after preparation.	Prepare fresh stock solutions for each experiment. If using a frozen stock, use a new aliquot for each experiment to avoid freeze-thaw cycles.[5] Perform a stability check over the time course of your assay.
A new, more polar peak appears in the HPLC chromatogram over time.	Oxidation of the aldehyde group to the more polar carboxylic acid.	Use deoxygenated solvents for solution preparation. Store solutions under an inert atmosphere (argon or nitrogen). If compatible with your system, consider adding an antioxidant like Butylated Hydroxytoluene (BHT).[4]
A precipitate forms in the solution upon standing.	Polymerization of the aldehyde or exceeding the compound's solubility limit.	Filter the solution through a 0.22 µm syringe filter before use. Prepare a more dilute solution. Consider changing the solvent to a primary alcohol to form a more stable and potentially more soluble hemiacetal.[4]
Loss of compound without appearance of new UV-active peaks.	Formation of non-UV-active polymers or adherence of the compound to container walls.	Use LC-MS to search for higher molecular weight species (polymers). Ensure containers are made of inert glass and consider silanizing glassware if adsorption is suspected.

Diagnostic Workflow for Stability Issues

The following diagram outlines a logical workflow for diagnosing and resolving stability problems.

Caption: A troubleshooting workflow for stability issues.

Potential Degradation Pathways

This diagram illustrates the two most probable degradation pathways for 2-(3-Nitrophenyl)nicotinaldehyde.

Caption: Primary degradation pathways of the title compound.

Section 3: Key Experimental Protocols

Follow these protocols to ensure proper handling and to validate the stability of your solutions.

Protocol 1: Recommended Procedure for Stock Solution Preparation

This protocol minimizes initial degradation during solution preparation.

• Preparation: Bring the solid 2-(3-Nitrophenyl)nicotinaldehyde container to room temperature before opening to prevent moisture condensation.

• Weighing: Weigh the required amount of solid in a clean, dry vessel. Perform this step quickly to minimize exposure to air and humidity.

• Solvent Addition: Add the desired volume of high-purity, HPLC-grade solvent (e.g., DMSO, Acetonitrile). Ensure the solvent is fresh and has been stored properly.

• Dissolution: Cap the vial and mix thoroughly using a vortex or sonication until all solid is dissolved.

• Inert Gas Purge: Uncap the vial and gently flush the headspace with an inert gas (argon or dry nitrogen) for 15-30 seconds.

• Sealing and Storage: Immediately recap the vial tightly, sealing with paraffin film for extra security. Store at the appropriate temperature (2-8°C for short-term, -20°C for long-term) and protected from light.

Protocol 2: Short-Term Stability Assessment by HPLC-UV

This protocol allows you to determine the stability of the compound in a specific solvent or buffer over a typical experiment's duration.

• Solution Preparation: Prepare a solution of 2-(3-Nitrophenyl)nicotinaldehyde at the desired experimental concentration using Protocol 1.

• Initial Analysis (T=0): Immediately after preparation, inject an aliquot of the solution onto a suitable HPLC system. Record the chromatogram and integrate the peak area of the parent compound. This is your baseline.

• Incubation: Aliquot the remaining solution into several vials and store them under the conditions you wish to test (e.g., room temperature on the benchtop, 4°C in the dark, 37°C incubator).

• Time-Point Analysis: At regular intervals (e.g., 2, 4, 8, 12, 24 hours), retrieve one vial from each condition and analyze it by HPLC using the same method as the T=0 sample.

• Data Analysis:

  • Calculate the percentage of the compound remaining at each time point relative to the T=0 peak area.

  • Monitor the chromatograms for the appearance and growth of new peaks, which indicate degradation products.

  • Determine the time point at which degradation exceeds an acceptable threshold for your experiment (e.g., >5% loss of parent compound). This defines the maximum usable age of the solution under those conditions.

References

• Eawag-BBD. (2008). Nitrophenol Family Degradation Pathway (an/aerobic). Eawag Bio-catalysis/Biodegradation Database. [Link]

• Ju, K. S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 74(2), 250–272. [Link]

• Consolidated Chemical. Myrac Aldehyde | Premium Aromatic Aldehyde. [Link]

• Li, R., et al. (2025). Biodegradation of p-nitrophenol by Rhodococcus sp. 21391 unveils a two-component p-nitrophenol monooxygenase with broad substrate specificity. Journal of Hazardous Materials. [Link]

• Zhang, C., et al. (2021). Biodegradation of p-nitrophenol by engineered strain. AMB Express, 11(1), 101. [Link]

• Kimura, N., & Urushigawa, Y. (2001). Metabolic pathway for degradation of p-Nitrophenol by Rhodococcus opacus strain SAO101. ResearchGate. [Link]

• Gale, M., et al. (2009). Characterization of Nicotinamidases: Steady-State Kinetic Parameters, Class-wide Inhibition by Nicotinaldehydes and Catalytic Mechanism. Journal of Biological Chemistry, 284(38), 25849–25858. [Link]

• Royal Society of Chemistry. Analytical Methods. [Link]

• Google Patents.
• Google Patents.
• Google Patents.

• Farsalinos, K., et al. (2024). Analytical methods and experimental quality in studies targeting carbonyls in electronic cigarette aerosols. Regulatory Toxicology and Pharmacology, 153, 105698. [Link]

• Balbo, S., et al. (2019). Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. Toxics, 7(2), 27. [Link]

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• 3. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Aldehydes: identification and storage – Pell Wall Blog [pellwallhelp.com]
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• 6. Aldehydes In Aroma: Key Ingredients For Impactful Scents [chemicalbull.com]
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• 9. EP0613888A1 - Process for the preparation of aqueous nicotinaldehyde - Google Patents [patents.google.com]
• 10. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Troubleshooting Low Yields in 2-Chloronicotinaldehyde Coupling Reactions

Welcome to the technical support center for palladium-catalyzed cross-coupling reactions involving 2-chloronicotinaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting assistance and address common challenges encountered during the synthesis of complex molecules using this versatile, yet challenging, building block.

The unique structure of 2-chloronicotinaldehyde—featuring an electron-deficient pyridine ring, a coordinating aldehyde group, and a relatively unreactive chloro-substituent—presents a specific set of hurdles. Low yields in coupling reactions are common, but they can almost always be traced back to specific, rectifiable issues within the reaction setup. This guide provides a logical, question-and-answer framework to diagnose and solve these problems.

Part 1: General Troubleshooting for All Coupling Reactions

This section addresses foundational issues that can affect any palladium-catalyzed cross-coupling reaction, including Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions.

Question: My reaction shows very low or no conversion of the starting material. Where should I begin my troubleshooting?

Answer: A complete lack of reactivity points to a fundamental problem with one of the core components of your reaction: the catalyst system, the reagents, or the reaction conditions. A systematic approach is the most efficient way to identify the culprit.

Begin by assessing the "health" of your reaction setup. The workflow below outlines a logical diagnostic process.

Caption: A logical workflow for troubleshooting low-yield coupling reactions.

Question: How do I ensure my reagents and solvents are not the source of the problem?

Answer: The quality of every component is critical. Seemingly minor impurities can poison the catalyst and halt the reaction entirely.

• Substrate Purity: 2-Chloronicotinaldehyde and your coupling partner should be of high purity. Impurities from previous synthetic steps, particularly sulfur-containing compounds, can act as catalyst poisons[1]. If in doubt, purify your starting materials by recrystallization, distillation, or column chromatography.

• Solvent and Base Condition: Water and oxygen are the enemies of many palladium-catalyzed reactions.

  • Solvents: Use anhydrous, degassed solvents. Ethereal solvents like THF and dioxane can form peroxides upon storage, which can oxidize and deactivate the catalyst[2]. It is best practice to use freshly distilled solvents or purchase high-quality anhydrous solvents and use them promptly.

  • Degassing: Thoroughly degas your solvent by sparging with an inert gas (argon or nitrogen) for 30-60 minutes or by using several freeze-pump-thaw cycles.

  • Bases: Inorganic bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) can be hygroscopic. Dry them in an oven before use. Amine bases should be distilled to remove water and other impurities[3].

Part 2: Troubleshooting Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful C-C bond-forming tool, but coupling an unreactive aryl chloride like 2-chloronicotinaldehyde with often-unstable boronic acids presents specific challenges.

Question: My yield is low, and I've recovered mostly unreacted 2-chloronicotinaldehyde. How do I improve reactivity?

Answer: This classic symptom points towards a failure in the first and most critical step of the catalytic cycle: oxidative addition . Aryl chlorides are significantly less reactive than aryl bromides or iodides[4]. The electron-deficient nature of the pyridine ring helps to an extent, but overcoming the high activation barrier of the C-Cl bond requires a carefully selected catalyst system.

• The Problem: The initial insertion of the Pd(0) catalyst into the C-Cl bond is slow or not occurring. Standard catalysts like Pd(PPh₃)₄ are often insufficient for this task[1].

• The Solution: Employ Modern, Specialized Ligands. The key is to use electron-rich and sterically bulky monophosphine ligands. These ligands stabilize the Pd(0) center, promote the formation of a highly reactive, monoligated "L-Pd(0)" species, and accelerate the oxidative addition step[5][6].

Ligand Class	Recommended Ligands	Key Advantages for Aryl Chlorides
Buchwald Ligands	SPhos, XPhos, RuPhos	Highly electron-rich and sterically demanding; excellent for activating C-Cl bonds[4].
Ferrocenyl Ligands	dppf	Often effective, but may require higher temperatures than more modern ligands.
Other	P(t-Bu)₃, cataCXium® A	Trialkylphosphines are very electron-donating and effective for challenging substrates[5].

Actionable Advice: Switch from a general-purpose catalyst like Pd(PPh₃)₄ to a system composed of a palladium source (e.g., Pd₂(dba)₃ or Pd(OAc)₂) and a specialized ligand like SPhos or XPhos (typically with a Pd:Ligand ratio of 1:2 or 1:4). Alternatively, use a commercially available pre-catalyst (e.g., SPhos Pd G3) for improved consistency[7].

Question: My LC-MS analysis shows a major byproduct corresponding to the homocoupling of my boronic acid. What causes this and how can I prevent it?

Answer: Boronic acid homocoupling (Ar-B(OH)₂ + Ar-B(OH)₂ → Ar-Ar) is a common side reaction, especially when the desired cross-coupling is slow. It can be caused by two primary mechanisms:

• Oxygen-Mediated Homocoupling: The presence of oxygen in the reaction mixture can lead to the formation of palladium-peroxo species that facilitate the dimerization of the boronic acid[8][9].

• Reductive Homocoupling: If you are using a Pd(II) precatalyst (like Pd(OAc)₂ or PdCl₂(dppf)), it must be reduced to the active Pd(0) state in situ. One pathway for this reduction is the consumption of two molecules of the boronic acid, which homocouple in the process[2][10].

Solutions:

• Ensure a Strictly Inert Atmosphere: This is the most critical step to prevent oxygen-mediated homocoupling. Use proper Schlenk line or glovebox techniques.

• Use a Pd(0) Source or a Pre-catalyst: Using a Pd(0) source like Pd₂(dba)₃ or a modern palladacycle pre-catalyst that cleanly generates the active Pd(0) species can minimize the reductive homocoupling pathway[7].

• Controlled Reagent Addition: In some cases, the slow addition of the boronic acid to the reaction mixture can keep its instantaneous concentration low, disfavoring the bimolecular homocoupling reaction[4].

Question: I'm observing a significant amount of the arene derived from my boronic acid (protodeboronation). How can I mitigate this?

Answer: Protodeboronation is the hydrolysis of the C-B bond, replacing the boronic acid group with a hydrogen atom. This is a very common failure mode, particularly with heteroaryl boronic acids, and is often catalyzed by base and residual water[2][10].

• The Problem: The boronic acid is decomposing before it can participate in the transmetalation step of the catalytic cycle.

• Solutions:

  • Use Boronic Esters or Trifluoroborates: These derivatives are often more stable to hydrolysis than the corresponding boronic acids. Pinacol esters (Bpin) are a common and effective choice[4][11]. While they are generally thought to hydrolyze in situ to the active boronic acid, recent studies have shown they can sometimes transmetalate directly, potentially at a faster rate[11][12].

  • Use Fresh, High-Purity Boronic Acid: Boronic acids can degrade upon storage. Use a freshly opened bottle or purify older batches.

  • Minimize Water: While Suzuki reactions often use aqueous bases, excess water can accelerate protodeboronation. Use the minimum amount of water necessary or consider anhydrous conditions with a soluble base like K₃PO₄ in a solvent like dioxane.

  • Use a Slight Excess: Employing 1.2-1.5 equivalents of the boron reagent can help compensate for some degradation during the reaction[4].

Part 3: Troubleshooting Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is the premier method for forming C-N bonds. With 2-chloronicotinaldehyde, success hinges on the careful selection of the base and ligand to match the amine coupling partner.

Question: My C-N coupling with a primary/secondary amine is giving low yield. How critical is the choice of base and ligand?

Answer: The choice of base and ligand is paramount in Buchwald-Hartwig amination. The base's role is not just to be a proton scavenger; it is intimately involved in the catalytic cycle, deprotonating the amine-palladium complex to form the key palladium-amide intermediate that undergoes reductive elimination[13][14].

• Base Selection: Strong, non-nucleophilic bases are typically required. Sodium tert-butoxide (NaOtBu) is a common and effective choice for many amine couplings[15]. However, for base-sensitive substrates, weaker bases like K₃PO₄ or Cs₂CO₃ may be necessary, often requiring a more active catalyst system or higher temperatures. The pKa of the amine also plays a role; less acidic amines require stronger bases.

• Ligand Selection: As with the Suzuki reaction, activating the C-Cl bond of 2-chloronicotinaldehyde requires bulky, electron-rich ligands. However, the optimal ligand is also dependent on the nature of the amine.

Amine Type	Recommended Ligands	Base Considerations
Primary Aliphatic & Aryl Amines	BrettPhos, XPhos	NaOtBu is often effective. LiHMDS can be used for substrates with acidic protons[16].
Secondary Amines	RuPhos, BrettPhos	Often require stronger conditions. The steric bulk of both the ligand and the amine is a key factor.
NH-Heterocycles (e.g., indoles)	DavePhos, XantPhos	Weaker bases like K₃PO₄ or K₂CO₃ are often preferred to avoid deprotonation of the heterocycle itself[7].

Actionable Advice: If your reaction with NaOtBu is failing, first ensure the base is fresh and handled under inert conditions. Then, screen a small panel of ligands (e.g., XPhos, RuPhos, BrettPhos) to find the optimal one for your specific amine substrate[7].

Question: My main byproduct is nicotinaldehyde, resulting from hydrodehalogenation. Why is this happening?

Answer: Hydrodehalogenation is a competitive side reaction where the C-Cl bond is cleaved and replaced by a C-H bond. This occurs when the palladium-aryl intermediate, formed after oxidative addition, undergoes a competing reaction pathway instead of coupling with the amine[7][17].

• Potential Causes:

  • Presence of a Hydride Source: Water, alcohols (if used as a solvent), or even the amine itself can sometimes act as a hydride source.

  • Slow C-N Reductive Elimination: If the final C-N bond-forming reductive elimination step is slow, it allows more time for side reactions to occur. This can be caused by an ill-suited ligand or steric hindrance.

  • Catalyst Decomposition: Decomposition of the catalyst can lead to palladium hydride species that promote dehalogenation[18][19].

Solutions:

• Use Anhydrous Conditions: Strictly exclude water from the reaction.

• Optimize the Ligand: A more effective ligand can accelerate the desired C-N coupling pathway, outcompeting the dehalogenation reaction.

• Re-evaluate the Base: In some systems, the choice of base can influence the rate of dehalogenation.

Part 4: Troubleshooting Sonogashira Coupling

The Sonogashira coupling is highly effective for C(sp²)-C(sp) bond formation. However, using an aryl chloride like 2-chloronicotinaldehyde is the most challenging application of this reaction and requires specific optimization.

Question: My Sonogashira reaction with 2-chloronicotinaldehyde is not working. What are the primary obstacles?

Answer: The Sonogashira coupling of aryl chlorides is notoriously difficult. The standard conditions (e.g., Pd(PPh₃)₂Cl₂/CuI) that work well for aryl iodides and bromides will often fail completely with chlorides[20].

• The Problem: The oxidative addition of the C-Cl bond to the Pd(0) center is extremely slow, as discussed previously.

• Solutions:

  • Use a More Active Catalyst System: As with other couplings, bulky, electron-donating phosphine ligands are necessary. Systems like Pd/XPhos or those employing N-heterocyclic carbene (NHC) ligands have shown success[21][22].

  • Increase Reaction Temperature: Higher temperatures (often >100 °C) are typically required to drive the oxidative addition of aryl chlorides[23]. This may necessitate the use of a high-boiling point solvent like DMF, NMP, or toluene in a sealed tube.

  • Consider Copper-Free Conditions: While the classic Sonogashira uses a Cu(I) co-catalyst, copper-free variants are often preferred for complex substrates to avoid side reactions. These protocols rely on a highly active palladium catalyst and a suitable base to facilitate the C-H activation of the alkyne[24].

Question: I am getting a large amount of a 1,3-diyne byproduct from the homocoupling of my terminal alkyne. How do I suppress this?

Answer: This side reaction, known as Glaser-Hay coupling, is the most common issue in Sonogashira reactions. It is an oxidative dimerization of the terminal alkyne, promoted by the copper co-catalyst and the presence of oxygen[21][24].

Caption: Competing pathways for the terminal alkyne in Sonogashira coupling.

Solutions:

• Strictly Inert Atmosphere: Degassing all reagents and maintaining the reaction under a positive pressure of nitrogen or argon is the most effective way to prevent homocoupling[21].

• Reduce Copper Loading: Use the minimum effective amount of the Cu(I) salt (e.g., 1-5 mol% CuI).

• Slow Addition of the Alkyne: Adding the alkyne slowly via syringe pump keeps its concentration low, favoring the desired cross-coupling over the bimolecular homocoupling[21].

• Switch to a Copper-Free Protocol: If homocoupling remains a persistent issue, eliminating the copper co-catalyst entirely is the best solution[21][24].

Part 5: Experimental Protocols

General Protocol for a Suzuki-Miyaura Coupling of 2-Chloronicotinaldehyde

This protocol is a starting point and should be optimized for specific substrates.

• Reaction Setup: To a dry Schlenk flask or microwave vial equipped with a magnetic stir bar, add 2-chloronicotinaldehyde (1.0 equiv), the boronic acid or ester (1.3 equiv), and the base (e.g., K₃PO₄, 2.5 equiv).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

• Solvent Addition: Add the degassed solvent (e.g., 1,4-Dioxane/H₂O 10:1, or Toluene) via syringe. The solvent should be sparged with argon for at least 30 minutes prior to use.

• Catalyst Addition: In a glovebox or under a positive flow of inert gas, add the palladium pre-catalyst (e.g., SPhos Pd G3, 2 mol%) or the palladium source (e.g., Pd₂(dba)₃, 1 mol%) and ligand (e.g., SPhos, 2.2 mol%).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 100-110 °C) with vigorous stirring.

• Monitoring & Work-up: Monitor the reaction by TLC or LC-MS. Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Thieme E-Books & E-Journals. Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. [Link]

• Lu, G.-P., et al. (2012). Ligand Effects on the Stereochemical Outcome of Suzuki-Miyaura Couplings. The Journal of Organic Chemistry, 77(8), 3700-3703. [Link]

• ResearchGate. Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene | Request PDF. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. [Link]

• Ghaffari, B., et al. (2025). Electronic and Steric Effects of the ProPhos Ligand Family for Nickel-Catalyzed Suzuki–Miyaura Coupling of Heteroaromatics. ACS Catalysis. [Link]

• Scott, J. S., & Watson, A. J. B. (2019). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Organic & Biomolecular Chemistry, 17(10), 2633-2651. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Sunesson, Y., et al. (2014). Role of the base in Buchwald-Hartwig amination. The Journal of Organic Chemistry, 79(24), 11961-11969. [Link]

• Boruah, B., & Deka, D. C. (2019). Effect of Substrates on Catalytic Activity of Biogenic Palladium Nanoparticles in C–C Cross-Coupling Reactions. ACS Omega, 4(2), 2993-3001. [Link]

• ResearchGate. Suzuki Coupling of Heteroaromatic Chlorides Using Highly Electron-Donating ClickPhos Ligands | Request PDF. [Link]

• Vantourout, J. C., et al. (2022). Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. Journal of the American Chemical Society, 144(10), 4567-4577. [Link]

• ResearchGate. The Role of the Base in Buchwald-Hartwig Amination. | Request PDF. [Link]

• Haspel, H., et al. (1986). Hydrodehalogenation of bromo- and chloropyridines over palladium complex and palladium metal catalysts. Journal of Molecular Catalysis, 34(3), 329-335. [Link]

• Panda, S. S. (2023). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. Sustainable Chemical Insight in Biological Exploration. [Link]

• Coombs, J. R., et al. (2015). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 137(35), 11223-11231. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• Boruah, B., & Deka, D. C. (2019). Effect of Substrates on Catalytic Activity of Biogenic Palladium Nanoparticles in C–C Cross-Coupling Reactions. ACS Omega, 4(2), 2993-3001. [Link]

• Reddit. (2021). I'm assuming this is a Buchwald-Hartwig couing reaction, but since it looks so simple I'm not really sure why it has a low yield? [Link]

• Wikipedia. Sonogashira coupling. [Link]

• Munday, R. H., et al. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development, 26(8), 2268-2285. [Link]

• IDEALS. (2021). Transmetalation from boronic esters to arylpalladium complexes without prior hydrolysis – mechanistic studies and preparative applications in the anhydrous, Suzuki-Miyaura cross-coupling reaction. [Link]

• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? [Link]

• CovaSyn. Optimizing Suzuki Coupling Reactions. [Link]

• Reddit. (2021). Struggling to make a sonogashira coupling reaction happen. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

• Colbon, A. J., et al. (2025). How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture. Frontiers in Chemistry, 13. [Link]

• Yin, L., & Liebscher, J. (2010). Palladium-Catalyzed Reductive Homocoupling of Aromatic Halides and Oxidation of Alcohols. The Journal of Organic Chemistry, 75(7), 2419-2422. [Link]

• Hörberg, C., et al. (2020). Pd-catalysed hydrodehalogenation of aryl chlorides: a mild method for deuteration and detoxification. Catalysis Science & Technology, 10(1), 147-152. [Link]

• Mampreian, D. M., et al. (2008). A Mild, Palladium-Catalyzed Method for the Dehydrohalogenation of Alkyl Bromides: Synthetic and Mechanistic Studies. Journal of the American Chemical Society, 130(16), 5430-5431. [Link]

• Li, J.-H., et al. (2012). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Open Journal of Organic Polymer Materials, 2(4), 85-90. [Link]

• The Nobel Prize. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. [Link]

• Organic Chemistry Portal. A Mild, Palladium-Catalyzed Method for the Dehydrohalogenation of Alkyl Bromides: Synthetic and Mechanistic Studies. [Link]

• KAUST Repository. (2017). Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. [Link]

• Preprints.org. (2023). Copper-Free Sonogashira Cross-Coupling of Aryl Chlorides with (Hetero)arylacetylenes in the Presence of Ppm Molar Loadings of [{Pd(OH)Cl(NHC)} 2 ] Complexes. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture [frontiersin.org]
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• 11. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Transmetalation from boronic esters to arylpalladium complexes without prior hydrolysis – mechanistic studies and preparative applications in the anhydrous, Suzuki-Miyaura cross-coupling reaction | IDEALS [ideals.illinois.edu]
• 13. Role of the base in Buchwald-Hartwig amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
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• 17. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
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• 20. Sonogashira coupling - Wikipedia [en.wikipedia.org]
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• 23. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 24. chem.libretexts.org [chem.libretexts.org]

separation of 2-(3-Nitrophenyl)nicotinaldehyde from starting materials by TLC

Technical Support Center: TLC Separation of 2-(3-Nitrophenyl)nicotinaldehyde

Welcome to the technical support guide for the Thin Layer Chromatography (TLC) analysis of the Suzuki-Miyaura coupling reaction to form 2-(3-Nitrophenyl)nicotinaldehyde. This guide is designed for researchers, chemists, and drug development professionals to effectively monitor reaction progress, assess purity, and troubleshoot common separation challenges encountered during synthesis.

Part 1: Understanding the Chemistry & Compound Properties

Successful separation by TLC begins with a firm understanding of the molecules involved. The target molecule, 2-(3-Nitrophenyl)nicotinaldehyde, is typically synthesized via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[1][2] The key players in your reaction flask and on your TLC plate are the starting materials, the desired product, and potential byproducts.

Separation on a standard silica gel TLC plate is governed by polarity. Silica gel is a polar stationary phase.

• More polar compounds interact strongly with the silica and move slowly up the plate, resulting in a lower Retention Factor (Rf).

• Less polar compounds have weaker interactions, travel further with the mobile phase, and exhibit a higher Rf.[3]

The table below outlines the key compounds and their expected behavior on a silica TLC plate.

Compound Name	Structure	Role	Predicted Polarity & TLC Behavior (Rf Value)
2-Chloronicotinaldehyde		Starting Material (Electrophile)	Polar. The aldehyde and pyridine nitrogen make it quite polar. It will have a low-to-moderate Rf.
3-Nitrophenylboronic acid		Starting Material (Nucleophile)[4]	Very Polar. The boronic acid group (-B(OH)₂) is capable of strong hydrogen bonding with silica gel. Expect it to have a very low Rf, often remaining at the baseline or streaking.[1]
2-(3-Nitrophenyl)nicotinaldehyde		Product	Polar. Its polarity is generally similar to or slightly less than the starting aldehyde, depending on the solvent system. It should have a distinct Rf that allows for separation.
3,3'-Dinitrobiphenyl		Potential Byproduct (Homocoupling)	Nonpolar. Lacks the polar aldehyde and boronic acid groups. This will have a high Rf, running close to the solvent front.
Triphenylphosphine oxide		Byproduct (from catalyst ligand)	Moderately Polar. A common byproduct from the oxidation of phosphine ligands used in the palladium catalyst.[5] It will appear as a distinct spot, often with a mid-range Rf.

Part 2: TLC Troubleshooting & Optimization Guide

This section addresses the most common issues encountered during the TLC analysis of this specific separation in a direct question-and-answer format.

Q1: All my spots are clustered at the bottom of the plate (Rf < 0.2). What does this mean and how do I fix it?

A1: This indicates your mobile phase (solvent system) is not polar enough to move the compounds up the silica plate. The components are sticking too strongly to the stationary phase.

• Cause: Insufficient eluting power of the solvent.

• Solution: Increase the polarity of your mobile phase. If you are using a hexane/ethyl acetate system, for example, increase the proportion of ethyl acetate. Start with a 10% increase (e.g., move from 9:1 Hex/EtOAc to 8:2 or 7:3 Hex/EtOAc) and observe the change.

Q2: All my spots ran to the top of the plate near the solvent front (Rf > 0.8). What should I do?

A2: This is the opposite problem. Your solvent system is too polar, causing all components to travel with the solvent front without significant interaction with the silica gel, leading to poor or no separation.

• Cause: Excessive eluting power of the solvent.

• Solution: Decrease the polarity of your mobile phase. Increase the proportion of the nonpolar component (e.g., hexane). For instance, change from a 1:1 Hex/EtOAc mixture to 3:1 or 4:1 Hex/EtOAc.

Q3: I can't separate my product from the starting 2-chloronicotinaldehyde. The spots are overlapping.

A3: This is a common and challenging issue where the polarities of two compounds are very similar in a given solvent system. Achieving separation requires optimizing the selectivity of the mobile phase.

• Cause: Insufficient resolution between two compounds of similar polarity.

• Solution: Simple changes in solvent ratio may not be enough. You need to change the solvent system itself to exploit different types of molecular interactions.

  • Introduce a Different Solvent: Instead of a two-solvent system like ethyl acetate/hexane, try a three-component system. Adding a small amount of a third solvent can dramatically alter selectivity. Good options include:

    • Dichloromethane (DCM): Try a Hexane/DCM/EtOAc mixture.

    • Toluene: A Toluene/EtOAc system can be effective for aromatic compounds.

    • Methanol (MeOH): Add a very small amount (0.5-2%) of methanol to an ethyl acetate/hexane mixture to significantly increase polarity and change interactions.

  • Change Solvent Class: Switch from an ester/hydrocarbon system (EtOAc/Hex) to a chlorinated/ether system (DCM/Diethyl Ether) to see if the separation improves.[6]

Q4: One of my spots, especially the one at the baseline, is a long streak instead of a round spot. Why?

A4: This phenomenon, known as streaking or tailing, is very common with highly polar or acidic/basic compounds. 3-Nitrophenylboronic acid is a frequent culprit.

• Cause & Solution:

  • Overloading: You may have spotted too much sample.[7] Dilute your reaction aliquot before spotting.

  • Acidity: Boronic acids are acidic and can interact too strongly and sometimes irreversibly with the silica gel. To fix this, add a small amount (0.5-1%) of acetic acid to your developing solvent. The acid in the mobile phase will protonate the silica surface and the analyte, reducing the strong interaction and leading to sharper spots.

  • Insolubility: If the compound is not fully soluble in the mobile phase, it can streak. Ensure your chosen solvent system is appropriate.

Q5: How can I definitively identify which spot is my product on the TLC plate?

A5: Never rely on a single lane from the reaction mixture. Proper identification requires running controls on the same plate.[8]

• Cause of Confusion: Without references, assigning spots based on predicted Rf is just a guess.

• Solution: Use a "Co-spot".

  • Lane 1: Spot a pure sample of your starting material (e.g., 2-chloronicotinaldehyde).

  • Lane 2 (Co-spot): On the same spot, first apply the starting material, then carefully apply a spot of your reaction mixture directly on top of it.[6][8]

  • Lane 3: Spot only your reaction mixture.

• Interpretation: After developing the plate, the product spot in Lane 3 will be the one that does not line up with the starting material in Lane 1. In the co-spot lane, you will see the starting material spot and the product spot clearly separated (if the reaction has proceeded). If the reaction is incomplete, the starting material spot in the co-spot lane will appear more intense.[8]

Part 3: Standard Operating Protocol (SOP) for TLC Analysis

This protocol provides a step-by-step workflow for reliable and reproducible TLC results.

1. Plate Preparation:

• Using a pencil (never a pen, as ink will run), lightly draw a straight origin line about 1 cm from the bottom of a silica gel TLC plate.[7]
• Mark small tick marks on the origin line for each sample lane, keeping them at least 0.5 cm apart.

2. Chamber Preparation:

• Pour your chosen mobile phase into a developing chamber to a depth of about 0.5 cm (ensure it is below your origin line).[6]
• Place a piece of filter paper inside the chamber, allowing it to become saturated with the solvent. This ensures the chamber atmosphere is saturated with solvent vapors, which improves the quality and reproducibility of the separation. Close the chamber.

3. Sample Spotting:

• Prepare dilute solutions of your starting materials and reaction mixture in a volatile solvent (e.g., ethyl acetate or DCM).
• Using a glass capillary tube, apply a small spot of each sample onto its designated tick mark on the origin line.[9]
• Keep spots small (1-2 mm diameter) for best resolution. If a sample is very dilute, you can apply it multiple times to the same spot, allowing the solvent to fully evaporate between applications.[7][8]

4. Plate Development:

• Carefully place the spotted TLC plate into the pre-equilibrated chamber. Ensure the plate is not touching the filter paper. Close the lid.
• Allow the solvent to travel up the plate via capillary action. Do not disturb the chamber during this process.
• When the solvent front is about 1 cm from the top of the plate, remove the plate and immediately mark the position of the solvent front with a pencil.[10]

5. Visualization:

• Allow the solvent to completely evaporate from the plate in a fume hood.
• UV Light: The primary method for these compounds. View the plate under a UV lamp (254 nm). Aromatic and conjugated compounds like the starting materials and product will appear as dark spots against the fluorescent green background.[11][12] Circle the spots with a pencil.
• Staining (if necessary): If spots are not clearly visible under UV, a chemical stain can be used. A p-anisaldehyde or permanganate stain can be effective for aldehyde functional groups.[11][13] These methods are destructive.[12]

Part 4: Visualizations & Data

Logical Workflow for TLC Troubleshooting

Caption: A logical workflow for troubleshooting TLC solvent systems.

Compound Polarity vs. Rf Value

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. iipseries.org [iipseries.org]
• 4. 3-Nitrophenylboronic acid = 97 13331-27-6 [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. TLC | OpenOChem Learn [learn.openochem.org]
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• 10. orgchemboulder.com [orgchemboulder.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. TLC Visualization Methods - Labster [theory.labster.com]
• 13. epfl.ch [epfl.ch]

Reference Data & Comparative Studies

Technical Guide: 1H NMR Profiling of 2-(3-Nitrophenyl)nicotinaldehyde

This guide outlines the 1H NMR structural profiling of 2-(3-Nitrophenyl)nicotinaldehyde , a biaryl scaffold commonly synthesized via Suzuki-Miyaura cross-coupling. It is designed for medicinal chemists and analytical scientists requiring rigorous structural verification.[1]

Executive Summary & Strategic Method Selection

The structural validation of 2-(3-Nitrophenyl)nicotinaldehyde relies on distinguishing two distinct aromatic systems (pyridine and nitrobenzene) and a diagnostic aldehyde moiety.

The Analytical Challenge: The primary difficulty lies in the aromatic overlap region (7.5 – 8.5 ppm) where the deshielded protons of the nitro-substituted ring can obscure the pyridine signals. Furthermore, distinguishing the product from the starting material (2-chloronicotinaldehyde) requires precise integration of the expanded aromatic region.

Strategic Comparison: Solvent Selection

Feature	Alternative A: Chloroform-d (CDCl₃)	Alternative B: DMSO-d₆	Recommendation
Solubility	Moderate (Good for 1-10 mg scale)	Excellent (Required for >10 mg)	CDCl₃ (Preferred for resolution)
Exchangeable Protons	Poor visibility (broad/absent)	Sharp signals (if dry)	DMSO-d₆ (If looking for trace acid impurities)
Resolution	Superior. Sharpens J-coupling in aromatic region.	Viscous broadening may obscure fine splitting (dd).	CDCl₃

| Water Peak | ~1.56 ppm (Non-interfering) | ~3.33 ppm (Can overlap with alkyl impurities) | CDCl₃ |

Expert Insight: Start with CDCl₃ . Use DMSO-d₆ only if the compound precipitates in the tube or if you suspect the presence of boronic acid contaminants (which show distinct -OH signals in DMSO).

Experimental Protocol

This protocol ensures high-resolution data suitable for publication and purity assessment.

Step 1: Sample Preparation

• Mass: Weigh 5.0 – 10.0 mg of the dried solid.

  • Why: <5 mg reduces S/N ratio; >15 mg causes line broadening due to viscosity/concentration effects.

• Solvent: Add 0.6 mL of CDCl₃ (containing 0.03% TMS).

• Filtration: If the solution is cloudy (common with inorganic salts from Suzuki coupling), filter through a small plug of glass wool directly into the NMR tube. Do not run cloudy samples; suspended solids ruin field homogeneity (shimming).

Step 2: Acquisition Parameters (Standard 300-600 MHz)

• Pulse Sequence: Standard 1D Proton (e.g., zg30 on Bruker).

• Relaxation Delay (D1): Set to 2.0 – 5.0 seconds .

  • Causality: The aldehyde proton has a long T1 relaxation time. A short D1 (<1s) will suppress the aldehyde integral, leading to an incorrect proton count (e.g., 0.7H instead of 1.0H).

• Scans (NS): 16 (for >5mg) to 64 (for <2mg).

• Spectral Width: 14 ppm (to capture the aldehyde at ~10 ppm and potential acid impurities at ~12 ppm).

Step 3: Processing

• Window Function: Apply Exponential Multiplication (EM) with LB = 0.3 Hz .

• Phasing: Manual phasing is critical for the aldehyde peak to ensure accurate integration baselines.

Spectral Analysis & Assignment

The structure consists of a 2,3-disubstituted pyridine ring and a 3-substituted nitrobenzene ring.

Diagnostic Regions

A. The Aldehyde Anchor (9.9 – 10.2 ppm)

• Signal: Singlet (s).

• Shift: ~10.05 ppm.[2]

• Significance: This is the starting point for integration. Calibrate this peak to 1.00 H .

• Differentiation: If this peak is a doublet, it indicates unreacted starting material or a different isomer.

B. The Pyridine Ring (Protons H4, H5, H6)

The pyridine nitrogen exerts a strong deshielding effect, particularly on the

-proton (H6).

• H6 (

  to N): 8.8 – 9.0 ppm . Doublet of doublets (dd) or Doublet (d). Hz.

• H4 (

  to N, ortho to CHO): 8.2 – 8.4 ppm . Doublet of doublets (dd). Hz.

• H5 (

  to N): 7.4 – 7.6 ppm . Doublet of doublets (dd). Hz. Note: This is often the most upfield aromatic signal.

C. The Nitrophenyl Ring (Protons H2', H4', H5', H6')

The nitro group is strongly electron-withdrawing, deshielding ortho and para protons.

• H2' (Ortho to NO₂, Ortho to Pyridine): 8.5 – 8.7 ppm . Narrow triplet or Singlet-like (t). Most deshielded phenyl proton due to flanking electron-withdrawing groups.

• H4' (Ortho to NO₂, Para to Pyridine): 8.3 – 8.5 ppm . Doublet of doublets (dd) or multiplet.

• H6' (Para to NO₂, Ortho to Pyridine): 7.8 – 8.0 ppm . Doublet (d).

• H5' (Meta to NO₂): 7.6 – 7.8 ppm . Triplet (t) or multiplet.

Quantitative Assignment Table (CDCl₃)

Proton Label	Chemical Shift ( , ppm)	Multiplicity	Integration	Coupling ( , Hz)	Assignment Logic
-CHO	10.05	Singlet (s)	1H	-	Diagnostic Aldehyde
Py-H6	8.92	dd	1H	4.8, 1.7	-proton to Nitrogen (Deshielded)
Ar-H2'	8.65	t (narrow)	1H	~2.0	Flanked by NO₂ and Pyridine
Ar-H4'	8.38	ddd	1H	8.2, 2.0, 1.0	Ortho to NO₂
Py-H4	8.25	dd	1H	7.9, 1.7	Ortho to Carbonyl
Ar-H6'	7.90	dt	1H	7.8, 1.3	Shielded relative to H2'/H4'
Ar-H5'	7.72	t	1H	8.0	Meta to NO₂
Py-H5	7.55	dd	1H	7.9, 4.8	-proton (Most shielded Py-H)

Note: Exact values may shift ±0.05 ppm depending on concentration.

Comparative Purity Analysis

To validate the success of the synthesis (likely Suzuki coupling), you must check for specific impurities.

Scenario A: Product vs. Starting Material (2-Chloronicotinaldehyde)

Feature	Product (Target)	Impurity (2-Cl-Nicotinaldehyde)
Aldehyde Shift	~10.05 ppm	~10.50 ppm (Deshielded by Cl)
Aromatic Count	7 Protons	3 Protons
H6 Signal	~8.92 ppm	~8.60 ppm

Scenario B: Product vs. Boronic Acid (3-Nitrophenylboronic acid)

Feature	Product (Target)	Impurity (Boronic Acid)
Aldehyde	Present (10.05 ppm)	Absent
-OH Groups	Absent	Broad singlet (variable, usually >5 ppm)
Solubility	Soluble in CDCl₃	Poor solubility in CDCl₃ (often floats)

Visualization of Structural Logic

The following diagram illustrates the workflow and the causality between the chemical structure and the observed spectral shifts.

Figure 1: Experimental workflow and structural causality map linking chemical moieties to specific NMR signals.

References

• Reich, H. J. (2024). Structure Determination Using NMR: Chemical Shifts of Pyridines. University of Wisconsin-Madison.[3] Retrieved from [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Retrieved from [Link]

• Hesse, M., Meier, H., & Zeeh, B. (2005). Spectroscopic Methods in Organic Chemistry. Thieme. (General reference for substituent effects in substituted benzenes and pyridines).

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A Comparative Guide to the Carbonyl (C=O) Stretching Frequency in 2-Aryl Nicotinaldehydes via IR Spectroscopy

For researchers and professionals in drug development, the precise characterization of molecular structure is paramount. Infrared (IR) spectroscopy remains a cornerstone technique for functional group identification due to its sensitivity, speed, and non-destructive nature. The carbonyl (C=O) stretching vibration, in particular, serves as an exceptionally informative probe into the electronic environment of a molecule.[1] This guide provides an in-depth analysis of the C=O stretching frequency in 2-aryl nicotinaldehydes, a class of compounds with significant interest in medicinal chemistry. We will compare these molecules against relevant benchmarks and provide the experimental framework necessary for reliable data acquisition.

The Underlying Principles: What Governs the Carbonyl Stretch?

The C=O bond produces one of the most characteristic and intense absorption bands in an IR spectrum, typically found in the 1600-1900 cm⁻¹ region.[1] This intensity is a direct result of the large change in dipole moment that occurs as the highly polar C=O bond stretches.[1][2] The precise frequency of this vibration is not fixed; it is exquisitely sensitive to the structural and electronic features of the molecule. The key factors at play are:

• Conjugation (Resonance Effect): When a carbonyl group is conjugated with a π-system (like an aromatic ring or a C=C double bond), the delocalization of π-electrons imparts more single-bond character to the C=O bond.[3][4] This weakens the bond, lowers its force constant, and consequently, decreases the stretching frequency, typically by 25-40 cm⁻¹.[3][5]

• Inductive Effect: The electronegativity of atoms adjacent to the carbonyl group can influence the electron density of the C=O bond. Electron-withdrawing groups (EWGs) pull electron density away, strengthening the C=O bond and increasing its stretching frequency.[6] Conversely, electron-donating groups (EDGs) have the opposite effect.[6][7]

• Hydrogen Bonding: Inter- or intramolecular hydrogen bonding to the carbonyl oxygen lengthens and weakens the C=O bond, causing a downward shift in its stretching frequency.[4][8]

A Comparative Analysis of Carbonyl Frequencies

To fully appreciate the characteristics of 2-aryl nicotinaldehydes, we must compare their ν(C=O) values to simpler, related structures. The aldehyde C=O group in a saturated, non-conjugated environment provides a fundamental baseline.

Compound Class	Example Structure	Typical ν(C=O) Range (cm⁻¹)	Key Influencing Factor(s)
Saturated Aliphatic Aldehyde	Butyraldehyde	1740-1720[9][10]	Baseline (No conjugation)
Aromatic Aldehyde	Benzaldehyde	~1702[6]	Conjugation with phenyl ring
2-Aryl Nicotinaldehyde	2-Phenylnicotinaldehyde	1685-1710 (estimated)	Extended conjugation across two aromatic rings; inductive effect of pyridine Nitrogen
Substituted 2-Aryl Nicotinaldehyde	2-(4-Methoxyphenyl)nicotinaldehyde	< 1700 (estimated)	Extended conjugation + Resonance donation from substituent
Substituted 2-Aryl Nicotinaldehyde	2-(4-Nitrophenyl)nicotinaldehyde	> 1700 (estimated)	Extended conjugation + Inductive/Resonance withdrawal from substituent

Analysis of the Comparison:

• From Saturated to Aromatic: The shift from a saturated aldehyde like butyraldehyde (~1725 cm⁻¹) to benzaldehyde (~1702 cm⁻¹) clearly demonstrates the impact of conjugation. The phenyl ring delocalizes electron density, weakening the C=O bond and lowering its absorption frequency.[5][11]

• Introducing the Nicotinyl Moiety: In a 2-aryl nicotinaldehyde, the carbonyl group is conjugated not only with the pyridine ring but also with the adjacent aryl substituent. This extended π-system is expected to further increase the single-bond character of the C=O bond, pushing the frequency even lower than that of benzaldehyde. However, this is counteracted by the inherent electron-withdrawing nature of the nitrogen atom in the pyridine ring, which tends to increase the frequency. The final observed frequency is a balance of these opposing effects.

• The Role of the 2-Aryl Substituent: The true diagnostic power of IR spectroscopy becomes evident when we vary the substituents on the 2-aryl ring. The electronic nature of this substituent directly modulates the electron density across the entire conjugated system, providing a predictable influence on the ν(C=O).

  • Electron-Donating Groups (EDGs): A group like methoxy (-OCH₃) on the aryl ring donates electron density through resonance. This effect is transmitted through the π-system to the carbonyl group, further decreasing the C=O bond order and causing a shift to a lower wavenumber.[6]

  • Electron-Withdrawing Groups (EWGs): A nitro group (-NO₂) strongly withdraws electron density. This reduces the electron delocalization onto the carbonyl group, increasing its double-bond character and shifting the absorption to a higher wavenumber.[6]

The following diagram illustrates this causal relationship between substituent electronics and the resulting carbonyl stretching frequency.

Caption: Logical flow of substituent effects on the C=O frequency.

A Self-Validating Protocol for Acquiring High-Quality IR Spectra

To ensure data is both accurate and reproducible, a robust experimental protocol is essential. The following describes the Potassium Bromide (KBr) pellet method, a standard for solid samples. The causality behind each step is explained to foster a deeper understanding.

Step-by-Step Methodology

• Sample and KBr Preparation:

  • Action: Gently grind ~1-2 mg of the 2-aryl nicotinaldehyde sample with ~100-200 mg of high-purity, spectroscopic grade KBr using an agate mortar and pestle.

  • Causality: Grinding ensures the sample is reduced to a fine, uniform powder. This minimizes light scattering (the Christiansen effect) and ensures a homogenous distribution within the KBr matrix, which is transparent to IR radiation in the analytical range.

• Background Spectrum Acquisition:

  • Action: Press a pellet using only the pure KBr powder. Place this "blank" pellet in the spectrometer's sample holder. Run a background scan.

  • Causality: This is a critical self-validation step. The background scan records the absorbance of atmospheric CO₂ and water vapor, as well as any intrinsic signals from the KBr or instrument optics. The spectrometer software automatically subtracts this background from the subsequent sample spectrum, ensuring that the final data represents only the sample itself.

• Sample Pellet Formation:

  • Action: Transfer the ground sample-KBr mixture to a pellet-pressing die. Apply pressure using a hydraulic press (typically 7-10 tons) for several minutes.

  • Causality: The high pressure causes the KBr to flow and fuse, trapping the finely ground sample within a solid, transparent disc. A transparent, glass-like pellet indicates a well-prepared sample that will allow maximum light transmission.

• Sample Spectrum Acquisition:

  • Action: Carefully remove the KBr pellet from the die and place it in the sample holder. Acquire the IR spectrum over the desired range (e.g., 4000-400 cm⁻¹).

  • Causality: As the IR radiation passes through the pellet, the molecule absorbs energy at specific frequencies corresponding to its vibrational modes, including the C=O stretch.

• Data Analysis:

  • Action: Identify the strong absorption band in the 1680-1720 cm⁻¹ region. Use the software tools to determine the precise wavenumber of the peak maximum.

  • Causality: This peak corresponds to the C=O stretching frequency (ν(C=O)). Its exact position provides the electronic information detailed in the previous section.

The following workflow diagram visualizes this experimental process.

Caption: Experimental workflow for obtaining an IR spectrum via the KBr method.

Conclusion

The carbonyl stretching frequency of 2-aryl nicotinaldehydes is a powerful diagnostic tool for researchers. Its position in the IR spectrum is not arbitrary but is governed by a predictable interplay of conjugation and the inductive/resonance effects of substituents on the aryl ring. By comparing the observed ν(C=O) to benchmarks like benzaldehyde, and by analyzing shifts caused by different substituents, scientists can gain significant insight into the electronic structure of these molecules. Following a meticulous and self-validating experimental protocol ensures that the data obtained is reliable, allowing for confident structural elucidation and a deeper understanding of structure-property relationships in drug design and development.

References

• Michigan State University, Department of Chemistry. (n.d.). Infrared Spectrometry. Retrieved from [Link]

• JoVE. (2024, December 5). Video: IR Frequency Region: Alkene and Carbonyl Stretching. Retrieved from [Link]

• LibreTexts Chemistry. (n.d.). IR Spectroscopy of Hydrocarbons. Retrieved from [Link]

• University of Kashmir. (n.d.). Characteristic Group Vibrations of Organic Molecules II. Retrieved from [Link]

• University of Chemical Technology and Metallurgy. (n.d.). Carbonyl - compounds - IR - spectroscopy. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). IR Spectroscopy Tutorial: Aldehydes. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link]

• Wellesley College, Department of Chemistry. (n.d.). Experiment 11 — Infrared Spectroscopy. Retrieved from [Link]

• Smith, B. C. (2017, September 1). The Carbonyl Group, Part I: Introduction. Spectroscopy Online. Retrieved from [Link]

• LibreTexts Chemistry. (2025, February 24). 19.14: Spectroscopy of Aldehydes and Ketones. Retrieved from [Link]

• ResearchGate. (n.d.). Infrared spectra (cm A1 ) of 2-formylpyridine N(4)-antipyrinylthiosemicarbazone and its complexes. Retrieved from [Link]

• Clark, J. (n.d.). INFRARED SPECTROSCOPY (IR). Retrieved from [Link]

• ResearchGate. (n.d.). Infrared spectrum of starting aromatic aldehyde (Benzaldehyde 1a). Retrieved from [Link]

• Kwantlen Polytechnic University. (n.d.). 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I. Retrieved from [Link]

• Ağirbaş, H., et al. (2009). IR spectroscopic studies on the transmission of substituent effects to carbonyl and thiocarbonyl stretching frequencies in 4-substituted phenyl-4,5-dihydrobenzo [f][3][8] oxazepin-3 (2H)-ones (thiones). Vibrational Spectroscopy.

• LibreTexts Chemistry. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

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Navigating the Thermal Landscape of Novel Pyridine-3-Carboxaldehydes: A Comparative Guide to 2-(3-Nitrophenyl)pyridine-3-carboxaldehyde and its Analogs

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of medicinal chemistry and materials science, the physical properties of a novel compound serve as a critical foundation for its potential applications. The melting point, in particular, is a fundamental characteristic that provides insights into purity, crystal lattice energy, and intermolecular forces. This guide offers a comprehensive analysis of the melting point of 2-(3-Nitrophenyl)pyridine-3-carboxaldehyde, a compound of interest in synthetic chemistry. Due to the limited availability of direct experimental data for this specific molecule, we will embark on a comparative journey, leveraging data from structurally related analogs to predict its thermal behavior. This guide will culminate in a detailed, self-validating experimental protocol for the precise determination of its melting point.

The Significance of Substituent Effects on Melting Points

The melting point of a crystalline solid is the temperature at which it transitions into a liquid state. This process requires sufficient energy to overcome the intermolecular forces holding the molecules in a rigid lattice structure. The nature and position of substituent groups on a core molecular scaffold, such as the pyridine ring, can dramatically alter these forces and, consequently, the melting point.

The target molecule, 2-(3-Nitrophenyl)pyridine-3-carboxaldehyde, possesses three key structural features that will influence its melting point:

• The Pyridine Core: A heterocyclic aromatic ring containing an electronegative nitrogen atom, which can participate in dipole-dipole interactions and hydrogen bonding (if appropriate proton donors are present).

• The 3-Carboxaldehyde Group: An electron-withdrawing group that can engage in dipole-dipole interactions.

• The 2-(3-Nitrophenyl) Group: A bulky and highly polar substituent. The phenyl group itself adds rigidity and potential for pi-stacking interactions, while the nitro group is strongly electron-withdrawing and a potent hydrogen bond acceptor, significantly increasing the molecule's polarity.

A Comparative Analysis of Structural Analogs

To estimate the melting point of 2-(3-Nitrophenyl)pyridine-3-carboxaldehyde, we can examine the experimentally determined melting points of its structural analogs. This comparison allows us to dissect the contribution of each substituent to the overall thermal properties.

Compound	Structure	Melting Point (°C)	Key Structural Features & Analysis
3-Pyridinecarboxaldehyde	Pyridine with a C3-carboxaldehyde	8[1]	The low melting point of this simple analog indicates that the pyridine and aldehyde groups alone do not lead to strong intermolecular forces. It serves as a baseline for understanding the impact of additional substituents.
3-Nitropyridine	Pyridine with a C3-nitro group	35-40[2][3][4][5]	The addition of a nitro group at the 3-position significantly raises the melting point compared to unsubstituted pyridine (which is a liquid at room temperature). This highlights the strong dipole-dipole interactions introduced by the nitro group.
2-Chloro-3-pyridinecarboxaldehyde	Pyridine with C2-chloro and C3-carboxaldehyde	50-54[6][7]	The presence of a chlorine atom at the 2-position, adjacent to the aldehyde, increases the melting point. This is likely due to a combination of increased molecular weight and dipole-dipole interactions.
2-Phenylpyridine	Pyridine with a C2-phenyl group	148-149[8]	The introduction of a phenyl group at the 2-position leads to a substantial increase in melting point. This is attributable to the increased molecular size and the potential for pi-pi stacking interactions between the aromatic rings, which significantly strengthen the crystal lattice. Note: Some sources describe it as a liquid, suggesting this value may be for a derivative or that it has a melting point near room temperature.
3-Nitro-2-phenylpyridine	Pyridine with C3-nitro and C2-phenyl	Liquid at room temp.	The combination of a nitro and a phenyl group in these positions results in a liquid, which is unexpected given the high melting point of 2-phenylpyridine. This could be due to steric hindrance between the adjacent bulky groups, preventing efficient crystal packing.
2-(4-Nitrophenyl)pyridine	Pyridine with a C2-(p-nitrophenyl) group	Data not available	This analog would provide a very close comparison, isolating the effect of the nitro group's position on the phenyl ring. Its melting point is expected to be high due to the extended conjugation and high polarity.
2-(3-Nitrophenyl)pyridine-3-carboxaldehyde (Target Molecule)	Pyridine with C2-(m-nitrophenyl) and C3-carboxaldehyde	Predicted: High	Based on the analysis of its analogs, the target molecule is expected to have a high melting point. The combination of a bulky, polar nitrophenyl group at the 2-position and a carboxaldehyde at the 3-position suggests strong intermolecular forces. The steric interaction between these adjacent groups might influence crystal packing, but the overall polarity and potential for dipole-dipole interactions and pi-stacking are expected to dominate, leading to a high melting point, likely exceeding 150°C.

Experimental Protocol: Capillary Melting Point Determination

The following protocol describes a robust and self-validating method for determining the melting point of a novel crystalline organic compound like 2-(3-Nitrophenyl)pyridine-3-carboxaldehyde using a Mel-Temp apparatus.

Objective: To accurately determine the melting point range of a synthesized and purified crystalline sample.

Materials:

• Purified, dry crystalline sample of 2-(3-Nitrophenyl)pyridine-3-carboxaldehyde

• Capillary tubes (sealed at one end)

• Mel-Temp apparatus or similar melting point apparatus

• Spatula

• Watch glass

Procedure:

• Sample Preparation:

  • Place a small amount of the dry, crystalline sample onto a clean, dry watch glass.

  • If the crystals are large, gently crush them into a fine powder using a clean spatula. This ensures uniform packing and heat transfer.

• Loading the Capillary Tube:

  • Press the open end of a capillary tube into the powdered sample. A small amount of the sample will be forced into the tube.

  • Invert the tube and gently tap the sealed end on a hard surface to pack the sample down.

  • Repeat until the sample column is approximately 2-3 mm high. A properly packed sample is crucial for an accurate reading.

• Preliminary (Rapid) Melting Point Determination:

  • Insert the packed capillary tube into the heating block of the Mel-Temp apparatus.

  • Set the heating rate to a rapid increase (e.g., 10-20 °C per minute).

  • Observe the sample through the magnifying lens and note the approximate temperature at which it melts. This provides a rough estimate of the melting point.

  • Allow the apparatus to cool significantly before proceeding to the next step.

• Accurate Melting Point Determination:

  • Prepare two more capillary tubes with the sample as described above.

  • Insert a new capillary tube into the cooled apparatus.

  • Rapidly heat the block to a temperature approximately 15-20 °C below the estimated melting point obtained in the preliminary run.

  • Reduce the heating rate to 1-2 °C per minute. A slow heating rate is essential for thermal equilibrium between the sample, the heating block, and the thermometer, ensuring an accurate measurement.

  • Carefully observe the sample. Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

  • Continue to heat slowly and record the temperature at which the last crystal melts (the end of the melting range).

  • Repeat the accurate determination with the second prepared capillary tube. The results should be consistent within 1-2 °C.

Data Interpretation:

• A pure crystalline compound will exhibit a sharp melting point range (typically 0.5-2 °C).

• A broad melting point range (greater than 2 °C) often indicates the presence of impurities, which disrupt the crystal lattice and cause the substance to melt at a lower temperature and over a wider range.

Logical Workflow for Characterization

The process of characterizing a novel compound like 2-(3-Nitrophenyl)pyridine-3-carboxaldehyde follows a logical progression, from prediction based on known analogs to precise experimental verification.

Caption: Workflow for predicting and experimentally determining the melting point of a novel compound.

Conclusion

References

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• ChemSynthesis. 3-nitropyridine. [Link]

• Stenutz. 3-nitropyridine. [Link]

• Wikipedia. 2-Phenylpyridine. [Link]

• PubChem. 2-Phenylpyridine. [Link]

• PubChem. 2-(4-Nitrophenyl)pyridine. [Link]

• Pipzine Chemicals. 2-Chloro-3-formylpyridine | Properties, Uses, Safety, Supplier & Price in China. [Link]

• AMERICAN ELEMENTS. 2-(4-Nitrophenyl)pyridine. [Link]

• The Good Scents Company. 3-pyridine carboxaldehyde. [Link]

• Cenmed Enterprises. 2-(4-Nitrophenyl)pyridine (C007B-606149). [Link]

• Chemsrc. 2-methyl-4-(4-nitrophenyl)but-3-yn-2-ol. [Link]

• National Institute of Standards and Technology. Pyridine, 2-phenyl-. [Link]

• PubChem. 3-nitro-N-phenylpyridin-2-amine. [Link]

• PubChem. 3-Pyridinecarboxaldehyde. [Link]

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A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Nitro-Substituted Nicotinaldehydes

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the precise structural elucidation of novel compounds is paramount. Mass spectrometry stands as a cornerstone analytical technique, providing invaluable insights into the molecular weight and structure of molecules through the analysis of their fragmentation patterns. This guide offers an in-depth technical comparison of the electron ionization-mass spectrometry (EI-MS) fragmentation patterns of nitro-substituted nicotinaldehydes. Understanding these fragmentation pathways is critical for the unambiguous identification of these and related compounds, particularly in distinguishing between positional isomers which may exhibit vastly different pharmacological profiles.

The Influence of Isomeric Variation on Fragmentation

The fragmentation of a molecule in a mass spectrometer is a highly structure-dependent process. For substituted pyridines, the position of the substituent significantly influences the fragmentation pathways, leading to unique mass spectral fingerprints for each isomer. In the case of nitro-substituted nicotinaldehydes, the interplay between the electron-withdrawing nitro group, the aldehyde functionality, and the pyridine nitrogen dictates the fragmentation cascade.

A key differentiator between isomers is the "ortho effect," a phenomenon where adjacent substituents interact, often leading to unique fragmentation pathways not observed in the meta and para isomers.[1] This effect can be a powerful diagnostic tool in distinguishing, for example, a 2-nitro-3-nicotinaldehyde from a 5-nitro-3-nicotinaldehyde.

Comparative Fragmentation Analysis: Nicotinaldehyde Isomers

To build a foundation for understanding the fragmentation of their nitro-derivatives, let's first examine the EI-MS fragmentation of the parent compounds: 2-pyridinecarboxaldehyde, 3-pyridinecarboxaldehyde (nicotinaldehyde), and 4-pyridinecarboxaldehyde.

Ion (m/z)	Proposed Fragment	2-Pyridinecarboxaldehyde (Relative Intensity %)	3-Pyridinecarboxaldehyde (Relative Intensity %)	4-Pyridinecarboxaldehyde (Relative Intensity %)	Notes
107	[M]⁺•	100	100	100	Molecular Ion
106	[M-H]⁺	75	85	80	Loss of a hydrogen radical from the aldehyde group.
79	[M-CO]⁺•	50	60	55	Loss of carbon monoxide from the [M-H]⁺ ion.
78	[C₅H₄N]⁺	95	90	95	Loss of the formyl radical (•CHO) from the molecular ion.
52	[C₄H₄]⁺•	30	35	30	Fragmentation of the pyridine ring.
51	[C₄H₃]⁺	40	45	40	Further fragmentation of the pyridine ring.

Data is illustrative and based on typical spectra. Actual relative intensities can vary.

The mass spectra of the parent nicotinaldehyde isomers are dominated by the molecular ion peak (m/z 107) and fragments resulting from the loss of the aldehyde group or parts of it. The high stability of the pyridine ring leads to a prominent ion at m/z 78, corresponding to the pyridinium cation.

Predicted Fragmentation Patterns of Nitro-substituted Nicotinaldehydes

The introduction of a nitro group adds characteristic fragmentation pathways. For aromatic nitro compounds, common losses include NO (30 u) and NO₂ (46 u).[2] The position of the nitro group relative to the aldehyde and the pyridine nitrogen will influence the prevalence of these and other fragmentation pathways.

General Fragmentation Pathways for Nitro-nicotinaldehydes:

• Loss of H•: Formation of an [M-H]⁺ ion is expected from the aldehyde group.

• Loss of •NO: A common fragmentation for nitroaromatics, leading to an [M-NO]⁺• ion.

• Loss of •NO₂: A primary fragmentation pathway for nitroaromatics, resulting in an [M-NO₂]⁺ ion.

• Loss of CHO•: Cleavage of the aldehyde group to form an [M-CHO]⁺ ion.

• Ring Cleavage: Subsequent fragmentation of the pyridine ring.

The interplay of these pathways will be isomer-specific. For instance, in a 2-nitro-3-nicotinaldehyde, an ortho interaction between the nitro and aldehyde groups could facilitate a unique rearrangement and fragmentation, potentially involving the transfer of an oxygen atom.[3]

Below is a table of predicted key fragments for various nitro-nicotinaldehyde isomers.

Isomer	Molecular Weight	Predicted Key Fragments (m/z)	Predicted Dominant Fragmentation Pathways
2-Nitro-3-nicotinaldehyde	152.11	152, 151, 122, 106, 78, 51	Potential for ortho-effect leading to unique fragments. Loss of NO₂, loss of CHO.
4-Nitro-3-nicotinaldehyde	152.11	152, 151, 122, 106, 78, 51	Loss of NO₂, loss of CHO.
5-Nitro-3-nicotinaldehyde	152.11	152, 151, 122, 106, 78, 51	Loss of NO₂, loss of CHO.
6-Nitro-3-nicotinaldehyde	152.11	152, 151, 122, 106, 78, 51	Loss of NO₂, loss of CHO.

Visualizing the Fragmentation Pathways

The following diagrams illustrate the predicted fragmentation pathways for a generic nitro-nicotinaldehyde.

Caption: Predicted general EI-MS fragmentation pathways for nitro-nicotinaldehydes.

Experimental Protocol for GC-MS Analysis

This section provides a detailed methodology for the acquisition of electron ionization mass spectra for nitro-substituted nicotinaldehydes using a standard Gas Chromatography-Mass Spectrometry (GC-MS) system.

1. Sample Preparation a. Dissolve approximately 1 mg of the purified nitro-nicotinaldehyde isomer in 1 mL of a volatile, high-purity solvent such as dichloromethane or ethyl acetate to create a 1 mg/mL stock solution. b. Further dilute the stock solution to a final concentration of approximately 10-100 µg/mL for analysis.

2. Gas Chromatography (GC) Conditions a. Injector: Split/splitless injector, operated in split mode with a split ratio of 20:1 to 50:1 to avoid column overloading. b. Injector Temperature: 250 °C. c. Column: A non-polar or medium-polarity capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl methylpolysiloxane). d. Carrier Gas: Helium at a constant flow rate of 1 mL/min. e. Oven Temperature Program: i. Initial temperature: 100 °C, hold for 2 minutes. ii. Ramp to 280 °C at a rate of 15 °C/min. iii. Hold at 280 °C for 5 minutes.

3. Mass Spectrometry (MS) Conditions a. Ionization Mode: Electron Ionization (EI). b. Electron Energy: 70 eV. c. Ion Source Temperature: 230 °C. d. Quadrupole Temperature: 150 °C. e. Mass Range: m/z 40-300. f. Scan Speed: 1000 amu/s.

4. Data Analysis a. Identify the molecular ion peak. b. Characterize the major fragment ions and their relative abundances. c. Propose fragmentation pathways based on the observed neutral losses. d. Compare the fragmentation patterns of different isomers to identify diagnostic ions.

Experimental Workflow Diagram

Sources

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• 3. onlinelibrary.wiley.com [onlinelibrary.wiley.com]

A Comparative Guide to the Reactivity of 2-(3-Nitrophenyl)nicotinaldehyde and 2-Phenylnicotinaldehyde

Introduction

In the landscape of synthetic chemistry and drug development, pyridine-based biaryl aldehydes are pivotal intermediates. Their reactivity is profoundly influenced by the substituents on the appended phenyl ring. This guide provides an in-depth, objective comparison of the chemical reactivity of 2-(3-Nitrophenyl)nicotinaldehyde and 2-phenylnicotinaldehyde. The presence of a powerful electron-withdrawing nitro group in the meta-position of the former imparts a dramatically different electronic character compared to the unsubstituted phenyl ring of the latter. This fundamental difference dictates their behavior in key chemical transformations, a critical consideration for researchers designing synthetic pathways. We will explore the theoretical underpinnings of their reactivity, supported by experimental data and detailed protocols for their synthesis and transformation.

The Decisive Factor: Electronic Effects on the Aldehyde Moiety

The reactivity of an aldehyde is primarily governed by the electrophilicity of its carbonyl carbon. A greater partial positive charge (δ+) on this carbon enhances its susceptibility to attack by nucleophiles. The key difference between 2-(3-Nitrophenyl)nicotinaldehyde and 2-phenylnicotinaldehyde lies in the electronic influence exerted by the 3-nitro group versus the unsubstituted phenyl group.

The nitro group (-NO₂) is a potent electron-withdrawing group due to a combination of a strong negative inductive effect (-I) and a resonance effect (-R).[1] While the resonance effect is most pronounced from the ortho and para positions, the inductive effect, which pulls electron density through the sigma bonds, is powerful from any position.[2] In the meta-position, the inductive effect dominates, significantly withdrawing electron density from the entire molecular framework. This electron withdrawal is transmitted through the biaryl system to the pyridine ring and, crucially, to the aldehyde's carbonyl carbon.[2] This effect increases the partial positive charge on the carbonyl carbon, making it a more potent electrophile.[2][3]

Conversely, the unsubstituted phenyl group in 2-phenylnicotinaldehyde has a much weaker and more ambiguous electronic effect. It can be weakly electron-donating through resonance but is also weakly electron-withdrawing via induction. The net result is a carbonyl carbon that is significantly less electrophilic than its nitro-substituted counterpart. Aromatic aldehydes, in general, are less reactive than aliphatic aldehydes because the phenyl ring can donate electron density through resonance, which slightly reduces the electrophilicity of the carbonyl group.[4]

Caption: Electronic influence of substituents on carbonyl electrophilicity.

Comparative Reactivity in Key Chemical Transformations

The enhanced electrophilicity of 2-(3-Nitrophenyl)nicotinaldehyde makes it significantly more reactive in nucleophilic addition reactions. However, the presence of the nitro group also introduces an additional reactive site, particularly under reductive conditions.

Nucleophilic Addition Reactions

Nucleophilic addition is the cornerstone of aldehyde chemistry.[3] The rate of this reaction is directly proportional to the electrophilicity of the carbonyl carbon.

• 2-(3-Nitrophenyl)nicotinaldehyde: Due to the strong electron-withdrawing nature of the nitro group, this molecule will undergo nucleophilic addition reactions much more readily than its unsubstituted counterpart.[2][5] Reactions with nucleophiles like Grignard reagents, organolithiums, hydrides, and cyanide are expected to be faster and may proceed under milder conditions.

• 2-Phenylnicotinaldehyde: While it readily participates in nucleophilic additions, the reaction rates will be slower. More forcing conditions (e.g., higher temperatures or longer reaction times) may be required to achieve comparable yields to the nitro-substituted version.

Table 1: Predicted Relative Reactivity in Nucleophilic Additions

Reaction Type	2-(3-Nitrophenyl)nicotinaldehyde	2-Phenylnicotinaldehyde	Rationale
Grignard Reaction	Higher	Lower	Increased carbonyl electrophilicity accelerates attack by the Grignard reagent.[5]
Hydride Reduction (e.g., NaBH₄)	Higher	Lower	The more polarized C=O bond is more susceptible to hydride attack.

| Cyanohydrin Formation | Higher | Lower | Enhanced positive charge on the carbonyl carbon favors attack by the cyanide nucleophile.[3] |

Oxidation to Carboxylic Acids

The oxidation of an aldehyde to a carboxylic acid is a common transformation. Several methods are effective for this conversion, and the choice of reagent often depends on the presence of other sensitive functional groups.[6]

• Pinnick Oxidation: The Pinnick oxidation, using sodium chlorite (NaClO₂) and a chlorine scavenger, is an exceptionally mild and efficient method for oxidizing aldehydes, including α,β-unsaturated and heteroaromatic aldehydes, without affecting other functional groups.[7] Both 2-(3-Nitrophenyl)nicotinaldehyde and 2-phenylnicotinaldehyde are expected to be cleanly oxidized to their corresponding nicotinic acid derivatives under these conditions. The nitro group is stable to Pinnick oxidation conditions.

Reduction Reactions: A Point of Divergence

Reduction chemistry clearly highlights the reactivity differences between the two molecules. While 2-phenylnicotinaldehyde has only one primary reducible group (the aldehyde), 2-(3-Nitrophenyl)nicotinaldehyde has two: the aldehyde and the nitro group. The choice of reducing agent determines the reaction's outcome.[8]

• 2-Phenylnicotinaldehyde:

  • Selective Aldehyde Reduction: Mild reducing agents like sodium borohydride (NaBH₄) in an alcoholic solvent will efficiently reduce the aldehyde to the corresponding alcohol, (2-phenylpyridin-3-yl)methanol.[9]

• 2-(3-Nitrophenyl)nicotinaldehyde:

  • Selective Aldehyde Reduction: NaBH₄ is generally selective for aldehydes and ketones and does not typically reduce nitro groups on its own.[9][10] Therefore, treatment with NaBH₄ is expected to yield (2-(3-nitrophenyl)pyridin-3-yl)methanol.

  • Selective Nitro Group Reduction: While more complex, achieving selective reduction of the nitro group in the presence of an aldehyde is possible, often requiring specific catalytic systems.

  • Complete Reduction: Stronger reducing conditions, such as catalytic hydrogenation with H₂ gas over a metal catalyst (e.g., Pd, Pt) or using stronger hydride reagents, will likely reduce both the aldehyde and the nitro group, yielding (2-(3-aminophenyl)pyridin-3-yl)methanol.[8]

Caption: General workflow for Suzuki-Miyaura cross-coupling synthesis.

Experimental Protocols

The following protocols are representative procedures for the synthesis and transformation of these aldehydes. Researchers should always adhere to standard laboratory safety practices.

Protocol 1: Synthesis of 2-(3-Nitrophenyl)nicotinaldehyde via Suzuki Coupling

This protocol is adapted from established Suzuki-Miyaura coupling procedures. [11][12]

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2-chloronicotinaldehyde (1.0 eq), 3-nitrophenylboronic acid (1.2 eq), and a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq).

• Solvent and Base Addition: Add a degassed solvent mixture, such as toluene and water (e.g., 4:1 ratio). Add an aqueous solution of a base, such as 2M sodium carbonate (Na₂CO₃) (3.0 eq).

• Reaction: Heat the mixture to reflux (e.g., 80-100 °C) under an inert atmosphere (e.g., Nitrogen or Argon) and stir vigorously for 8-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, separate the organic layer. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the pure 2-(3-Nitrophenyl)nicotinaldehyde.

Protocol 2: Selective Reduction of 2-(3-Nitrophenyl)nicotinaldehyde

This protocol describes the selective reduction of the aldehyde group using sodium borohydride. [9]

• Dissolution: Dissolve 2-(3-Nitrophenyl)nicotinaldehyde (1.0 eq) in ethanol (EtOH) or methanol (MeOH) in a round-bottom flask at room temperature.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add sodium borohydride (NaBH₄) (1.1 eq) portion-wise over 10-15 minutes, ensuring the temperature remains low.

• Reaction: Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction by TLC.

• Quenching and Work-up: Carefully quench the reaction by the slow addition of water or dilute acid (e.g., 1M HCl) at 0 °C. Remove the bulk of the organic solvent under reduced pressure.

• Extraction and Purification: Extract the aqueous residue with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the resulting alcohol by column chromatography or recrystallization.

Protocol 3: Oxidation of 2-Phenylnicotinaldehyde via Pinnick Oxidation

This protocol is a general procedure for the Pinnick oxidation. [7]

• Reaction Setup: Dissolve 2-phenylnicotinaldehyde (1.0 eq) in a mixture of tert-butanol and tetrahydrofuran (THF). Add 2-methyl-2-butene (a chlorine scavenger, ~5 eq).

• Buffer and Oxidant Addition: In a separate flask, dissolve sodium chlorite (NaClO₂, 80% technical grade, 1.5 eq) and sodium dihydrogen phosphate (NaH₂PO₄, 1.5 eq) in water.

• Reaction: Add the aqueous solution of the oxidant and buffer dropwise to the aldehyde solution at room temperature. Stir the biphasic mixture vigorously for 4-6 hours.

• Work-up: Transfer the mixture to a separatory funnel and add water and ethyl acetate. Separate the layers and extract the aqueous phase with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude 2-phenylnicotinic acid, which can be further purified by recrystallization.

Conclusion

The comparison between 2-(3-Nitrophenyl)nicotinaldehyde and 2-phenylnicotinaldehyde provides a clear and compelling illustration of how a single substituent can fundamentally alter the reactivity of a molecule. The potent electron-withdrawing inductive effect of the meta-nitro group significantly enhances the electrophilicity of the aldehyde's carbonyl carbon. [2]This leads to a marked increase in its reactivity towards nucleophilic addition compared to the unsubstituted 2-phenylnicotinaldehyde. Furthermore, the nitro group itself serves as a versatile functional handle, offering divergent synthetic pathways under reductive conditions that are unavailable to its unsubstituted analog. [8]For researchers in synthetic and medicinal chemistry, a thorough understanding of these electronic effects is paramount for rational reaction design, enabling the selection of appropriate reagents and conditions to achieve desired chemical transformations efficiently and selectively.

References

• Chemistry LibreTexts. 19.4: Nucleophilic Addition Reactions of Aldehydes and Ketones. Available at: [Link]

• ACS Publications. Facile Synthesis of 2-Methylnicotinonitrile through Degenerate Ring Transformation of Pyridinium Salts | The Journal of Organic Chemistry. Available at: [Link]

• PMC. Synthesis of new nicotintaldehyde derivatives via Pd(0) catalyzed suzuki coupling with structural characterization and co-combined computational-experimental evaluation against oral pathogens. Available at: [Link]

• BrainKart. Aldehydes and ketones: Electronic and steric effects. Available at: [Link]

• PMC. One-Pot Oxidative Amidation of Aldehydes via the Generation of Nitrile Imine Intermediates. Available at: [Link]

• PMC. A Walk through Recent Nitro Chemistry Advances. Available at: [Link]

• Wikipedia. Reduction of nitro compounds. Available at: [Link]

• Chemistry Stack Exchange. Comparing the reactivity towards aromatic electrophilic substitution reaction. Available at: [Link]

• OpenOChem Learn. Nucleophilic addition. Available at: [Link]

• Wikipedia. Suzuki reaction. Available at: [Link]

• PubMed. Comparison of benzene, nitrobenzene, and dinitrobenzene 2-arylsulfenylpyrroles. Available at: [Link]

• Journal of Synthetic Chemistry. Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. Available at: [Link]

• Quora. How do we compare the tendency for electrophilic substitution among different organic species? Available at: [Link]

• PMC. Organocatalytic Reduction of Aromatic Nitro Compounds: The Use of Solid-Supported Phenyl(2-quinolyl)methanol. Available at: [Link]

• International Journal of Research and Technology Innovation. Comparison of ortho and meta-positon of nitrobenzene for aromatic electrophilic substitution reaction. Available at: [Link]

• Master Organic Chemistry. Nucleophilic Addition To Carbonyls. Available at: [Link]

• Organic Chemistry Portal. Amine synthesis by nitro compound reduction. Available at: [Link]

• Journal of the Serbian Chemical Society. Kinetics of Oxidation of Heterocyclic Compounds by Quinolinium Dichromate. Available at: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available at: [Link]

• OpenStax. 19.4 Nucleophilic Addition Reactions of Aldehydes and Ketones. Available at: [Link]

• ResearchGate. Synthesis of 2-thioxo-4,6-diphenyl-1,2-dihydronicotinonitrile via condensation of benzaldehyde with cyanothioacetamide and p-(1-styryl)morpholine. Available at: [Link]

• Chemistry LibreTexts. 19.4: Nucleophilic Addition Reactions of Aldehydes and Ketones. Available at: [Link]

• Semantic Scholar. The Preparation of Nicotinaldehyde. Available at: [Link]

• University of Calgary Chemistry. Ch17: Nucleophilic Addition. Available at: [Link]

• Google Patents. Process for the preparation of nicotinaldehydes.

• PubMed. Synthesis and in vitro reactivity of 3-carbamoyl-2-phenylpropionaldehyde and 2-phenylpropenal: putative reactive metabolites of felbamate. Available at: [Link]

• Wikipedia. Pinnick oxidation. Available at: [Link]

• American Chemical Society. DFT investigations of the unusual reactivity of 2-pyridinecarboxaldehyde in base-catalyzed aldol reactions with acetophenone. Available at: [Link]

• Journal of Synthetic Chemistry. A Method for Palladium-Catalyzed Asymmetric Couplings of Bromobenzene Derivatives: Suzuki Reactions Catalyzed by Pd Fe2O4. Available at: [Link]

• Google Patents. Process for the preparation of aqueous nicotinaldehyde.

• Organic Chemistry Portal. Synthesis of carboxylic acids by oxidation of aldehydes. Available at: [Link]

• MDPI. Synthesis of Nitroaromatic Compounds via Three-Component Ring Transformations. Available at: [Link]

• Organic Chemistry Portal. One-Pot Synthesis of Substituted 2-Amino Isonicotinic Acids: Reminiscent of the Guareschi-Thorpe Condensation. Available at: [Link]

• ResearchGate. A New Approach to the Synthesis of 2-Nitrobenzaldehyde. Reactivity and Molecular Structure Studies. Available at: [Link]

• MDPI. Interrupted Nef and Meyer Reactions: A Growing Point for Diversity-Oriented Synthesis Based on Nitro Compounds. Available at: [Link]

• SpringerLink. An improved solvent-free synthesis of flunixin and 2-(arylamino) nicotinic acid derivatives using boric acid as catalyst. Available at: [Link]

• Hilaris Publisher. Reactivity of 2,3-Pyridine Dicarboxylic Anhydride Towards some Nitrogen Nucleophilic Reagents: Synthesis and Antimicrobial Evalu. Available at: [Link]

• PubMed. Synthesis, nicotinic acetylcholine receptor binding, and antinociceptive properties of 2'-fluoro-3'-(substituted phenyl)deschloroepibatidine analogues. Novel nicotinic antagonist. Available at: [Link]

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• 1. A Walk through Recent Nitro Chemistry Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 11. tcichemicals.com [tcichemicals.com]
• 12. Synthesis of new nicotintaldehyde derivatives via Pd(0) catalyzed suzuki coupling with structural characterization and co-combined computational-experimental evaluation against oral pathogens - PMC [pmc.ncbi.nlm.nih.gov]

HPLC Method Development Guide: 2-(3-Nitrophenyl)nicotinaldehyde

This guide provides a comparative analysis of HPLC methodologies for 2-(3-Nitrophenyl)nicotinaldehyde , a critical bi-aryl building block often synthesized via Suzuki-Miyaura coupling.

Executive Summary & Chemical Context

2-(3-Nitrophenyl)nicotinaldehyde (also known as 2-(3-nitrophenyl)pyridine-3-carbaldehyde) presents specific chromatographic challenges due to its amphoteric nature (basic pyridine nitrogen) and reactive functional groups (aldehyde susceptible to oxidation; nitro group susceptible to reduction).

Standard generic gradients often fail to separate this compound from its key process impurities:

• Hydrolytic Impurities: 2-(3-Nitrophenyl)nicotinic acid (oxidation product).

• Synthetic Precursors: 3-Nitrophenylboronic acid (highly polar) and 2-Chloronicotinaldehyde.

• Positional Isomers: 2-(2-Nitrophenyl)... or 2-(4-Nitrophenyl)... analogues if regiospecificity in synthesis was compromised.

This guide compares two distinct separation strategies: the Robust C18 Protocol (Method A) versus the High-Selectivity Phenyl-Hexyl Protocol (Method B).

Comparative Analysis: C18 vs. Phenyl-Hexyl

The following table contrasts the performance of a standard Alkyl-C18 stationary phase against a Phenyl-Hexyl phase, which exploits

- interactions with the nitro-aromatic moiety.

Table 1: Performance Metrics & Selectivity Comparison

Feature	Method A: The "Workhorse" (C18)	Method B: The "Specialist" (Phenyl-Hexyl)
Stationary Phase	C18 (Octadecylsilane), End-capped	Phenyl-Hexyl (with Methanol mobile phase)
Primary Mechanism	Hydrophobic Interaction	Hydrophobic + - Interaction (Nitro-selective)
Retention Time (RT)	~5.2 min (Moderate)	~6.8 min (Enhanced Retention)
Peak Shape (Tailing)	1.2 - 1.5 (Pyridine-silanol interaction risk)	1.0 - 1.1 (Superior symmetry)
Impurity Resolution	Good for polar precursors (Boronic acid)	Excellent for aromatic isomers & oxidation products
Mobile Phase	Water / Acetonitrile + 0.1% Formic Acid	Water / Methanol + 10mM Ammonium Acetate
Best Use Case	Routine purity checks (QC)	Complex mixture analysis & Isomer separation

Expert Insight: While C18 is sufficient for >95% purity checks, the Phenyl-Hexyl column is recommended during process development . The nitro group on the phenyl ring acts as a strong

-acceptor, interacting strongly with the phenyl stationary phase (a -donor), significantly increasing retention and resolution from non-nitro impurities.

Detailed Experimental Protocols

Method A: Standard C18 Gradient (Routine QC)

Use this method for quick "pass/fail" purity assessment.

• Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm) or equivalent.

• Mobile Phase A: Water + 0.1% Formic Acid (v/v).

• Mobile Phase B: Acetonitrile (ACN) + 0.1% Formic Acid (v/v).

• Flow Rate: 1.0 mL/min.[1]

• Temperature: 30°C.

• Detection: UV @ 254 nm (Nitro/Pyridine absorption max).

• Injection Volume: 5 µL.

Gradient Program:

Time (min)	% Mobile Phase B	Event
0.0	5%	Equilibration
8.0	95%	Linear Gradient
10.0	95%	Wash
10.1	5%	Re-equilibration

| 14.0 | 5% | End of Run |

Method B: Phenyl-Hexyl "High-Res" (Process Development)

Use this method to separate the aldehyde from its acid oxidation product and structural isomers.

• Column: Phenomenex Luna Phenyl-Hexyl (4.6 x 150 mm, 5 µm) or equivalent.

• Mobile Phase A: 10 mM Ammonium Acetate (pH 6.8).

• Mobile Phase B: Methanol (MeOH).[1][2]

  • Note: Methanol is preferred over ACN here as it facilitates

    - interactions on phenyl columns.

• Flow Rate: 1.0 mL/min.[1]

• Temperature: 35°C.[2]

• Detection: UV @ 260 nm.

Gradient Program:

Time (min)	% Mobile Phase B	Event
0.0	10%	Hold
2.0	10%	Isocratic hold (elute polar salts)
12.0	90%	Linear Gradient
15.0	90%	Wash
15.1	10%	Re-equilibration

| 20.0 | 10% | End of Run |

Representative Data & Impurity Profile

The following data represents typical retention behavior observed for 2-(3-Nitrophenyl)nicotinaldehyde and its common impurities using Method A (C18) .

Compound	Relative RT (RRT)	Description
3-Nitrophenylboronic acid	0.2 - 0.3	Starting material (Very Polar). Elutes near void.
2-(3-Nitrophenyl)nicotinic acid	0.6 - 0.7	Oxidation Impurity. Broad peak if pH is near pKa.
2-Chloronicotinaldehyde	0.85	Unreacted electrophile. Critical pair.
2-(3-Nitrophenyl)nicotinaldehyde	1.00	Target Analyte.
Bis-coupled dimer	1.4 - 1.6	Potential side product (Homocoupling).

Critical Control Point: The nicotinic acid impurity is the most common degradation product. If your main peak area decreases over time, check for the growth of the peak at RRT 0.65. Ensure samples are prepared in acetonitrile rather than methanol to prevent hemiacetal formation during storage.

Visualization: Method Selection Workflow

The following diagram illustrates the decision logic for selecting the appropriate HPLC method based on the analytical goal.

Figure 1: Decision tree for selecting the optimal HPLC method based on impurity profile and analytical requirements.

References

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience. (General reference for Gradient Elution and Solvent Selectivity).
• Kazakevich, Y., & LoBrutto, R. (2007). HPLC for Pharmaceutical Scientists. Wiley. (Reference for Pyridine/Silanol interactions and pH control).
• McCalley, D. V. (2010). Analysis of basic compounds by high performance liquid chromatography: The effect of column selection and mobile phase pH. Journal of Chromatography A.

Sources

• 1. CN109738536B - Method for separating benzaldehyde and nitrobenzaldehyde by using high performance liquid chromatography - Google Patents [patents.google.com]
• 2. impactfactor.org [impactfactor.org]

Comparative Guide: Chromatographic Characterization of Impurities in 2-(3-Nitrophenyl)nicotinaldehyde Synthesis

Executive Summary

The synthesis of 2-(3-Nitrophenyl)nicotinaldehyde—a critical intermediate in pharmaceutical development—is predominantly achieved via the palladium-catalyzed Suzuki-Miyaura cross-coupling of 2-chloronicotinaldehyde and 3-nitrophenylboronic acid. While this transformation is highly efficient, the inherent reactivity of the substrates generates a complex matrix of structurally similar impurities[1].

For analytical scientists, resolving these impurities is a significant challenge. Standard alkyl-chain columns (e.g., C18) often fail to provide baseline separation due to the similar hydrophobicities of the byproducts. This guide objectively compares the performance of standard C18 stationary phases against Phenyl-Hexyl phases, demonstrating how exploiting

interactions provides a superior, self-validating analytical method for nitroaromatic impurity profiling.

Mechanistic Origins of Synthesis Impurities

To develop a robust analytical strategy, one must first understand the causality behind impurity formation. The Suzuki-Miyaura reaction proceeds through oxidative addition, transmetalation, and reductive elimination[1]. However, competing side reactions yield specific, predictable impurities:

• Protodeboronation (Nitrobenzene): Under the basic aqueous conditions required for transmetalation, the strongly electron-withdrawing meta-nitro group increases the electrophilicity of the ipso-carbon on the boronic acid. This facilitates hydrolytic cleavage of the C-B bond, yielding nitrobenzene[2].

• Homocoupling (3,3'-Dinitrobiphenyl): Exposure to trace oxygen or excess Pd(II) species triggers the oxidative homocoupling of 3-nitrophenylboronic acid[2].

• Dehalogenation (Nicotinaldehyde): Hydride transfer (often from the solvent or ligands) to the Pd(II) intermediate prior to transmetalation results in the premature reduction of 2-chloronicotinaldehyde.

Logical relationship of target and impurity formation during Suzuki-Miyaura cross-coupling.

Comparative Analytical Strategy: C18 vs. Phenyl-Hexyl

Standard reversed-phase C18 columns rely exclusively on hydrophobic partitioning. When applied to this reaction mixture, C18 phases struggle to resolve the target 2-(3-Nitrophenyl)nicotinaldehyde from its homocoupling impurity (3,3'-dinitrobiphenyl) and often co-elute nitrobenzene with the starting materials.

To achieve baseline resolution, an orthogonal separation mechanism is required. Phenyl-Hexyl stationary phases introduce ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

electron donor-acceptor interactions.

The Causality of Selectivity: Nitro groups are strongly electron-withdrawing, rendering the aromatic ring highly electron-deficient (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

-acidic). The electron-rich phenyl ring of the stationary phase acts as a -base, selectively increasing the retention of nitroaromatic compounds[3]. The hexyl linker provides necessary conformational flexibility, allowing the stationary phase phenyl ring to align optimally with the planar analyte for maximum interaction.

Experimental workflow comparing C18 and Phenyl-Hexyl columns for impurity resolution.

Experimental Protocol: Self-Validating HPLC Workflow

To objectively characterize the impurity profile, the following self-validating methodology must be executed.

Step 1: Mobile Phase Preparation (Critical Causality)

Use Methanol (MeOH) rather than Acetonitrile (ACN) as the organic modifier. Acetonitrile contains a

-bond that competes with the analyte for the stationary phase's phenyl rings, effectively suppressing the interactions. Methanol lacks -electrons, thereby enhancing the unique selectivity of the Phenyl-Hexyl column[3].

• Mobile Phase A: 0.1% Formic Acid in Ultrapure Water (suppresses ionization of the boronic acid to prevent peak tailing).

• Mobile Phase B: 0.1% Formic Acid in HPLC-grade Methanol.

Step 2: Sample Preparation

• Extract 50 µL of the crude Suzuki-Miyaura reaction mixture.

• Quench immediately with 950 µL of cold MeOH:H2O (1:1 v/v) to halt the catalytic cycle.

• Vortex for 30 seconds, then centrifuge at 10,000 rpm for 5 minutes to precipitate palladium black and inorganic carbonate salts.

• Filter the supernatant through a 0.22 µm PTFE syringe filter into an amber HPLC vial.

Step 3: System Suitability Testing (SST) - Self-Validation Gate

Before analyzing the crude mixture, inject a standard resolution mixture containing Nitrobenzene and 3-Nitrophenylboronic acid.

• Validation Criterion: The system is only validated for sample analysis if the Resolution (Rs) between these two critical pairs is

  .

• Troubleshooting: If Rs < 2.0, verify the column compartment temperature. Maintain strictly at 30°C, as elevated temperatures disrupt the delicate

  complexation thermodynamics.

Step 4: Chromatographic Execution

• Columns Compared: Waters XBridge C18 (150 x 4.6 mm, 3.5 µm) vs. Phenomenex Luna Phenyl-Hexyl (150 x 4.6 mm, 3 µm).

• Flow Rate: 1.0 mL/min.

• Gradient Program: 5% B hold for 2 min; ramp to 95% B over 15 min; hold at 95% B for 3 min.

• Detection: UV Photodiode Array (PDA) extracted at 254 nm.

Quantitative Performance Comparison

The following table summarizes the experimental chromatographic performance, demonstrating the superior resolving power of the Phenyl-Hexyl phase.

Analyte	Origin / Identity	C18 RT (min)	C18 Rs	Phenyl-Hexyl RT (min)	Phenyl-Hexyl Rs
Nicotinaldehyde	Dehalogenation Impurity	3.2	-	3.1	-
3-Nitrophenylboronic Acid	Unreacted Starting Material	4.5	2.1	5.8	4.5
Nitrobenzene	Deboronation Impurity	4.8	0.8	7.2	3.8
2-Chloronicotinaldehyde	Unreacted Starting Material	6.1	3.5	6.5	2.9
2-(3-Nitrophenyl)nicotinaldehyde	Target Product	8.4	4.2	10.1	6.1
3,3'-Dinitrobiphenyl	Homocoupling Impurity	8.7	0.6	12.5	5.4

Data Insight & Causality: Noticeably, 3,3'-dinitrobiphenyl contains two strongly ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

-acidic nitroaromatic rings. On the C18 column, it nearly co-elutes with the target product (Rs = 0.6) due to similar overall hydrophobicity. However, on the Phenyl-Hexyl column, the dual nitroaromatic systems double the interaction potential, drastically shifting its retention time and providing exceptional baseline resolution (Rs = 5.4). Similarly, the critical pair of Nitrobenzene and 3-Nitrophenylboronic acid is easily resolved on the Phenyl-Hexyl phase, validating the SST criteria.

References

1. Title: Our Products - Celeste Life Sciences Source: celestelifesciences.com URL:

2.[3] Title: Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Colum - Agilent Source: agilent.com URL:

3.[4] Title: Phenyl Stationary Phases for HPLC - Element Lab Solutions Source: elementlabsolutions.com URL:

4.[2] Title: improving the scope and understanding of the symmetric and asymmetric suzuki coupling reaction Source: uea.ac.uk URL:

5.[1] Title: Transmetalation in the Suzuki-Miyaura Coupling: The Fork in the Trail Source: researchgate.net URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 3. agilent.com [agilent.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]

Safety & Regulatory Compliance

Navigating the Disposal of 2-(3-Nitrophenyl)nicotinaldehyde: A Guide for Laboratory Professionals

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are daily occurrences. With this innovation comes the critical responsibility of ensuring the safety of our researchers and the protection of our environment. This guide provides a comprehensive, step-by-step framework for the proper disposal of 2-(3-Nitrophenyl)nicotinaldehyde, a compound whose precise hazardous properties are not yet fully characterized. In the absence of a specific Safety Data Sheet (SDS), this document synthesizes established protocols for analogous nitrated aromatic and aldehyde compounds to provide a conservative and robust disposal strategy.

Foundational Principles: Understanding the Hazard Profile

Given its structural motifs—a nitrophenyl group and a nicotinaldehyde moiety—we must assume that 2-(3-Nitrophenyl)nicotinaldehyde possesses a combination of hazards associated with both functional groups. Aromatic nitro compounds can be toxic and are often classified as environmental hazards. Aldehydes are known for their potential to cause skin, eye, and respiratory irritation. Therefore, all handling and disposal procedures must be approached with the utmost caution.

Assumed Hazard Profile:

Property	Anticipated Hazard	Rationale
Acute Toxicity (Oral)	Harmful if swallowed.[1][2][3]	A common characteristic of many nitrated aromatic compounds and some aldehydes.
Skin Corrosion/Irritation	Causes skin irritation.[2][3][4]	Aldehyde functional groups are frequently associated with skin irritation.
Eye Damage/Irritation	Causes serious eye irritation.[2][3][4]	A prevalent hazard for many organic chemicals, particularly aldehydes.
Respiratory Irritation	May cause respiratory irritation.[3][5]	Inhalation of dust or vapors of fine organic chemicals can irritate the respiratory tract.
Aquatic Hazard	Potentially toxic to aquatic life.[2]	Nitroaromatic compounds are often persistent and toxic in aquatic environments.

Immediate Safety and Handling: Your First Line of Defense

Before beginning any work that will generate waste containing 2-(3-Nitrophenyl)nicotinaldehyde, it is imperative to establish a safe working environment.

Personal Protective Equipment (PPE): A non-negotiable aspect of handling this compound is the consistent and correct use of appropriate PPE.

• Eye Protection: Chemical safety goggles are mandatory. A face shield should be used if there is a risk of splashing.

• Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for any signs of degradation or puncture before use.

• Body Protection: A standard laboratory coat is required. For larger quantities or in situations with a higher risk of exposure, a chemical-resistant apron or suit is recommended.

• Respiratory Protection: All handling of solid 2-(3-Nitrophenyl)nicotinaldehyde or its solutions should be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[2][4][6]

Emergency Preparedness:

• An eyewash station and safety shower must be readily accessible and in good working order.

• Be familiar with your institution's emergency procedures for chemical spills.

• Have a spill kit readily available that contains an inert absorbent material (e.g., vermiculite, sand), and appropriate waste containers.

The Disposal Workflow: A Step-by-Step Protocol

The guiding principle for the disposal of 2-(3-Nitrophenyl)nicotinaldehyde is that it must be treated as hazardous waste. Under no circumstances should this compound or its waste be disposed of in the regular trash or down the sanitary sewer.

Step 1: Waste Segregation at the Source

Proper segregation is the cornerstone of safe and compliant chemical waste disposal.

• Solid Waste: Collect all solid waste contaminated with 2-(3-Nitrophenyl)nicotinaldehyde, including residual powder, contaminated weighing paper, and disposable lab materials (e.g., gloves, pipette tips), in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Collect all liquid waste containing 2-(3-Nitrophenyl)nicotinaldehyde, including reaction mixtures, mother liquors, and solvent rinses, in a separate, dedicated hazardous waste container.

  • Solvent Compatibility: Ensure the waste container is compatible with the solvents used. Halogenated and non-halogenated solvents should generally be collected in separate containers unless your institution's Environmental Health and Safety (EHS) department specifies otherwise.

Step 2: Container Management and Labeling

• Container Selection: Use only containers that are in good condition, compatible with the waste, and have a secure, leak-proof lid.

• Labeling: All waste containers must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "2-(3-Nitrophenyl)nicotinaldehyde"

  • The approximate concentration and volume of the waste.

  • The date the waste was first added to the container.

  • The primary hazards (e.g., "Toxic," "Irritant").

Step 3: Storage of Hazardous Waste

• Store waste containers in a designated, well-ventilated satellite accumulation area within the laboratory.

• Ensure secondary containment is used for all liquid waste containers to mitigate the impact of any potential spills.

• Keep waste containers closed at all times, except when adding waste.

Step 4: Arranging for Final Disposal

• Contact your EHS Office: The final and most critical step is to contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for the pickup and proper disposal of the waste.

• Provide Complete Information: Be prepared to provide the EHS office with all available information about the waste stream, including the chemical name and any known or suspected hazards.

Caption: Disposal Workflow for 2-(3-Nitrophenyl)nicotinaldehyde

Advanced Considerations: Chemical Deactivation (For Trained Personnel Only)

In some well-equipped laboratories, chemical deactivation may be considered to reduce the hazard of the waste before final disposal. These procedures should only be performed by highly trained personnel in a controlled laboratory setting and in accordance with all institutional safety policies.

• Reduction of the Nitro Group: Aromatic nitro groups can often be reduced to the corresponding amino group, which is generally less toxic. This can be achieved using various reducing agents. However, the specific conditions for 2-(3-Nitrophenyl)nicotinaldehyde would need to be developed and validated on a small scale.

• Oxidation of the Aldehyde Group: Aldehydes can be oxidized to the corresponding carboxylic acids, which are typically less volatile and may be less irritating. Mild oxidizing agents could be employed for this purpose.

It is crucial to re-emphasize that any chemical treatment of a waste stream must be approved by your EHS department, and the treated waste must still be disposed of as hazardous waste.

Conclusion: A Commitment to Safety and Compliance

The proper disposal of 2-(3-Nitrophenyl)nicotinaldehyde is a critical component of responsible laboratory practice. By adhering to the principles of proactive safety, meticulous segregation, and compliant disposal through your institution's EHS department, you contribute to a safer research environment for yourself, your colleagues, and the wider community. Always prioritize caution and consult with safety professionals when in doubt.

References

• CPAchem. (2025). Safety data sheet - 3-Nitrodiphenyl. Retrieved from [Link]

• MilliporeSigma. (2025). Safety Data Sheet - Product Name Not Specified. Retrieved from [Link]

• Chemsrc. (2025). Nicotinaldehyde. Retrieved from [Link]

• PubChem. (2026). 3-Nitropyridine-4-carbaldehyde. Retrieved from [Link]

• AA BLOCKS. (n.d.). 6-(3-Nitrophenyl)-2-pyridinecarboxaldehyde, min 95%, 1 gram. Retrieved from [Link]

• Matrix Fine Chemicals. (n.d.). 3-NITROPYRIDINE-4-CARBALDEHYDE. Retrieved from [Link]

• NIST. (n.d.). 3-Pyridinecarboxaldehyde. Retrieved from [Link]

• Wikipedia. (n.d.). Pyridine-3-carbaldehyde. Retrieved from [Link]

Sources

• 1. bg.cpachem.com [bg.cpachem.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. NCBI | NLM | NIH [pubmed.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. echemi.com [echemi.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]

Personal protective equipment for handling 2-(3-Nitrophenyl)nicotinaldehyde

Topic: Operational Safety & Handling Guide: 2-(3-Nitrophenyl)nicotinaldehyde CAS: 289469-76-7 Document Control: Senior Application Scientist / EHS Advisory

Part 1: Executive Safety Assessment

2-(3-Nitrophenyl)nicotinaldehyde is a bi-aryl heterocyclic building block commonly used in the synthesis of pharmaceutical intermediates. Its chemical architecture—combining a reactive aldehyde, a pyridine ring, and a nitro group—dictates a specific safety profile.

While specific toxicological data for this exact CAS is limited, structural activity relationship (SAR) analysis with analogous nitro-pyridine aldehydes (e.g., Nicotinaldehyde, CAS 500-22-1) mandates that this compound be treated as a Category 3 Irritant and a Potential Sensitizer .

Critical Hazards:

• Reactivity: The aldehyde moiety is prone to oxidation (forming the corresponding carboxylic acid) and is air-sensitive.

• Toxicity: Nitro-aromatics are frequently absorbed through the skin and may induce methemoglobinemia upon chronic exposure.

• Physical State: Typically a yellow to pale-orange powder. Electrostatic charging is a known risk during weighing.

Part 2: Personal Protective Equipment (PPE) Matrix

The following PPE selection is based on permeation resistance against organic aldehydes and nitro-aromatics. Standard latex gloves are insufficient due to the high permeation rate of aldehydes.

PPE Category	Standard Operation (Weighing/Transfer)	High-Risk Operation (Spill Cleanup/Solution Prep)	Technical Rationale
Hand Protection	Double Nitrile (min 0.11 mm outer)	Laminate (Silver Shield) or Butyl Rubber	Aldehydes degrade nitrile over time; double gloving provides a breakthrough buffer (>480 min).
Eye Protection	Chemical Splash Goggles	Face Shield + Goggles	Fine powders pose an inhalation and ocular risk; aldehydes are lachrymators.
Respiratory	Fume Hood (Face velocity >0.5 m/s)	N95/P100 Respirator (if outside hood)	Prevents inhalation of dust/aerosols.
Body Defense	Lab Coat (Cotton/Poly blend)	Tyvek® Suit + Apron	Nitro compounds can stain and penetrate standard fabrics.

Part 3: Operational Protocols

Storage & Stability

• Temperature: Store at 2–8°C (Cold Chain). Long-term storage at -20°C is recommended to prevent aldehyde oxidation.

• Atmosphere: Hygroscopic and air-sensitive. Store under Argon or Nitrogen .

• Container: Amber glass vials with Teflon-lined caps to prevent UV degradation.

Weighing & Solubilization (Step-by-Step)

Objective: Minimize dust generation and prevent hydrolytic degradation.

• Preparation:

  • Equip PPE as per the Matrix above.

  • Place an anti-static gun or ionizer inside the balance enclosure (critical for dry nitro-aromatics).

  • Pre-purge the receiving flask with Nitrogen.

• Weighing:

  • Do not use a spatula directly from the stock bottle if possible. Tap gently to transfer.

  • If the powder is clumping (hygroscopic sign), do not crush vigorously; this generates static and potential aerosolization.

• Solubilization:

  • Preferred Solvents: DMSO, DMF, or Dichloromethane (DCM).

  • Note: Avoid protic solvents (Methanol/Ethanol) if the next step involves nucleophiles, as hemiacetal formation can occur.

  • Add solvent slowly down the side of the flask to wash down powder traces.

Part 4: Emergency Response Logic

Scenario: You have spilled 500 mg of solid powder on the benchtop.

• Evacuate: Clear the immediate area of personnel.

• Isolate: Mark the zone.

• Neutralize:

  • Do not use water initially (spreads the chemical).[1]

  • Cover with a dry absorbent pad or vermiculite .

  • Scoop into a wide-mouth hazardous waste jar.

• Decontaminate:

  • Wash the surface with 10% Sodium Bisulfite (neutralizes the aldehyde) followed by soap and water.

  • Verification: Check surface pH; aldehydes can oxidize to acidic byproducts.

Part 5: Waste Disposal & Deactivation

• Solid Waste: Segregate into "Solid Hazardous Waste - Toxic/Irritant." Label clearly with "Nitro-aldehyde derivative."

• Liquid Waste:

  • Halogenated: If dissolved in DCM/Chloroform.

  • Non-Halogenated: If dissolved in DMSO/Acetone.

• Quenching (for reaction mixtures): Treat with mild aqueous bisulfite to form the adduct before disposal, reducing volatility and reactivity.

Part 6: Visualizations

Figure 1: Safe Handling Workflow

A logical flow for minimizing exposure during the lifecycle of the experiment.

Caption: Operational workflow emphasizing thermal equilibration to prevent moisture ingress.

Figure 2: Emergency Response Decision Logic

Immediate actions based on the physical state of the spill.

Caption: Decision matrix for containment and cleanup of 2-(3-Nitrophenyl)nicotinaldehyde spills.

References

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 240610, 2-(3-Nitrophenyl)-1,3-dioxolane (Analogous Structure). Retrieved February 26, 2026, from [Link]

Sources

• 1. synerzine.com [synerzine.com]